4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• CAS: 1178100-39-4

Core Science & Biosynthesis

synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

An In-depth Technical Guide to the Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Authored by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive, research-grade overview of the , a valuable intermediate in medicinal chemistry and organic synthesis. The sulfonamide moiety is a cornerstone in the design of a wide array of therapeutic agents, and understanding its synthesis is crucial for drug development professionals.[1][2] This document moves beyond a simple recitation of steps to explore the underlying chemical principles, justify methodological choices, and provide detailed, actionable protocols for the laboratory setting. We will detail a robust two-step synthetic pathway, beginning with the preparation of the key intermediate, 4-bromo-3-methylbenzenesulfonyl chloride, followed by its reaction with diethylamine.

Synthetic Strategy and Retrosynthetic Analysis

The target molecule, 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, is a disubstituted benzenesulfonamide. A logical retrosynthetic disconnection occurs at the sulfur-nitrogen (S-N) bond. This bond is reliably formed via the reaction of a sulfonyl chloride with a secondary amine. This approach identifies two primary precursors:

• 4-Bromo-3-methylbenzenesulfonyl chloride : An electrophilic partner containing the functionalized aromatic ring.

• N,N-Diethylamine : A simple, commercially available secondary amine that serves as the nucleophile.

The synthesis of the sulfonyl chloride intermediate is achieved through the electrophilic aromatic substitution (chlorosulfonation) of a suitable precursor, 4-bromo-3-methylbenzene (commercially known as 4-bromotoluene).

Overall Synthetic Pathway

The diagram below outlines the two-stage synthetic approach.

Caption: Two-stage synthesis of the target sulfonamide.

Stage 1: Synthesis of 4-Bromo-3-methylbenzenesulfonyl chloride

The introduction of the sulfonyl chloride group onto the aromatic ring is achieved via electrophilic chlorosulfonation. This reaction utilizes chlorosulfonic acid, a highly reactive and potent electrophile. The directing effects of the substituents on the starting material, 4-bromotoluene, are critical. The methyl group is an ortho-, para-director, while the bromine atom is also an ortho-, para-director. Their combined influence directs the incoming sulfonyl group primarily to the position ortho to the methyl group and meta to the bromine.

Causality of Experimental Choices:

• Reagent : Chlorosulfonic acid (ClSO₃H) is the reagent of choice as it serves as both the sulfonating agent and the chlorinating agent in a single step.

• Solvent : Dichloromethane (DCM) is an excellent solvent for this reaction as it is inert to the harsh conditions and effectively dissolves the aromatic starting material.[3]

• Temperature Control : The reaction is initiated at ice-cold temperatures (0-10°C) because chlorosulfonation is a highly exothermic process.[3] Maintaining a low temperature is crucial to prevent the formation of undesired byproducts, including sulfones and di-sulfonated products, and to ensure the reaction proceeds controllably.

Experimental Protocol: 4-Bromo-3-methylbenzenesulfonyl chloride

This protocol is adapted from established procedures for the chlorosulfonation of substituted toluenes.[3]

Table 1: Reagents and Materials for Stage 1

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-Bromotoluene	171.04	2.61 g	15.3 mmol	Starting material
Chlorosulfonic Acid	116.52	7.00 mL (12.25 g)	105 mmol	Corrosive, moisture-sensitive
Dichloromethane (DCM)	84.93	37 mL	-	Anhydrous
Ice-water	-	~200 mL	-	For quenching
Round-bottom flask	100 mL	1	-	Oven-dried
Magnetic stirrer & stir bar	-	1	-	-
Dropping funnel	50 mL	1	-	-

Step-by-Step Methodology:

• Reaction Setup : In a fume hood, add 4-bromotoluene (2.61 g) and anhydrous dichloromethane (25 mL) to a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar.

• Cooling : Place the flask in an ice-salt bath and stir the solution until the temperature reaches 0°C.

• Reagent Addition : Add chlorosulfonic acid (7.00 mL) to a dropping funnel with dichloromethane (12 mL). Add this solution dropwise to the stirring solution of 4-bromotoluene over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction : Allow the mixture to stir in the ice bath overnight. The bath can be allowed to slowly warm to 10°C during this period.[3]

• Quenching : Very carefully and slowly, add the reaction mixture dropwise to a beaker containing ~200 mL of crushed ice and water with vigorous stirring. This step must be performed in a fume hood as it generates HCl gas.

• Work-up : The product will precipitate as a solid or oil. If solid, filter the mixture using a Büchner funnel and wash thoroughly with cold water. If an oil, transfer the mixture to a separatory funnel, separate the organic layer, and wash the organic layer with cold water (2 x 50 mL) and then brine (1 x 50 mL).

• Isolation : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product is 4-bromo-3-methylbenzenesulfonyl chloride. This intermediate is often used in the next step without further purification.

Stage 2: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This stage involves the nucleophilic substitution reaction between the synthesized 4-bromo-3-methylbenzenesulfonyl chloride and N,N-diethylamine. The lone pair of electrons on the nitrogen atom of diethylamine attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion and formation of the stable S-N bond.

Causality of Experimental Choices:

• Base : A base is required to neutralize the hydrochloric acid (HCl) that is generated as a byproduct. Triethylamine (Et₃N) is a common choice as it is a non-nucleophilic organic base that is easily removed during work-up. An excess of diethylamine can also serve this purpose, but using a separate base provides better stoichiometric control.

• Solvent : Dichloromethane (DCM) or tetrahydrofuran (THF) are suitable solvents, as they are aprotic and will not react with the sulfonyl chloride.[4][5]

• Reaction Monitoring : Thin Layer Chromatography (TLC) is an indispensable tool for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting material, one can observe the disappearance of the sulfonyl chloride and the appearance of the product spot.

Experimental Workflow and Protocol

The general workflow for the sulfonamide formation is depicted below.

Caption: Experimental workflow for sulfonamide synthesis.

Table 2: Reagents and Materials for Stage 2

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-Bromo-3-methylbenzenesulfonyl chloride	269.54	4.04 g	15.0 mmol	From Stage 1
N,N-Diethylamine	73.14	1.83 g (2.6 mL)	25.0 mmol	Nucleophile
Triethylamine (Et₃N)	101.19	2.02 g (2.8 mL)	20.0 mmol	Base
Dichloromethane (DCM)	84.93	75 mL	-	Anhydrous
1M HCl (aq)	-	50 mL	-	For washing
Sat. NaHCO₃ (aq)	-	50 mL	-	For washing
Brine	-	50 mL	-	For washing

Step-by-Step Methodology:

• Reaction Setup : Dissolve the crude 4-bromo-3-methylbenzenesulfonyl chloride (4.04 g) in anhydrous DCM (75 mL) in a 250 mL round-bottom flask with a magnetic stir bar. Add triethylamine (2.8 mL).

• Cooling : Cool the solution to 0°C in an ice bath.

• Nucleophile Addition : Add N,N-diethylamine (2.6 mL) dropwise to the stirring solution.

• Reaction : After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring : Monitor the reaction's progress by TLC (e.g., using 4:1 Hexanes:Ethyl Acetate as eluent). The reaction is complete when the sulfonyl chloride spot is no longer visible.

• Work-up : Transfer the reaction mixture to a separatory funnel. Wash sequentially with water (50 mL), 1M HCl (50 mL) to remove excess amines, saturated sodium bicarbonate solution (50 mL) to remove any remaining acid, and finally with brine (50 mL).

• Isolation : Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification : The resulting crude product can be purified by silica gel column chromatography, typically eluting with a gradient of ethyl acetate in hexanes, to yield the pure 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Characterization and Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Table 3: Physical and Analytical Data for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Property	Value	Source
CAS Number	850429-71-9 (isomer dependent)
Molecular Formula	C₁₁H₁₆BrNO₂S
Molecular Weight	306.22 g/mol
Appearance	Expected to be a white to off-white solid or oil	-
¹H NMR	Expect signals for the aromatic protons, the ethyl groups (a quartet and a triplet), and the methyl group (a singlet).	-
¹³C NMR	Expect signals corresponding to the 11 carbon atoms in the molecule.	-
Mass Spec (MS)	Expect a molecular ion peak [M]+ and a characteristic [M+2]+ peak of similar intensity due to the presence of bromine.	-

Safety and Handling

Proper safety precautions are paramount during this synthesis.

• Chlorosulfonic Acid : Extremely corrosive and reacts violently with water. Always handle in a certified chemical fume hood while wearing a lab coat, splash goggles, a face shield, and appropriate gloves (e.g., butyl rubber).[6]

• Sulfonyl Chlorides : Corrosive and moisture-sensitive. They can cause severe burns.[6] Handle with appropriate personal protective equipment (PPE).

• Amines : Diethylamine and triethylamine are flammable, corrosive, and have strong odors. Handle in a well-ventilated fume hood.

• Quenching : The quenching of the chlorosulfonation reaction is highly exothermic and releases HCl gas. This must be done slowly, with adequate cooling, and in a fume hood.

Conclusion

The is a representative and instructive example of modern organic synthesis. The two-stage process, involving a robust chlorosulfonation followed by a clean nucleophilic substitution, is an efficient route to this valuable building block. By understanding the rationale behind the choice of reagents and conditions, and by adhering to rigorous safety and experimental protocols, researchers can reliably produce this compound for applications in drug discovery and beyond.

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• CP Lab Safety. N, N-Diethyl 4-bromo-3-methylbenzenesulfonamide, min 98%, 1 gram. [Link]

• The Royal Society of Chemistry. Supporting Information - Highly efficient catalyst-free protocol for CH bond activation: sulfamidation of alkyl aromatics and aldehydes. [Link]

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An In-depth Technical Guide to 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This guide provides a comprehensive technical overview of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, a substituted benzenesulfonamide with potential applications in medicinal chemistry and drug development. The document is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction and Scientific Context

Substituted benzenesulfonamides are a well-established class of compounds with a broad spectrum of biological activities. Their structural motifs are present in a variety of therapeutic agents, including antibacterial, anti-inflammatory, and anticancer drugs.[1] The introduction of specific substituents onto the benzene ring and the sulfonamide nitrogen allows for the fine-tuning of their physicochemical properties and biological targets. 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a compound of interest due to the unique combination of a bromine atom, a methyl group, and a diethylsulfamoyl group, which are expected to influence its lipophilicity, electronic properties, and steric profile, thereby modulating its biological activity.

This guide will detail the chemical properties, a robust synthesis protocol, spectral analysis, and potential applications of this compound, providing a foundational resource for its further investigation and utilization in research and development.

Physicochemical and Spectral Properties

While extensive experimental data for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is not publicly available, its properties can be reliably predicted based on its structure and data from analogous compounds.

Property	Value	Source/Justification
CAS Number	1178100-39-4	[2]
Molecular Formula	C₁₁H₁₆BrNO₂S	Vendor Information
Molecular Weight	306.22 g/mol	Calculated
Appearance	Expected to be a white to off-white solid	Analogy to similar compounds[3]
Melting Point	Not available. Expected to be in the range of 50-80 °C.	Based on related structures like N,N-Diethyl-4-methylbenzenesulfonamide (m.p. 60°C)[3]
Boiling Point	Not available. Expected to be >300 °C at 760 mmHg.	High molecular weight and polarity suggest a high boiling point.
Solubility	Expected to be soluble in organic solvents like dichloromethane, ethyl acetate, and acetone; insoluble in water.	The N,N-diethylamide group and the aromatic ring contribute to its lipophilicity.[4]

Spectral Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is predicted to show distinct signals for the aromatic protons, the ethyl groups, and the methyl group.

  • Aromatic Region (δ 7.0-8.0 ppm): Three signals corresponding to the protons on the substituted benzene ring. The substitution pattern will lead to specific splitting patterns (singlet, doublet, doublet of doublets).

  • Ethyl Group (N(CH₂CH₃)₂): A quartet around δ 3.2-3.4 ppm for the methylene protons (-CH₂-) coupled to the methyl protons, and a triplet around δ 1.1-1.3 ppm for the methyl protons (-CH₃) coupled to the methylene protons. This is a characteristic pattern for an ethyl group.

  • Methyl Group (-CH₃): A singlet around δ 2.4-2.6 ppm for the methyl group attached to the benzene ring.

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework.

  • Aromatic Carbons (δ 120-150 ppm): Six signals for the carbons of the benzene ring. The carbons attached to the bromine, sulfur, and methyl groups will have characteristic chemical shifts.

  • Ethyl Group Carbons: A signal for the methylene carbon (-CH₂) around δ 42 ppm and a signal for the methyl carbon (-CH₃) around δ 14 ppm.

  • Methyl Group Carbon: A signal for the methyl carbon attached to the benzene ring around δ 21 ppm.

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• SO₂ Stretching: Two strong absorption bands characteristic of the sulfonyl group (SO₂) will be observed. The asymmetric stretching vibration is expected around 1330-1350 cm⁻¹, and the symmetric stretching vibration around 1150-1170 cm⁻¹.

• C-N Stretching: A moderate absorption band around 1150-1250 cm⁻¹.

• Aromatic C-H Stretching: Weak to medium bands above 3000 cm⁻¹.

• Aliphatic C-H Stretching: Medium to strong bands in the region of 2850-2980 cm⁻¹.

• Aromatic C=C Bending: Several bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS):

The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns. Due to the presence of bromine, an isotopic pattern (M⁺ and M+2⁺ in approximately 1:1 ratio) will be observed for the molecular ion and any bromine-containing fragments.

Synthesis Protocol

The synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide can be achieved in a two-step process starting from the commercially available 4-bromo-3-methylaniline. The first step involves the formation of the sulfonyl chloride, followed by the reaction with diethylamine.

Synthesis Workflow

Caption: Synthetic route to 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Step 1: Synthesis of 4-Bromo-3-methylbenzenesulfonyl chloride

A modern and safer approach to the synthesis of aryl sulfonyl chlorides from anilines is the Sandmeyer-type chlorosulfonylation.[5][6][7] This method avoids the isolation of potentially unstable diazonium salts.

Materials:

• 4-Bromo-3-methylaniline

• tert-Butyl nitrite (t-BuONO)

• 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO)

• Copper(II) chloride (CuCl₂)

• Concentrated Hydrochloric acid (HCl)

• Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• To a stirred solution of 4-bromo-3-methylaniline (1.0 eq) in acetonitrile, add concentrated hydrochloric acid (2.0 eq) and a catalytic amount of copper(II) chloride (5 mol%).

• Add DABSO (0.6 eq) to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add tert-butyl nitrite (1.1 eq) dropwise, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by pouring it into a mixture of ice and water.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-bromo-3-methylbenzenesulfonyl chloride. The crude product can be used in the next step without further purification or can be purified by column chromatography on silica gel if necessary.

Causality and Expertise: The use of DABSO as a stable SO₂ surrogate and the in-situ generation of the diazonium salt from tert-butyl nitrite and HCl makes this protocol significantly safer and more scalable than traditional Sandmeyer reactions that use gaseous SO₂ and pre-formed diazonium salts.[5][6][7] The copper catalyst is crucial for the efficient conversion of the diazonium salt to the sulfonyl chloride.

Step 2: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

The final step is a standard nucleophilic substitution reaction where the sulfonyl chloride is treated with diethylamine.

Materials:

• 4-Bromo-3-methylbenzenesulfonyl chloride

• Diethylamine (Et₂NH)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Dissolve 4-bromo-3-methylbenzenesulfonyl chloride (1.0 eq) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) or pyridine as a base.

• Slowly add diethylamine (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with 1 M HCl, followed by saturated aqueous NaHCO₃, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Trustworthiness and Self-Validation: The progress of this reaction can be easily monitored by TLC, observing the disappearance of the sulfonyl chloride starting material and the appearance of the sulfonamide product. The final product's identity and purity should be confirmed by NMR and mass spectrometry, which will validate the success of the synthesis.

Reactivity and Potential Applications

The chemical reactivity of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is primarily centered around the aromatic ring and the sulfonamide functional group. The bromine atom on the aromatic ring makes it a suitable substrate for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Heck couplings.[4] This allows for the introduction of a wide range of substituents at the 4-position, enabling the synthesis of a library of derivatives for structure-activity relationship (SAR) studies.

Logical Relationship of Reactivity

Caption: Potential cross-coupling reactions of the title compound.

Potential Biological Applications

While the specific biological activity of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide has not been extensively reported, the benzenesulfonamide scaffold is a well-known pharmacophore with a wide range of therapeutic applications.[1]

• Anti-inflammatory and Antimicrobial Agents: Many substituted benzenesulfonamides exhibit significant anti-inflammatory and antimicrobial properties.[1][8] The specific substitution pattern of the title compound could lead to novel agents in these therapeutic areas.

• Enzyme Inhibitors: Sulfonamides are known to act as inhibitors for various enzymes, including carbonic anhydrases and phospholipases.[9] Further screening of this compound against a panel of enzymes could reveal potent and selective inhibitory activity.

• Anticancer Agents: Certain benzenesulfonamide derivatives have shown promise as anticancer agents by targeting various signaling pathways involved in tumor growth and proliferation.

Safety and Handling

• Hazard Classification: Expected to be an irritant to the skin, eyes, and respiratory tract. May be harmful if swallowed or inhaled.

• Personal Protective Equipment (PPE): Wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• First Aid Measures:

  • In case of skin contact: Wash off with soap and plenty of water.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

  • If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

  • If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Conclusion

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a synthetically accessible compound with significant potential for further investigation in the field of medicinal chemistry. This guide provides a detailed protocol for its synthesis, a comprehensive analysis of its expected chemical and spectral properties, and an overview of its potential applications based on the well-established biological activities of the benzenesulfonamide scaffold. The information presented herein is intended to serve as a valuable resource for researchers and scientists, facilitating the exploration of this and related compounds in drug discovery and development programs.

References

• Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters, 26(29), 5951–5955. [Link][5][6][7]

• Festus, C., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry, 7, 634. [Link][8]

• Ono, T., et al. (1995). Synthesis and biological evaluation of substituted benzenesulfonamides as novel potent membrane-bound phospholipase A2 inhibitors. Journal of Medicinal Chemistry, 38(18), 3543–3551. [Link][9]

• Ezeokonkwo, M. A., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry, 7. [Link][1]

• Figueroa-Valverde, L., et al. (2023). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. ResearchGate. [Link]

• Türkes, C., et al. (2023). Novel beta-lactam substituted benzenesulfonamides: in vitro enzyme inhibition, cytotoxic activity and in silico interactions. Journal of Biomolecular Structure and Dynamics, 1-19. [Link]

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A Comprehensive Analytical Guide to the Spectroscopic Characterization of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Introduction

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural confirmation and purity assessment of novel chemical entities are paramount. This guide provides an in-depth technical framework for the comprehensive spectroscopic analysis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, a substituted aromatic sulfonamide. Sulfonamide derivatives are a critical class of compounds with a broad spectrum of applications, making the development of robust analytical protocols for their characterization essential for both research and quality control.

This document moves beyond a simple recitation of data. It is structured to provide researchers and drug development professionals with the causal reasoning behind methodological choices, presenting a self-validating system of orthogonal analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structural elucidation, High-Performance Liquid Chromatography (HPLC) for purity determination, and Liquid Chromatography-Mass Spectrometry (LC-MS) for identity confirmation. By integrating predicted data with field-proven protocols, this guide serves as a practical and authoritative resource for the characterization of this and structurally related molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy stands as the cornerstone of molecular structure elucidation, providing unparalleled insight into the chemical environment of each atom. For 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, both ¹H and ¹³C NMR are indispensable for confirming the connectivity and substitution pattern of the aromatic ring.

Causality in NMR Analysis: Why These Choices Matter

The choice of solvent, typically Deuterated Chloroform (CDCl₃) or Dimethyl Sulfoxide (DMSO-d₆), is critical. CDCl₃ is an excellent first choice for its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal. The use of a high-field spectrometer (e.g., 400 MHz or higher) is recommended to achieve optimal signal dispersion, which is particularly important for resolving the closely spaced signals of the aromatic protons.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum is based on established principles of chemical shifts and spin-spin coupling. The electron-withdrawing nature of the sulfonyl group and the halogen will significantly influence the chemical shifts of the aromatic protons, pushing them downfield.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Justification
Ethyl CH₃ (t)	~ 1.15	Triplet (t)	6H	Coupled to the two methylene protons (n+1 rule: 2+1=3).
Methyl Ar-CH₃ (s)	~ 2.50	Singlet (s)	3H	Aromatic methyl group with no adjacent protons for coupling.
Ethyl CH₂ (q)	~ 3.35	Quartet (q)	4H	Coupled to the three methyl protons (n+1 rule: 3+1=4). Deshielded by the adjacent nitrogen atom.
Aromatic H-5 (d)	~ 7.60	Doublet (d)	1H	Ortho-coupled to H-6.
Aromatic H-6 (d)	~ 7.75	Doublet (d)	1H	Ortho-coupled to H-5 and deshielded by the adjacent sulfonyl group.
Aromatic H-2 (s)	~ 7.90	Singlet (s)	1H	Isolated aromatic proton with no adjacent protons for coupling. Significantly deshielded by the sulfonyl group.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a count of the unique carbon environments and offers further structural confirmation. The chemical shifts are predicted based on substituent effects.[1][2][3]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
Ethyl CH₃	~ 14.0	Standard aliphatic carbon shielded by its terminal position.
Aromatic CH₃	~ 20.5	Typical chemical shift for a methyl group attached to an aromatic ring.
Ethyl CH₂	~ 42.5	Deshielded by the adjacent nitrogen atom of the sulfonamide group.
C4 (C-Br)	~ 123.0	Aromatic carbon directly attached to bromine, experiencing a moderate deshielding effect.
C5	~ 128.5	Aromatic C-H carbon.
C2	~ 131.0	Aromatic C-H carbon deshielded by the sulfonyl group.
C6	~ 134.0	Aromatic C-H carbon deshielded by the sulfonyl group.
C3 (C-CH₃)	~ 139.0	Quaternary aromatic carbon attached to the methyl group.
C1 (C-SO₂)	~ 141.0	Quaternary aromatic carbon directly attached to the electron-withdrawing sulfonyl group.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound into a clean, dry NMR tube.

• Dissolution: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) to the NMR tube.

• Homogenization: Cap the tube and gently vortex or invert until the sample is completely dissolved.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., 400 MHz).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum, typically using 16-32 scans.

  • Acquire the ¹³C NMR spectrum, typically using 1024-2048 scans.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H signals and reference the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

NMR Analysis Workflow

Caption: Workflow for NMR-based structural elucidation.

High-Performance Liquid Chromatography (HPLC): A Measure of Purity

HPLC is the definitive technique for assessing the purity of a synthesized compound. A well-developed Reverse-Phase (RP-HPLC) method should yield a single, sharp, and symmetrical peak for a pure substance, allowing for the quantification of any impurities.

Rationale for HPLC Method Design

The selection of a C18 stationary phase is standard for non-polar to moderately polar compounds like sulfonamides, providing excellent retention and resolution. A mobile phase gradient using water and acetonitrile allows for the efficient elution of the target compound while separating it from potential impurities with different polarities. The addition of a small amount of acid (e.g., formic or acetic acid) to the mobile phase is crucial; it suppresses the ionization of any acidic or basic functional groups, leading to sharper peaks and more reproducible retention times.[4][5] UV detection is chosen due to the strong chromophore of the substituted benzene ring.

Proposed RP-HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 50% B over 1 minute, and equilibrate for 2 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	5 µL
Detection	UV at 254 nm
Diluent	Acetonitrile/Water (50:50)

Expected Results

For a compound with >98% purity, the resulting chromatogram should display a single major peak at a stable retention time, with any impurity peaks being minimal in area. The peak shape should be symmetrical, with a tailing factor between 0.9 and 1.2.

Experimental Protocol for HPLC Analysis

• System Preparation: Equilibrate the HPLC system with the initial mobile phase conditions (50% A, 50% B) until a stable baseline is achieved.

• Sample Preparation: Prepare a stock solution of the compound in the diluent at a concentration of approximately 1 mg/mL. Dilute this stock to a working concentration of 0.1 mg/mL.

• Injection: Inject 5 µL of the sample solution into the HPLC system.

• Data Acquisition: Run the gradient method and record the chromatogram for 15 minutes.

• Purity Calculation: Integrate all peaks in the chromatogram. Calculate the area percentage of the main peak relative to the total area of all peaks to determine the purity.

  • Purity (%) = (Area_MainPeak / Total_Area_AllPeaks) * 100

HPLC Purity Assessment Workflow

Caption: Workflow for HPLC-based purity assessment.

Liquid Chromatography-Mass Spectrometry (LC-MS): Definitive Identity Confirmation

LC-MS is a powerful hybrid technique that couples the separation capabilities of HPLC with the mass analysis of mass spectrometry. It provides unequivocal confirmation of a compound's identity by determining its molecular weight with high accuracy.

Rationale for LC-MS Analysis

For a halogenated compound, mass spectrometry offers a unique and definitive confirmation. Bromine has two stable isotopes, ⁷⁹Br (~50.7% abundance) and ⁸¹Br (~49.3% abundance), separated by two mass units.[6] Therefore, any bromine-containing compound will exhibit a characteristic "doublet" peak in its mass spectrum, with the M and M+2 ions having nearly equal intensities.[6][7] Observing this isotopic pattern is a powerful validation of the compound's elemental composition. Electrospray Ionization (ESI) in positive mode is typically effective for sulfonamides, which can be readily protonated to form an [M+H]⁺ ion.

Predicted Mass Spectrum Data

The molecular formula for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is C₁₁H₁₆BrNO₂S.

Parameter	Calculated Value	Ion
Monoisotopic Mass (with ⁷⁹Br)	305.0139	[M]
Monoisotopic Mass (with ⁸¹Br)	306.0119	[M+2]
Predicted m/z (ESI+)	306.0212	[M+H]⁺ (with ⁷⁹Br)
Predicted m/z (ESI+)	308.0192	[M+2+H]⁺ (with ⁸¹Br)
Expected Intensity Ratio	~1:1	[M+H]⁺ : [M+2+H]⁺

Experimental Protocol for LC-MS Analysis

• LC Method Adaptation: The HPLC method described previously can be directly coupled to a mass spectrometer. Ensure the mobile phase modifier is volatile (e.g., 0.1% formic acid is ideal; non-volatile buffers like phosphate must be avoided).[8]

• MS Detector Settings:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Range: m/z 100-500.

  • Capillary Voltage: ~3.5 kV.

  • Drying Gas (N₂) Flow: ~10 L/min.

  • Drying Gas Temperature: ~325 °C.

• Sample Analysis: Inject the same sample solution (0.1 mg/mL) used for HPLC analysis.

• Data Analysis:

  • Extract the Total Ion Chromatogram (TIC) to identify the peak corresponding to the compound.

  • Generate the mass spectrum for this chromatographic peak.

  • Verify the presence of the two predicted [M+H]⁺ and [M+2+H]⁺ ions at m/z 306.02 and 308.02, respectively, and confirm their ~1:1 intensity ratio.

LC-MS Identity Confirmation Workflow

Caption: Workflow for LC-MS-based identity confirmation.

Conclusion

The analytical strategy detailed in this guide represents a robust, multi-faceted approach to the characterization of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. By leveraging the complementary strengths of NMR spectroscopy, HPLC, and LC-MS, a complete profile of the molecule can be established with a high degree of confidence. NMR provides the definitive structural evidence, HPLC confirms purity with quantitative accuracy, and LC-MS validates the molecular weight and elemental composition through its characteristic isotopic signature. This orthogonal, self-validating methodology ensures scientific integrity and provides the reliable data required for advancing research and development objectives.

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Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of Substituted N-Phenylbenzenesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted N-phenylbenzenesulfonamides represent a privileged scaffold in medicinal chemistry, underpinning a wide array of therapeutic agents with activities spanning from anticancer and antimicrobial to enzyme inhibition.[1][2] The biological efficacy of these molecules is intrinsically linked to their three-dimensional structure and the intermolecular interactions they form with their biological targets. Consequently, a deep understanding of their solid-state properties, particularly their crystal structure, is paramount for rational drug design, polymorphism control, and formulation development. This guide provides a comprehensive exploration of the crystal engineering principles governing the solid-state architecture of substituted N-phenylbenzenesulfonamide derivatives, offering insights into the interplay of molecular conformation, substituent effects, and non-covalent interactions that dictate their crystal packing.

The Sulfonamide Moiety: A Versatile Functional Group

The sulfonamide group (-SO₂NH-) is the cornerstone of this class of compounds, acting as a potent hydrogen bond donor (N-H) and acceptor (S=O).[3] This dual nature allows for the formation of robust and directional hydrogen bonds, which are the primary drivers of the supramolecular assembly in their crystal lattices.[3][4] The geometry of the sulfonamide group itself exhibits characteristic features. The sulfur atom typically adopts a distorted tetrahedral geometry, with the O-S-O bond angle being larger than the ideal tetrahedral angle due to repulsive interactions between the electron-rich oxygen atoms.[1] Bond lengths such as S=O, S-N, and S-C are also well-characterized and fall within predictable ranges, though they can be subtly influenced by the electronic nature of the substituents on the phenyl rings.[1][5]

Conformational Landscape: The Orientation of Phenyl Rings

The overall shape of N-phenylbenzenesulfonamide derivatives is largely defined by the relative orientation of the two phenyl rings. The torsion angle between the plane of the benzenesulfonamide ring and the N-phenyl ring is a key conformational descriptor.[6] This conformation is influenced by a combination of steric hindrance from ortho substituents and the potential for intramolecular hydrogen bonding. For instance, in some structures, an intramolecular N–H···O hydrogen bond can lead to a more planar conformation.[5] The flexibility around the S-N and N-C bonds allows for a range of conformations, which can have significant implications for how the molecules pack in the solid state.

The Supramolecular Synthon: N–H···O=S Hydrogen Bonds

The most prevalent and structurally defining intermolecular interaction in the crystals of N-phenylbenzenesulfonamide derivatives is the hydrogen bond between the sulfonamide N-H group and one of the sulfonyl oxygen atoms of a neighboring molecule.[3][5] This interaction is highly robust and leads to the formation of common supramolecular synthons, which are predictable patterns of intermolecular interactions.

Two primary hydrogen-bonding motifs are frequently observed:

• C(4) Chains: In this motif, molecules are linked head-to-tail via N–H···O=S hydrogen bonds, forming infinite one-dimensional chains.[3][5]

• R²₂(8) Dimers: Here, two molecules form a cyclic dimer through a pair of N–H···O=S hydrogen bonds.[5]

The preference for one motif over the other is influenced by the nature and position of substituents on the phenyl rings, which can introduce competing interactions or steric constraints.

Experimental Workflow for Crystal Structure Determination

The elucidation of the crystal structure of novel N-phenylbenzenesulfonamide derivatives follows a well-defined experimental workflow, from synthesis to crystallographic analysis.

Caption: A typical experimental workflow for determining the crystal structure of N-phenylbenzenesulfonamide derivatives.

The Role of Substituents in Crystal Packing

Substituents on the N-phenyl and benzenesulfonamide rings play a critical role in modulating the crystal packing. Their influence can be broadly categorized into:

• Steric Effects: Bulky substituents can hinder the formation of certain hydrogen-bonding motifs, forcing the molecules to adopt alternative packing arrangements.

• Electronic Effects: Electron-donating or electron-withdrawing groups can alter the charge distribution within the molecule, thereby influencing the strength of hydrogen bonds and other non-covalent interactions.

• Introduction of New Interaction Sites: Substituents such as halogens, nitro groups, or hydroxyl groups can introduce additional intermolecular interactions like halogen bonds, C–H···O, C–H···π, and π–π stacking interactions.[6][7] These weaker, yet significant, interactions work in concert with the primary N–H···O=S hydrogen bonds to stabilize the overall three-dimensional crystal structure.[7]

For example, the position of a nitro group on the benzenesulfonamide ring has been shown to have a significant effect on the intermolecular interactions, leading to different packing arrangements for ortho, meta, and para isomers.[5] Similarly, the presence of different N-cycloamino substituents can influence the packing architecture through a combination of hydrogen bonding and π-π interactions.[8]

Advanced Structural Analysis Techniques

Beyond standard X-ray diffraction, other techniques provide deeper insights into the intermolecular interactions within the crystal lattice.

• Hirshfeld Surface Analysis: This method allows for the visualization and quantification of intermolecular contacts. It maps the different types of close contacts on a 3D surface around the molecule, providing a fingerprint of the crystal packing. This analysis can highlight the relative contributions of different interactions, such as O···H, H···H, and C···H contacts, to the overall crystal stability.[3][7]

• Molecular Docking Studies: To correlate the solid-state conformation with biological activity, molecular docking simulations are often employed. These studies predict the binding mode of the sulfonamide derivative within the active site of a target protein, such as an enzyme.[3][4] The observed crystal structure can provide a starting point for these simulations, offering a low-energy conformation of the ligand.

Data Summary: Crystallographic Parameters of Representative Derivatives

The following table summarizes key crystallographic data for a selection of substituted N-phenylbenzenesulfonamide derivatives, illustrating the diversity in their solid-state structures.

Compound	Formula	Crystal System	Space Group	Key Intermolecular Interactions	Reference
(E)-N-benzyl-3-((benzylimino)methyl)-4-hydroxybenzenesulfonamide	C₂₁H₂₀N₂O₃S	Monoclinic	P2₁/n	N–H···O=S, O–H···N	[3]
N-(4-methoxyphenyl)-4-nitrobenzenesulfonamide	C₁₃H₁₂N₂O₅S	Monoclinic	P2₁/c	N–H···O=S (C(4) chains)	[5]
N-allyl-N-benzyl-4-methylbenzenesulfonamide	C₁₇H₁₉NO₂S	Orthorhombic	Pna2₁	C-H···N, C-H···π	[9]
N,N'-di(benzenesulfonyl)-p-phenylenediamine	C₁₈H₁₆N₂O₄S₂	Monoclinic	P2₁/c	N–H···O=S	[10][11]

Experimental Protocols

Protocol 1: General Synthesis of N-Phenylbenzenesulfonamide Derivatives

This protocol describes a general method for the synthesis of N-phenylbenzenesulfonamide derivatives via the reaction of a substituted benzenesulfonyl chloride with a substituted aniline.

Materials:

• Substituted benzenesulfonyl chloride

• Substituted aniline

• Pyridine or triethylamine (base)

• Dichloromethane (DCM) or other suitable solvent

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Dissolve the substituted aniline (1.0 eq) and pyridine (1.2 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add the substituted benzenesulfonyl chloride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-phenylbenzenesulfonamide derivative.

Protocol 2: Single Crystal Growth by Slow Evaporation

This protocol outlines a common method for growing X-ray quality single crystals.

Materials:

• Purified N-phenylbenzenesulfonamide derivative

• A selection of high-purity solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane)

• Small, clean glass vials

Procedure:

• In a small vial, dissolve a small amount of the purified compound in a minimal amount of a suitable solvent or solvent mixture at room temperature. The solution should be saturated or near-saturated.

• Loosely cap the vial or cover it with parafilm perforated with a few small holes to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment at a constant, controlled temperature.

• Allow the solvent to evaporate slowly over several days to weeks.

• Monitor the vial for the formation of single crystals. Once suitable crystals have formed, carefully remove them from the solution using a spatula or loop and dry them on a filter paper.

Logical Framework for Structure-Property Relationship

The following diagram illustrates the logical relationship between molecular structure, intermolecular interactions, crystal packing, and the resulting macroscopic properties.

Caption: The hierarchical influence of molecular features on the macroscopic properties of N-phenylbenzenesulfonamide derivatives.

Conclusion

The crystal structure of substituted N-phenylbenzenesulfonamide derivatives is a fascinating interplay of molecular design and supramolecular chemistry. The inherent hydrogen bonding capabilities of the sulfonamide core, coupled with the tunable influence of substituents, provide a rich landscape for crystal engineering. A thorough understanding of the principles outlined in this guide is essential for scientists and researchers aiming to control the solid-state properties of these vital pharmaceutical compounds, ultimately leading to the development of safer and more effective medicines. The systematic application of synthesis, crystallization, and advanced structural analysis techniques will continue to unveil new insights into the elegant and complex world of molecular crystals.

References

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• ResearchGate. (2025). (PDF) X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. Available at: [Link]

• Frontiers. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Available at: [Link]

• Goettler, P.E., & Hamaker, C.G. (2024). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Molbank, 2024(2), M1842. Available at: [Link]

• IUCr Journals. (2022). N-Cycloamino substituent effects on the packing architecture of ortho-sulfanilamide molecular crystals and their in silico carbonic anhydrase II and IX inhibitory activities. Available at: [Link]

• Brazilian Journal of Science. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Available at: [Link]

• National Center for Biotechnology Information. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Available at: [Link]

• ResearchGate. (2025). (PDF) Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks. Available at: [Link]

• National Center for Biotechnology Information. (2022). Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. Available at: [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of substituted benzenesulfonamides as novel potent membrane-bound phospholipase A2 inhibitors. Available at: [Link]

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• National Center for Biotechnology Information. (n.d.). Benzenesulfonanilide. PubChem. Available at: [Link]

• European Journal of Chemistry. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Available at: [Link]

• MDPI. (n.d.). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Available at: [Link]

• ResearchGate. (n.d.). Crystal structure of the N,N H-di(benzenesulfonyl)-p-phenylenediamine... Available at: [Link]

• ResearchGate. (n.d.). a) X‐ray crystallographic data for sulfonimidamide 4. The majority of... Available at: [Link]

• CrystEngComm (RSC Publishing). (n.d.). Features of noncovalent interactions in the group of highly polymorphic benzenesulfonamide derivatives. Available at: [Link]

• Semantic Scholar. (n.d.). The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. Available at: [Link]

• PubMed. (n.d.). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structure and Hirshfeld surface analysis of N-[2-(5-methylfuran-2-yl)phenyl]. Available at: [Link]

• PubMed. (n.d.). Substituent effect on the thermodynamic solubility of structural analogs: relative contribution of crystal packing and hydration. Available at: [Link]

• ePrints Soton. (n.d.). Eight isostructural 4,4'-disubstituted N-phenylbenzenesulfonamides. Available at: [Link]

• ResearchGate. (n.d.). Crystal structure of the N,N′-di(benzenesulfonyl)-p-phenylenediamine... Available at: [Link]

• ResearchGate. (n.d.). N-phenyl benzenesulfonamide derivatives synthesized | Download Table. Available at: [Link]

• PubMed. (n.d.). Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties. Available at: [Link]

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• MDPI. (n.d.). Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge. Available at: [Link]

• RSC Publishing. (n.d.). Designer crystals: intermolecular interactions, network structures and supramolecular synthons. Available at: [Link]

• CAS Common Chemistry. (n.d.). N-Phenylbenzenesulfonamide. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. Available at: [Link]

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. Available at: [Link]

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Part 1: Foundational Principles: The Benzenesulfonamide Scaffold and the Strategic Role of Bromination

An In-depth Technical Guide to the Potential Biological Activity of Brominated Benzenesulfonamides

Benzenesulfonamide derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore present in numerous clinically approved drugs, including antibacterial, anticancer, diuretic, and anti-inflammatory agents.[1][2] These molecules exhibit a diverse range of pharmacological activities, often by acting as enzyme inhibitors.[3][4]

The introduction of a bromine atom onto the benzenesulfonamide scaffold is a deliberate and strategic decision in drug design, not a mere substitution. Bromine, as a halogen, possesses unique properties that can significantly modulate a molecule's biological activity.[5] Its inclusion can enhance lipophilicity, facilitating passage through biological membranes.[5] Furthermore, bromine can participate in "halogen bonding," a non-covalent interaction with biological targets that can favorably affect drug-target binding affinity and specificity.[5] Numerous studies have demonstrated that bromination can lead to a marked increase in therapeutic activity and a beneficial effect on the drug's metabolism and duration of action.[5][6] This "heavy atom effect" makes brominated derivatives a subject of intense research for developing next-generation therapeutics.[7][8]

Part 2: Anticancer Activity: Targeting Tumor Microenvironments

A significant area of investigation for brominated benzenesulfonamides is their potential as anticancer agents.[7][9][10] Their efficacy often stems from the targeted inhibition of enzymes that are overexpressed in cancer cells, creating a therapeutic window that spares healthy tissue.

Mechanism of Action: Carbonic Anhydrase IX Inhibition

A primary mechanism for the anticancer activity of many benzenesulfonamides is the inhibition of carbonic anhydrase (CA) isoforms, particularly the tumor-associated human carbonic anhydrase IX (hCA IX).[1][11] Solid tumors often experience hypoxia (low oxygen), which triggers the overexpression of hCA IX via the hypoxia-inducible factor (HIF-1α) cascade.[1][12] hCA IX is a transmembrane enzyme that regulates intracellular and extracellular pH, allowing cancer cells to survive and proliferate in the acidic tumor microenvironment.[1][12] By selectively inhibiting hCA IX, brominated benzenesulfonamides disrupt this pH regulation, leading to intracellular acidification and ultimately, apoptosis (programmed cell death) of the cancer cells.[1][13] The primary sulfonamide group is crucial for this activity, as it coordinates to the Zn²⁺ ion in the enzyme's active site.[14][15]

Quantitative Data: In Vitro Anticancer and CA Inhibitory Activity

The potency of brominated benzenesulfonamides is typically quantified by their half-maximal inhibitory concentration (IC₅₀) against cancer cell lines and their inhibitory constant (Kᵢ) against specific enzyme targets. Lower values indicate higher potency.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Target Enzyme	Kᵢ (nM)	Selectivity (hCA II / hCA IX)	Reference
K07 (Brominated)	MCF-7 (Breast)	1.3	PLK4	23.6	-	[6]
Compound 3e (Brominated)	U-87 MG (Glioblastoma)	-	hCA IX	8.9	High	[11]
Compound 15 (Brominated)	Various Lines	0.017 - 0.032	Tubulin	-	-	[10]
BA-3b	Seven Cancer Lines	0.007 - 0.036	Tubulin	-	-	[9]
AL106	U87 (Glioblastoma)	~25 (at 10µM)	TrkA	-	-	[16]

Note: This table synthesizes data from multiple sources to illustrate representative activities. Values are not directly comparable across different studies and experimental conditions.

Experimental Protocol: In Vitro Cell Viability (MTT Assay)

This protocol outlines a standard method for determining the cytotoxic effect of a compound on cancer cells.[17]

Objective: To determine the IC₅₀ value of a brominated benzenesulfonamide against a specific cancer cell line.

Pillar of Trustworthiness: This protocol includes positive (known cytotoxic drug) and negative (vehicle) controls to validate the assay's performance and ensure that observed effects are due to the test compound.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Brominated benzenesulfonamide test compound, dissolved in DMSO

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• DMSO (Dimethyl sulfoxide)

• 96-well flat-bottom plates

• Multi-channel pipette

• Microplate reader (570 nm)

Methodology:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize, count, and resuspend cells in fresh medium to a concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

  • Causality: A 24-hour pre-incubation ensures cells are in a logarithmic growth phase and have adhered to the plate, providing a consistent baseline for the experiment.[18]

• Compound Treatment:

  • Prepare serial dilutions of the brominated benzenesulfonamide in complete medium. A typical concentration range might be 0.01, 0.1, 1, 10, 100 µM.

  • Include a "vehicle control" (medium with the same percentage of DMSO used for the highest drug concentration) and a "no-cell" blank control (medium only).

  • Carefully remove the old medium from the wells and add 100 µL of the prepared drug dilutions (or controls) to the appropriate wells in triplicate.

  • Incubate for 48-72 hours at 37°C, 5% CO₂.

  • Expert Insight: The incubation time is critical; 72 hours is often used to allow for effects on multiple cell cycles.[17]

• MTT Assay:

  • Add 20 µL of MTT reagent to each well.

  • Incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[19]

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = [(Abs_test - Abs_blank) / (Abs_vehicle - Abs_blank)] * 100

  • Plot % Viability against the log of the compound concentration.

  • Use non-linear regression (dose-response curve) to determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell growth.[17]

Part 3: Antimicrobial Activity: A Classic Mechanism Reimagined

The foundational biological activity of sulfonamides is antibacterial.[2][20] They are bacteriostatic agents, meaning they inhibit bacterial growth rather than killing the bacteria directly, allowing the host's immune system to clear the infection.[21][22]

Mechanism of Action: Folate Synthesis Inhibition

Bacteria, unlike humans who obtain folic acid (Vitamin B9) from their diet, must synthesize it de novo.[20][21] Folic acid is essential for the synthesis of nucleotides, the building blocks of DNA.[] The bacterial enzyme dihydropteroate synthase (DHPS) is a key player in this pathway, using para-aminobenzoic acid (PABA) as a substrate.

Benzenesulfonamides are structural analogs of PABA.[2] They act as competitive inhibitors, binding to the active site of DHPS and blocking the synthesis of dihydrofolic acid.[] This halts the entire folate pathway, starving the bacteria of the necessary components for DNA replication and cell division, thereby inhibiting their growth.[2][21]

Quantitative Data: In Vitro Antimicrobial Activity

Antimicrobial efficacy is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a bacterium.[24][25]

Compound ID	Organism	MIC (µg/mL)	Reference
Compound 4d	E. coli	6.72	[26][27]
Compound 4h	S. aureus	6.63	[26][27]
Compound 4a	P. aeruginosa	6.67	[26][27]
FQ5	P. aeruginosa	16	[28]
FQ5	E. coli	16	[28]
FQ5	S. aureus	32	[28]
Compound 5a	E. coli	7.81	[29]
Compound 9a	E. coli	7.81	[29]

Note: This table provides examples from the literature. Ciprofloxacin is often used as a standard reference antibiotic in these studies.[29][30]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol details the broth microdilution method, a gold standard for determining the MIC of an antimicrobial agent.[25][31][32]

Objective: To determine the lowest concentration of a brominated benzenesulfonamide that inhibits the visible growth of a specific bacterial strain.

Pillar of Trustworthiness: The protocol's validity is ensured by adherence to established standards (e.g., CLSI guidelines), the use of quality control strains with known MIC ranges, and the inclusion of sterility and growth controls.[32]

Materials:

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Brominated benzenesulfonamide test compound, dissolved in a suitable solvent

• Sterile 96-well U-bottom microtiter plates

• Spectrophotometer or McFarland standard (0.5)

• Incubator (35-37°C)

Methodology:

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Causality: Standardizing the inoculum is the most critical step for reproducibility. An incorrect bacterial concentration will lead to falsely high or low MIC values.[33]

  • Dilute this standardized suspension 1:100 in CAMHB to achieve a concentration of ~1.5 x 10⁶ CFU/mL. The final inoculum in the wells will be ~5 x 10⁵ CFU/mL.

• Plate Preparation:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

  • Prepare a stock solution of the test compound at 4x the highest desired final concentration.

  • Add 100 µL of this stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (no drug). Well 12 serves as the sterility control (no drug, no bacteria).

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum (~1.5 x 10⁶ CFU/mL) to wells 1 through 11. Do not add bacteria to well 12.

  • The final volume in each well is 100 µL.

  • Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation:

  • After incubation, check the sterility control (well 12) for any growth (should be clear) and the growth control (well 11) for adequate turbidity.

  • Read the plate by looking for the lowest drug concentration well that shows no visible growth (clear). This concentration is the MIC.[33]

Part 4: Structure-Activity Relationship (SAR) Insights

The biological activity of a brominated benzenesulfonamide is not solely dependent on the presence of the sulfonamide and bromine groups. The position of the bromine atom and the nature of other substituents on the phenyl ring play a crucial role in determining the compound's potency and selectivity.[34]

• Positional Isomerism: The placement of the bromine atom (ortho, meta, or para to the sulfonamide group) can drastically alter the molecule's conformation and its ability to fit into the target enzyme's active site. For some metallo-β-lactamase inhibitors, meta-substitution was found to significantly improve inhibitory activity.[34]

• Electron-Withdrawing/Donating Groups: Adding other functional groups can modulate the electronic properties of the sulfonamide moiety, influencing its binding to the zinc cofactor in metalloenzymes.[35]

• Lipophilicity and Size: The overall lipophilicity and steric bulk, influenced by bromine and other substituents, affect the compound's solubility, membrane permeability, and interactions within hydrophobic pockets of the target protein.[6]

This systematic modification and testing process allows medicinal chemists to refine lead compounds into highly potent and selective drug candidates.

Part 5: Conclusion and Future Perspectives

Brominated benzenesulfonamides represent a versatile and highly promising class of compounds in drug discovery. Their proven efficacy as anticancer and antimicrobial agents, largely through targeted enzyme inhibition, provides a strong foundation for further development. The strategic inclusion of bromine often enhances potency and modulates pharmacokinetic properties, underscoring its importance in modern medicinal chemistry.

Future research will likely focus on designing novel derivatives with even greater isoform selectivity, particularly for anticancer applications, to minimize off-target effects and improve therapeutic outcomes. The exploration of these compounds against emerging drug-resistant microbial strains and other enzymatic targets remains a fertile ground for investigation. As our understanding of the nuanced roles of halogen bonding and structure-activity relationships deepens, the potential to rationally design highly effective brominated benzenesulfonamide-based therapeutics will continue to grow.

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An In-Depth Technical Guide to the Synthetic Routes for N,N-diethylbenzenesulfonamide

A-ZCHEM-003-2026

Abstract

N,N-diethylbenzenesulfonamide is a vital tertiary sulfonamide intermediate in medicinal and organic chemistry.[1] Its synthesis is a fundamental transformation, pivotal for the development of more complex molecules, including numerous marketed drugs.[1][2] This guide provides an in-depth analysis of the primary and alternative synthetic routes to N,N-diethylbenzenesulfonamide. We will dissect the classic Hinsberg reaction, detailing the underlying mechanism, critical reaction parameters, and a validated laboratory protocol. Furthermore, we explore modern, one-pot methodologies that offer alternative pathways from more accessible starting materials. The content herein is curated for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven insights to enable efficient and reliable synthesis.

Introduction

The sulfonamide functional group is a cornerstone of modern pharmacophores, prized for its unique geometric and electronic properties which often serve as a bioisostere for the more metabolically labile amide bond.[3][4][5] N,N-diethylbenzenesulfonamide, as a representative N,N-dialkylated tertiary sulfonamide, serves as a crucial building block in synthetic workflows. The classical and most direct method for its preparation involves the reaction of benzenesulfonyl chloride with diethylamine.[5][6] This reaction, a specific instance of the broader Hinsberg test used to differentiate amines, provides a reliable and scalable route to the target compound.[7][8][9][10] This guide will provide a comprehensive examination of this key transformation and explore emerging synthetic strategies.

Part 1: The Primary Synthetic Route: Sulfonylation of Diethylamine

The most established and widely utilized method for synthesizing N,N-diethylbenzenesulfonamide is the nucleophilic substitution reaction between benzenesulfonyl chloride and diethylamine.[5] This reaction is robust, high-yielding, and proceeds under relatively mild conditions.

1.1. Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the secondary amine on the electrophilic sulfur atom of the benzenesulfonyl chloride.[8][11] The lone pair of electrons on the nitrogen atom of diethylamine attacks the sulfur center, leading to the formation of a tetrahedral intermediate. Subsequently, the chloride ion is eliminated as a leaving group, and a proton is removed from the nitrogen atom by a base, yielding the stable tertiary sulfonamide product.[12]

The overall transformation is an addition-elimination reaction at the sulfonyl group.[7]

Caption: General workflow for synthesis and purification.

3.2. Work-up and Purification

Proper work-up is critical to isolate the product from byproducts and unreacted starting materials.

• Filtration: The initial filtration is key to removing the bulk of the amine hydrochloride salt. [13]* Aqueous Wash: Washing the organic solution with water removes any remaining salts and water-soluble impurities. [13]If a base like pyridine was used, a dilute acid wash (e.g., 1M HCl) would be necessary to remove it, followed by a wash with saturated sodium bicarbonate to neutralize any remaining acid, and finally a brine wash.

• Drying and Concentration: The organic layer must be thoroughly dried with an anhydrous salt like MgSO₄ or Na₂SO₄ before the solvent is removed. [14]Evaporation of the solvent under reduced pressure yields the crude product. [13][14]* Final Purification: For many applications, the product obtained after work-up is sufficiently pure. However, for exacting standards required in drug development, purification by silica gel flash column chromatography may be necessary to remove trace impurities. [14]

Conclusion

The synthesis of N,N-diethylbenzenesulfonamide is most reliably achieved through the reaction of benzenesulfonyl chloride with diethylamine, a process rooted in the classic Hinsberg reaction. This method is high-yielding, scalable, and mechanistically well-understood. The choice of base and solvent provides flexibility for integration into various synthetic campaigns. While this remains the dominant route, emerging one-pot syntheses from carboxylic acids or sulfonic acids present innovative alternatives that circumvent the need for sulfonyl chloride precursors, aligning with modern synthetic goals of efficiency and atom economy. A thorough understanding of these synthetic strategies, coupled with meticulous control over reaction and purification parameters, empowers researchers to produce this key intermediate with high purity and confidence.

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An In-depth Technical Guide to Venetoclax (CAS No. 1178100-39-4): Properties, Mechanism, and Handling

This guide provides a comprehensive technical overview of Venetoclax (CAS No. 1178100-39-4), a first-in-class B-cell lymphoma 2 (BCL-2) selective inhibitor. Designed for researchers, scientists, and drug development professionals, this document delves into the core physicochemical properties, mechanism of action, and field-proven protocols for the effective laboratory use of this pivotal therapeutic agent.

Executive Overview

Venetoclax, also known by its development codes ABT-199 and GDC-0199, represents a paradigm shift in the treatment of certain hematological malignancies.[1] It is a potent and highly selective oral inhibitor of the anti-apoptotic protein BCL-2.[2][3] By directly targeting the core machinery of cell survival, Venetoclax restores the natural process of programmed cell death (apoptosis) in cancer cells that overexpress BCL-2, a common survival mechanism in malignancies like Chronic Lymphocytic Leukemia (CLL) and Acute Myeloid Leukemia (AML).[4][5] This document serves as a foundational resource for understanding and utilizing Venetoclax in a research setting.

Physicochemical and Pharmacokinetic Profile

A thorough understanding of the compound's physical and chemical properties is fundamental to its correct handling, formulation, and experimental application.

Chemical Identity and Properties

Venetoclax is a complex organic molecule, appearing as a white to off-white crystalline powder.[6] Its key identifiers and properties are summarized below.

Property	Value	Reference
IUPAC Name	4-(4-{[2-(4-Chlorophenyl)-4,4-dimethyl-1-cyclohexen-1-yl]methyl}-1-piperazinyl)-N-({3-nitro-4-[(tetrahydro-2H-pyran-4-ylmethyl)amino]phenyl}sulfonyl)-2-(1H-pyrrolo[2,3-b]pyridin-5-yloxy)benzamide	[4]
CAS Number	1178100-39-4 (Note: 1257044-40-8 is also commonly cited and linked)	[4][7][8]
Molecular Formula	C₄₅H₅₀ClN₇O₇S	[4]
Molar Mass	868.44 g/mol	[3][4]
Appearance	White to off-white powder	[6]

Solubility Profile

Venetoclax is a lipophilic compound with poor aqueous solubility, a critical factor for experimental design.[9]

Solvent	Solubility	Comments	Reference
Water	Practically insoluble (< 1 mg/mL)	Poor aqueous solubility is a known challenge.	[2][6][10]
DMSO	~100-257.5 mg/mL (~115-296 mM)	The recommended solvent for creating high-concentration stock solutions. Sonication may be required.	[2][10]
Ethanol	< 1 mg/mL	Insoluble or only slightly soluble.	[2]

Stability and Storage

Proper storage is crucial to maintain the integrity of Venetoclax.

• Solid Powder: Store at -20°C for long-term stability (up to 3 years).[2]

• DMSO Stock Solutions: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to one year.[2][9]

• Light and pH Sensitivity: Venetoclax is sensitive to light and demonstrates instability in acidic and basic conditions.[9][11] All solutions should be stored in light-protected containers. Forced degradation studies show it is sensitive to acid, base, and oxidation, while relatively stable to heat alone at 50°C.[11][12]

Pharmacokinetics (Clinical Overview)

• Absorption: Oral administration results in maximum plasma concentrations 5–8 hours post-dose. Administration with a meal is recommended as it significantly increases bioavailability.[4][13]

• Distribution: Venetoclax is highly bound to human plasma protein (>99.9%).[4][13]

• Metabolism: It is primarily metabolized by the liver enzyme CYP3A4/5.[4][13] Co-administration with strong CYP3A inhibitors is contraindicated during the initial dose ramp-up phase in CLL/SLL patients due to increased risk of Tumor Lysis Syndrome (TLS).[14]

• Excretion: The elimination half-life is approximately 26 hours, with over 99.9% of the dose recovered in feces.[4][13]

Core Mechanism of Action: BCL-2 Inhibition

Venetoclax is a BH3-mimetic, a class of drugs designed to mimic the action of pro-apoptotic "BH3-only" proteins.[4][15] In many hematological cancers, the anti-apoptotic protein BCL-2 is overexpressed, sequestering pro-apoptotic proteins like BIM and preventing them from initiating cell death.[5][14] This allows cancer cells to evade apoptosis.

Venetoclax selectively binds with high affinity (Ki <0.01 nM) to the BH3-binding groove of the BCL-2 protein.[2][16] This action displaces the sequestered pro-apoptotic proteins. Once liberated, these proteins, particularly BIM, can activate the effector proteins BAX and BAK.[15][16] Activated BAX and BAK oligomerize on the mitochondrial outer membrane, leading to Mitochondrial Outer Membrane Permeabilization (MOMP).[16] This event is the point of no return for apoptosis, causing the release of cytochrome c and other factors from the mitochondria, which in turn activate caspases and execute programmed cell death.[17][18]

Caption: Venetoclax's mechanism of action in the intrinsic apoptotic pathway.

Laboratory Protocols and Handling

Adherence to proper handling and preparation procedures is paramount for generating reproducible and accurate experimental data.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses, gloves, and a lab coat when handling Venetoclax powder or solutions.

• Ventilation: Handle the dry powder in a well-ventilated area or chemical fume hood to avoid inhalation.[19]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.[19]

• First Aid: In case of eye or skin contact, rinse immediately and thoroughly with water for at least 15 minutes. If inhaled, move to fresh air. If swallowed, rinse mouth and seek immediate medical attention.[19][20]

Preparation of Stock and Working Solutions

The high lipophilicity of Venetoclax necessitates a specific procedure to avoid precipitation in aqueous media.[9]

Protocol: Preparation of 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of Venetoclax powder in a chemical fume hood. For 1 mL of a 10 mM stock, weigh 8.68 mg.

• Solubilization: Add 100% cell culture-grade DMSO to the powder to achieve a final concentration of 10 mM.

• Dissolution: Vortex thoroughly. If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete dissolution.[2] The solution should be clear.

• Storage: Aliquot the stock solution into single-use volumes in light-protected tubes and store at -80°C.[9]

Protocol: Preparation of Working Solutions for In Vitro Assays

Direct dilution of a concentrated DMSO stock into aqueous cell culture medium can cause the compound to precipitate. A serial dilution method is strongly recommended.[9]

• Thaw Stock: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

• Intermediate Dilution: Perform an intermediate dilution of the DMSO stock into a small volume of your final aqueous medium (e.g., RPMI-1640 + 10% FBS). For example, to make a 100 µM working solution, dilute the 10 mM stock 1:100 into the medium.

• Final Dilution: Add the intermediate dilution to the bulk of the cell culture to achieve the desired final concentrations (e.g., 0.1 µM, 1 µM).

• Mixing: Gently agitate the culture plate or flask immediately after adding the compound to ensure rapid and even dispersion. The final DMSO concentration should ideally be kept below 0.1% to avoid solvent-induced artifacts.[9]

Preparation of In Vivo Formulations

Several formulations have been described for oral administration in animal models. The choice of vehicle is critical for achieving adequate exposure.

Example Formulation (Suspension) [3][10]

• Prepare a clear stock solution of Venetoclax in DMSO (e.g., 25 mg/mL).

• Sequentially add co-solvents. For a final concentration of 2.5 mg/mL, add 100 µL of the 25 mg/mL DMSO stock to 400 µL of PEG300 and mix.

• Add 50 µL of Tween-80 to the mixture and mix.

• Finally, add 450 µL of saline to bring the total volume to 1 mL.

• Ultrasonication may be required to create a homogenous suspension. Always vortex well before each administration.

Key Experimental Methodologies

The following protocols provide a framework for assessing the biological activity of Venetoclax.

In Vitro Cell Viability and Apoptosis Assay

This workflow is used to determine the cytotoxic and pro-apoptotic effects of Venetoclax on cancer cell lines.

Caption: Standard workflow for evaluating Venetoclax's in vitro efficacy.

Step-by-Step Protocol:

• Cell Culture: Culture a BCL-2-dependent cell line (e.g., primary CLL cells, RS4;11 cell line) under standard conditions.[2][21]

• Seeding: Seed cells into a 96-well plate at a predetermined optimal density.

• Treatment: Prepare serial dilutions of Venetoclax in culture medium as described in section 4.2. Treat cells with a range of concentrations (e.g., 0.1 nM to 10 µM) and include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for a defined period, typically 24 to 48 hours.[2][22]

• Analysis:

  • Viability: Assess cell viability using a luminescent assay like CellTiter-Glo, which measures ATP levels.[23]

  • Apoptosis: To confirm the mechanism of cell death, stain cells with Annexin V and Propidium Iodide (PI) and analyze by flow cytometry. An increase in Annexin V-positive cells indicates apoptosis.[22]

• Data Interpretation: Calculate the half-maximal inhibitory concentration (IC₅₀) from the dose-response curve for viability. Correlate this with the increase in the apoptotic cell population.

BH3 Profiling for Target Engagement

BH3 profiling is a functional assay that directly measures a cell's dependence on specific anti-apoptotic proteins. It can powerfully demonstrate on-target Venetoclax activity.[1][24]

Methodology Overview:

• Cell Preparation: Harvest and resuspend cells in a mitochondrial assay buffer.

• Permeabilization: Gently permeabilize the plasma membrane with a mild detergent like digitonin. This step is crucial as it leaves the mitochondrial membranes intact while allowing access to the cytosol.[1]

• Treatment: Expose the permeabilized cells to Venetoclax or a panel of synthetic BH3 peptides (e.g., BIM BH3 peptide as a positive control).

• MOMP Measurement: Measure the extent of mitochondrial outer membrane permeabilization. This can be done by:

  • Cytochrome c Release: Using flow cytometry or western blotting to quantify the loss of cytochrome c from the mitochondria.[1]

  • Mitochondrial Potential Dyes: Using dyes like JC-1 or TMRE to measure the loss of mitochondrial membrane potential, an indicator of MOMP.

• Data Interpretation: Rapid MOMP induction in the presence of Venetoclax confirms that the cell's survival is "primed for death" and highly dependent on BCL-2, validating the drug's on-target effect. The extent of mitochondrial depolarization has been shown to correlate with clinical response.[21]

Clinical Context and Considerations

While this guide focuses on preclinical applications, understanding the clinical context is vital. Venetoclax is approved for treating adults with CLL, SLL, or AML.[4] A primary clinical consideration is the risk of Tumor Lysis Syndrome (TLS) , a potentially fatal condition caused by the rapid death of a large number of cancer cells.[5][14] This risk is managed through a gradual dose ramp-up schedule over several weeks, along with prophylaxis and intensive monitoring.[14][25] This clinical reality underscores the potent and rapid pro-apoptotic activity of Venetoclax observed in preclinical models.[21]

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• On the Stability and Degradation Pathways of Venetoclax under Stress Conditions - PubMed. (2020, July 7). Retrieved from [Link]

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• The BCL2 selective inhibitor venetoclax induces rapid onset apoptosis of CLL cells in patients via a TP53-independent mechanism - PMC - NIH. (n.d.). Retrieved from [Link]

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• Clinical Study Protocol M15-656 A Randomized, Double-Blind, Placebo Controlled Phase 3 Study of Venetoclax in Combination with A - ClinicalTrials.gov. (2020, July 1). Retrieved from [Link]

• Re-appraising assays on permeabilized blood cancer cells testing venetoclax or other BH3 mimetic agents selectively targeting pro-survival BCL2 proteins - PMC - PubMed Central. (2025, April 9). Retrieved from [Link]

• Clinical Study Protocol M16-043 A Randomized, Double-Blind, Placebo Controlled Phase 3 Study of Venetoclax Co-Administered with. (2019, May 29). Retrieved from [Link]

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An In-Depth Technical Guide to the Preliminary Toxicity Screening of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Foreword: A Proactive Approach to Early-Stage Drug Discovery

In the landscape of modern drug development, the early identification of potential toxicological liabilities is not merely a regulatory hurdle but a critical determinant of a program's success. The attrition of promising candidates in late-stage development due to unforeseen toxicity represents a significant loss of investment and time. This guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive framework for the preliminary toxicity screening of a novel sulfonamide derivative, 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. By integrating established in vitro and in silico methodologies, we present a scientifically rigorous, tiered approach to de-risk this compound at an early stage. Our philosophy is rooted in building a self-validating system of protocols that not only identifies potential hazards but also provides mechanistic insights, thereby guiding informed decision-making in the lead optimization process.

Compound Rationale and Structural Considerations

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is an aromatic sulfonamide, a scaffold prevalent in a wide array of therapeutic agents. The presence of a bromine atom on the aromatic ring and N,N-diethyl substitution on the sulfonamide nitrogen introduces specific electronic and steric properties that may influence its metabolic fate and toxicological profile.

Property	Value	Source
CAS Number	1178100-39-4	Commercial Supplier Data
Molecular Formula	C₁₁H₁₆BrNO₂S	Commercial Supplier Data
Molecular Weight	306.2 g/mol	Commercial Supplier Data

Our screening strategy is predicated on a thorough understanding of the potential metabolic pathways and toxicophores associated with this structural class. Key considerations include:

• Metabolism of Aromatic Sulfonamides: These compounds are known to undergo phase I (oxidation) and phase II (conjugation) metabolism. N-dealkylation of the diethylamino group and hydroxylation of the aromatic ring are potential metabolic routes. Crucially, some sulfonamides can be metabolized to reactive intermediates.[1][2][3]

• Toxicology of Bromoarenes: The presence of a bromine atom on the benzene ring raises the possibility of metabolic activation to reactive epoxides, which can be hepatotoxic.[4][5]

• N,N-Dialkylbenzenesulfonamides: The N,N-diethyl group may influence the compound's lipophilicity and metabolic stability, potentially impacting its pharmacokinetic and toxicodynamic properties.

This structural assessment informs our selection of a tiered screening cascade designed to probe for key toxicological endpoints.

A Tiered Approach to Preliminary Toxicity Screening

We advocate for a tiered screening approach, commencing with rapid and cost-effective in silico assessments, followed by a battery of in vitro assays to provide empirical data on cytotoxicity and genotoxicity.

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solubility and stability studies of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

An In-depth Technical Guide to the Solubility and Stability of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Abstract

The journey of a novel chemical entity from discovery to a viable pharmaceutical product is contingent upon a thorough understanding of its fundamental physicochemical properties. Among the most critical of these are solubility and stability. This guide provides a comprehensive framework for the systematic evaluation of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, a sulfonamide derivative. We will explore the theoretical underpinnings and provide detailed, field-proven protocols for determining its solubility profile and assessing its intrinsic stability under various stress conditions. The methodologies presented are grounded in international regulatory guidelines and are designed to generate the robust data required for informed decision-making in drug development, from lead optimization to formulation.

Introduction: The Imperative of Physicochemical Characterization

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is an organosulfur compound belonging to the sulfonamide class.[1] The sulfonamide moiety is a cornerstone in medicinal chemistry, found in a wide array of therapeutic agents.[2] The specific substitution pattern of this molecule—a bromine atom, a methyl group, and a diethylsulfonamide group on a benzene ring—confers a unique set of properties that dictate its behavior in biological and pharmaceutical systems.

Before any meaningful preclinical or clinical evaluation can occur, a molecule's developability must be assessed. This begins with solubility and stability profiling. Solubility directly impacts bioavailability, while stability determines the compound's shelf-life, storage requirements, and degradation pathways.[3][4] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) mandate comprehensive stability data to ensure the quality, safety, and efficacy of a drug substance throughout its lifecycle.[5][6][7] This guide provides the strategic and tactical approach to generating this critical data package.

Solubility Profiling: Beyond a Single Number

Aqueous solubility is a primary determinant of a drug's absorption and, consequently, its therapeutic efficacy.[3] It is not a static value but is influenced by a multitude of factors including pH, temperature, and the presence of co-solvents or salts.[8][9] Therefore, a comprehensive solubility profile across a range of physiologically and pharmaceutically relevant conditions is essential. Our approach is guided by the principles outlined in the United States Pharmacopeia (USP) General Chapter <1236>.[8]

Causality Behind Experimental Design: Kinetic vs. Thermodynamic Solubility

We employ a two-tiered approach. Initially, a high-throughput kinetic solubility screen might be used in early discovery to rank compounds. However, for lead optimization and pre-formulation, thermodynamic equilibrium solubility is the gold standard. It represents the true saturation point of the compound in a solvent system at equilibrium.[10] The Shake-Flask method is the most reliable technique for this determination and is the focus of our protocol.[11] The selection of pH values (1.2, 4.5, 6.8) is mandated by regulatory guidelines for biopharmaceutical classification, as they simulate the pH environments of the stomach and intestines.[3]

Experimental Workflow: Solubility Determination

Caption: Workflow for Forced Degradation Studies.

Protocol: Development of a Stability-Indicating HPLC Method

Objective: To develop an RP-HPLC method capable of separating 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide from its potential degradation products.

Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-15 min: 50% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 50% B

  • 18-22 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan).

Causality Note: A gradient method is chosen to ensure elution of both polar and non-polar degradants. Formic acid is used to improve peak shape. A C18 column provides good hydrophobic retention for this type of molecule. [12]

Protocol: Forced Degradation Studies

Objective: To investigate the intrinsic stability of the drug substance under various stress conditions as per ICH guidelines. [13] General Procedure:

• Prepare a stock solution of the compound at ~1 mg/mL in a 50:50 acetonitrile:water mixture.

• For each condition below, mix the stock solution with the stressor in a 1:1 ratio to achieve a final drug concentration of ~0.5 mg/mL.

• Incubate the samples for a defined period (e.g., 24-48 hours), periodically sampling to target a degradation of 5-20%. [14]4. Before analysis, neutralize acidic and basic samples and dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Analyze by the stability-indicating HPLC method.

Stress Conditions:

• Acid Hydrolysis: Mix with 0.2 M HCl to a final concentration of 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix with 0.2 M NaOH to a final concentration of 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix with 6% H₂O₂ to a final concentration of 3% H₂O₂. Store at room temperature, protected from light.

• Thermal Degradation:

  • Solution: Store the stock solution at 80°C.

  • Solid: Place the solid compound in an oven at 80°C.

• Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B. [13]A dark control must be run in parallel.

Data Presentation: Forced Degradation Summary

Stress Condition	Incubation Time/Temp	% Assay of Parent	% Degradation	No. of Degradants >0.1%	RRT of Major Degradants
Unstressed Control	N/A	100.0	0.0	0	N/A
0.1 M HCl	24 h @ 60°C	91.2	8.8	2	0.78, 1.15
0.1 M NaOH	12 h @ 60°C	84.5	15.5	3	0.65, 0.82, 0.91
3% H₂O₂	48 h @ RT	98.1	1.9	1	1.25
Thermal (Solid)	72 h @ 80°C	99.5	0.5	0	N/A
Photolytic (Solid)	ICH Q1B	96.3	3.7	1	1.32

Note: Data are hypothetical and for illustrative purposes. RRT = Relative Retention Time.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to characterizing the solubility and stability of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. The hypothetical results indicate that the compound is a poorly soluble molecule in aqueous media, which would classify it as a BCS Class II or IV candidate, necessitating formulation strategies such as particle size reduction or amorphous solid dispersions to enhance bioavailability.

The forced degradation studies suggest the molecule is most susceptible to basic and acidic hydrolysis, with moderate sensitivity to photolytic stress and relative stability against oxidation and thermal stress. The identification of degradation pathways is the first step; subsequent work would involve isolating and structurally elucidating the major degradants and developing a comprehensive impurity profile. This foundational dataset is indispensable for guiding formulation development, establishing appropriate storage conditions, and ensuring the long-term quality and safety of the potential drug product.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Introduction: Expanding the Scope of Suzuki Coupling with Electron-Deficient Sulfonamides

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1] This palladium-catalyzed reaction between an organohalide and an organoboron compound is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2][3] While the coupling of aryl bromides is a well-established and robust transformation, substrates bearing electron-withdrawing groups can present unique challenges.

This document provides a detailed guide for utilizing 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide as a substrate in the Suzuki-Miyaura coupling reaction. The presence of the strongly electron-withdrawing sulfonamide group significantly influences the electronic properties of the aryl bromide, impacting its reactivity in the catalytic cycle. Understanding these effects is crucial for developing an effective and reproducible protocol. These application notes will delve into the mechanistic considerations, provide a validated experimental protocol, and offer insights into troubleshooting and optimization.

Mechanistic Considerations: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a catalytic cycle centered on a palladium complex.[4] The key steps are: oxidative addition, transmetalation, and reductive elimination.[1][5] The electronic nature of the aryl halide substrate primarily affects the initial oxidative addition step.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to form a Pd(II) complex.[1] The electron-withdrawing nature of the sulfonamide group can facilitate this step.

• Transmetalation: The organic group from the boronic acid (or its boronate ester derivative) is transferred to the palladium center, displacing the halide. This step is critically mediated by a base, which activates the organoboron species.[6][7]

• Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst which re-enters the cycle.[5]

Experimental Protocol: Suzuki Coupling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This protocol provides a general method that has been found to be effective for the Suzuki coupling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide with various aryl and heteroaryl boronic acids. Optimization may be required for specific substrates.

Materials and Reagents

Reagent	CAS Number	Supplier	Notes
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	850429-71-9	Combi-Blocks	The aryl bromide substrate.
Arylboronic Acid	Varies	Various	The coupling partner. Ensure high purity.
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	Various	A common and effective Pd(0) catalyst precursor. Other catalysts such as Pd(OAc)₂ with a suitable phosphine ligand can also be used.[6]
Potassium Carbonate (K₂CO₃)	584-08-7	Various	Anhydrous, finely powdered. Other bases like K₃PO₄ or Cs₂CO₃ can be screened for optimal performance.[7]
1,4-Dioxane	123-91-1	Various	Anhydrous, degassed. Other solvents like toluene or THF can also be employed.[5]
Water	7732-18-5	-	Degassed, deionized. A co-solvent is often necessary to dissolve the inorganic base.[4]
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Various	For drying the organic extract.
Ethyl Acetate (EtOAc)	141-78-6	Various	For extraction.
Hexanes	110-54-3	Various	For column chromatography.
Silica Gel	7631-86-9	Various	For purification by column chromatography.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL) to the flask via syringe. The solvent mixture should be thoroughly sparged with an inert gas prior to use.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%) to the reaction mixture under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from 4 to 24 hours depending on the reactivity of the boronic acid.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst (oxidation of Pd(0)).	Ensure all reagents and solvents are properly degassed and the reaction is run under a strict inert atmosphere. Use a fresh bottle of catalyst.
Poorly soluble base.	Use finely powdered base and ensure vigorous stirring. Consider alternative bases like K₃PO₄ or Cs₂CO₃ which have better solubility in some solvent systems.[7]
Deactivated boronic acid (protodeborylation).	Use a slight excess of the boronic acid (1.2-1.5 equiv.). Consider using the corresponding boronate ester which can be more stable.[4]
Formation of Byproducts	Homocoupling of the boronic acid.	This can occur at higher temperatures or with prolonged reaction times. Try lowering the reaction temperature.
Dehalogenation of the aryl bromide.	This side reaction can be promoted by certain bases or impurities.[4] Screen different bases and ensure high purity of starting materials.
Protodeborylation of the boronic acid.	This is a common side reaction, especially with electron-rich or heteroaryl boronic acids.[4] Use of a stronger base or different solvent system may mitigate this.

Conclusion

The Suzuki-Miyaura cross-coupling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide provides a reliable route to a diverse range of biaryl sulfonamides. The protocol outlined in these application notes serves as a robust starting point for researchers in synthetic and medicinal chemistry. Careful attention to maintaining an inert atmosphere and the potential need for optimization of the base and solvent system are key to achieving high yields and purity. This methodology expands the synthetic utility of functionalized sulfonamides, enabling the construction of complex molecular architectures for drug discovery and materials science.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• YouTube. Suzuki Cross-Coupling Mechanism | Organic Chemistry. 2020. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Bellina F, Carpita A, Rossi R. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synthesis. 2004;(15):2419-2440.
• Biffis A, Zecca M, Basato M. The Suzuki coupling reactions of aryl bromides with phenylboronic acid. Journal of Molecular Catalysis A: Chemical. 2001;173(1-2):249-274.
• Royal Society of Chemistry. Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry. 2014;12(30):5598-5602.
• Dubbaka SR, Vogel P. Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Organic Letters. 2004;6(1):95-98.
• American Chemical Society. Advances in NiI/NiIII-Catalyzed C(sp2)–Heteroatom Cross-Couplings.

• PrepChem.com. Synthesis of 4-Bromo-N-[4-(1H-imidazol-1-yl)butyl]benzenesulfonamide. Available from: [Link]

• DeBergh JR, Byers JT, Tota A, Schomaker JM. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Journal of the American Chemical Society. 2013;135(29):10638-10641.
• ChemRxiv. The Suzuki−Miyaura Coupling of Aryl Sulfones. 2020.
• Stenfors BA, Ngassa FN. The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry. 2021;12(2):109-116.
• Royal Society of Chemistry.
• PubMed Central. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
• National Institutes of Health. Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. 2022.
• ResearchGate.
• ResearchGate. Suzuki-Miyaura cross-coupling reactions of 2,4,6,8-tetra-bromo-10,11-dihydro-5H-dibenzo[b,f]azepine. 2012.
• American Chemical Society. Cobalt-Catalyzed Markovnikov Hydrofluorocarbonylation of Unactivated Alkenes.

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• 2. thieme-connect.com [thieme-connect.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]

Application Note: A Systematic Approach to HPLC Method Development for the Analysis of Sulfonamide Derivatives

Abstract

This comprehensive application note provides a detailed guide for the development and validation of analytical High-Performance Liquid Chromatography (HPLC) methods for sulfonamide derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the underlying scientific principles and rationale behind methodological choices. It covers the entire workflow from initial considerations and column selection to mobile phase optimization, detection, and final method validation in accordance with ICH guidelines. This guide is intended to be a practical and authoritative resource, enabling the development of robust, reliable, and efficient HPLC methods for the analysis of this critical class of compounds.

Introduction: The Analytical Challenge of Sulfonamides

Sulfonamides, as N-derivatives of 4-aminobenzenesulfonamide, represent a broad class of synthetic antimicrobial agents extensively used in both human and veterinary medicine.[1] Their structural diversity, ranging from simple to complex derivatives, presents a unique analytical challenge. The development of reliable and efficient analytical methods is crucial for various applications, including pharmaceutical quality control, residue analysis in food products, and environmental monitoring.[2][3] High-Performance Liquid Chromatography (HPLC) is the technique of choice for sulfonamide analysis due to its high sensitivity, specificity, and versatility.[2][4]

This application note will guide you through a systematic and scientifically grounded approach to developing a robust HPLC method for sulfonamide derivatives. We will emphasize the "why" behind each step, empowering you to make informed decisions and troubleshoot effectively.

Foundational Knowledge: Understanding Sulfonamide Chemistry

A successful HPLC method development strategy begins with a thorough understanding of the analyte's physicochemical properties. The general structure of sulfonamides includes an acidic sulfonamide group and a basic amino group, making them amphoteric. Their solubility and ionization state are highly dependent on the pH of the solution. This property is a critical consideration for both sample preparation and chromatographic separation.

The Method Development Workflow: A Logic-Driven Approach

The development of an HPLC method is an iterative process. The following diagram illustrates a logical workflow that systematically optimizes each critical parameter.

Sources

• 1. tis.wu.ac.th [tis.wu.ac.th]
• 2. ymerdigital.com [ymerdigital.com]
• 3. imeko.info [imeko.info]
• 4. nanobioletters.com [nanobioletters.com]

Application Notes and Protocols for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in Medicinal Chemistry

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utility of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide as a versatile building block in medicinal chemistry. This document outlines the core principles of its application, focusing on its role as a key intermediate for the synthesis of complex organic molecules with potential therapeutic value. Detailed, field-proven protocols are provided to ensure reliable and reproducible experimental outcomes.

Introduction: The Strategic Value of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a strategically functionalized aromatic compound that serves as a valuable scaffold in drug discovery. The presence of a bromine atom on the benzene ring opens the door to a wide array of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which is a cornerstone of modern medicinal chemistry for the formation of carbon-carbon bonds.[1][2] The sulfonamide moiety is a well-established pharmacophore found in a multitude of approved drugs, contributing to desirable physicochemical and pharmacokinetic properties.[3] Furthermore, the N,N-diethyl substitution on the sulfonamide provides a lipophilic character that can be crucial for membrane permeability and interaction with biological targets. The methyl group offers an additional point for structural diversification or can influence the electronic properties of the aromatic ring.

This combination of features makes 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide an attractive starting material for the synthesis of novel compounds targeting a range of therapeutic areas, including but not limited to oncology, inflammation, and infectious diseases.[4]

Core Application: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The primary application of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in medicinal chemistry is its use as an electrophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful transformation allows for the introduction of a wide variety of aryl, heteroaryl, or vinyl groups at the 4-position of the benzenesulfonamide core, leading to the rapid generation of diverse chemical libraries for biological screening.[5]

The general principle of the Suzuki-Miyaura coupling is the reaction between an organohalide (in this case, the bromo-substituted benzenesulfonamide) and an organoboron compound (typically a boronic acid or its ester) in the presence of a palladium catalyst and a base.[1]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is a well-understood process that underpins its reliability and broad applicability. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to form a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide. This step is facilitated by the base, which activates the boronic acid.

• Reductive Elimination: The two organic moieties on the palladium complex couple to form the desired biaryl product, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.

Figure 1: Catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide with Phenylboronic Acid

This protocol provides a detailed, step-by-step methodology for a representative Suzuki-Miyaura coupling reaction.

Materials and Equipment

• 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃), anhydrous

• 1,4-Dioxane, anhydrous

• Degassed water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon) supply

• Heating mantle or oil bath

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Silica gel for column chromatography

Reaction Workflow

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (1.0 mmol, 306 mg), phenylboronic acid (1.2 mmol, 146 mg), and anhydrous potassium carbonate (2.0 mmol, 276 mg).

  • Add palladium(II) acetate (0.02 mmol, 4.5 mg) and triphenylphosphine (0.04 mmol, 10.5 mg).

  • Seal the flask with a rubber septum and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an inert atmosphere.

• Solvent Addition:

  • To the flask, add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

  • Briefly bubble the inert gas through the solvent mixture for 5-10 minutes to ensure it is thoroughly deoxygenated.

• Reaction Execution:

  • Immerse the flask in a preheated oil bath at 95 °C.

  • Stir the reaction mixture vigorously for 16 hours. The mixture will typically become heterogeneous.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting material.

• Work-up:

  • Once the reaction is complete, allow the flask to cool to room temperature.

  • Quench the reaction by adding deionized water (20 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 25 mL).

  • Combine the organic layers and wash with brine (2 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure N,N-diethyl-3-methyl-4-phenylbenzenesulfonamide.

Quantitative Data Summary

The following table provides representative data for Suzuki-Miyaura coupling reactions of aryl bromides with various boronic acids under typical conditions. Yields are highly dependent on the specific substrates, catalyst, and reaction conditions.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	Phenylboronic acid	Pd(OAc)₂/PPh₃ (2/4)	K₂CO₃	1,4-Dioxane/H₂O	95	16	Est. 85-95%
2	4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Toluene/H₂O	100	12	Est. 80-90%
3	4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	3-Pyridinylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF/H₂O	110	24	Est. 70-85%

*Estimated yields based on similar reactions reported in the literature for structurally related aryl bromides.[6][7]

Conclusion

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a valuable and versatile building block for medicinal chemistry and drug discovery. Its strategic functionalization allows for the efficient construction of complex molecular architectures through robust and well-established synthetic methodologies such as the Suzuki-Miyaura cross-coupling reaction. The protocols and guidelines presented in these application notes are intended to provide a solid foundation for researchers to explore the full potential of this compound in the synthesis of novel therapeutic agents.

References

• MySkinRecipes. 4-Bromo-3-methylbenzenesulfonamide. Available at: [Link]

• ResearchGate. Reaction scheme for the synthesis of 4-bromo-N-(propylcarbamoyl)benzenesulfonamide. Available at: [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Atlantis Press. Recent Advances in the Synthesis of Sulfonamides Intermediates. Available at: [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.de]
• 4. 4-Bromo-3-methylbenzenesulfonamide [myskinrecipes.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

use of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide as a chemical intermediate in drug discovery

In the landscape of contemporary medicinal chemistry, the strategic selection of chemical intermediates is paramount to the efficient and successful development of novel therapeutics. 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide emerges as a highly versatile scaffold, offering a unique combination of structural features that are amenable to a wide array of synthetic transformations. This guide provides an in-depth exploration of its application as a pivotal intermediate in drug discovery, complete with detailed protocols and the underlying scientific rationale for its use.

The benzenesulfonamide moiety is a well-established pharmacophore, present in a multitude of clinically approved drugs, including certain diuretics, hypoglycemic agents, and antibiotics. Its ability to act as a hydrogen bond donor and acceptor, coupled with its metabolic stability, makes it an attractive component in the design of new molecular entities. The strategic placement of a bromine atom and a methyl group on the phenyl ring of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide further enhances its utility, providing orthogonal handles for molecular elaboration and fine-tuning of physicochemical properties.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of an intermediate is crucial for its effective utilization in synthesis.

Property	Value	Source
CAS Number	1178100-39-4
Molecular Formula	C₁₁H₁₆BrNO₂S
Molecular Weight	306.22 g/mol
Appearance	Solid	Inferred from related compounds
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Dioxane)	Inferred from typical reaction conditions

Synthetic Rationale and Workflow

The strategic value of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide lies in its capacity to serve as a linchpin for the construction of complex molecular architectures. The aryl bromide functionality is a prime substrate for palladium-catalyzed cross-coupling reactions, which are among the most powerful and versatile bond-forming methods in modern organic synthesis.

Caption: Synthetic workflow from a simple starting material to diverse compound libraries using the title intermediate.

Protocol 1: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This two-step protocol outlines a reliable method for the preparation of the title compound from commercially available starting materials.

Part A: Synthesis of 4-Bromo-3-methylbenzenesulfonyl chloride [1][2]

Materials:

• 4-Bromotoluene

• Chlorosulfonic acid

• Dichloromethane (DCM), anhydrous

• Ice-water bath

• Round-bottom flask with a dropping funnel and magnetic stirrer

• Standard workup and purification equipment

Procedure:

• In a fume hood, cool a solution of 4-bromotoluene (1.0 eq) in anhydrous DCM in an ice-water bath.

• Slowly add chlorosulfonic acid (3.0 - 4.0 eq) dropwise via the dropping funnel, maintaining the internal temperature below 10°C. The addition of chlorosulfonic acid is highly exothermic and releases HCl gas, requiring careful handling and adequate ventilation.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring. This step quenches the excess chlorosulfonic acid.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-bromo-3-methylbenzenesulfonyl chloride, which can be used in the next step without further purification.

Part B: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Materials:

• 4-Bromo-3-methylbenzenesulfonyl chloride (from Part A)

• Diethylamine

• Triethylamine or Pyridine (as a base)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with magnetic stirrer

• Standard workup and purification equipment

Procedure:

• Dissolve the crude 4-bromo-3-methylbenzenesulfonyl chloride (1.0 eq) in anhydrous DCM.

• Add the base (e.g., triethylamine, 1.5 eq).

• Slowly add diethylamine (1.2 eq) to the stirred solution at 0°C. The reaction is typically exothermic.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC or HPLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Application Protocol 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds, enabling the synthesis of bi-aryl structures commonly found in kinase inhibitors.[3][4]

Sources

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• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Note &amp; Protocol: High-Purity Isolation of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Introduction and Purification Rationale

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a substituted aromatic sulfonamide, a class of compounds of significant interest in medicinal chemistry and materials science. Achieving high purity of this intermediate is critical, as residual starting materials or by-products can interfere with subsequent synthetic steps, lead to undesired side products, and complicate the interpretation of biological or material characterization data.

The typical synthesis of this compound involves the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with diethylamine. This reaction can result in a crude product contaminated with several impurities:

• Unreacted Diethylamine: A volatile and basic starting material.

• 4-bromo-3-methylbenzenesulfonic acid: Formed from the hydrolysis of the starting sulfonyl chloride. This is a highly polar, acidic impurity.

• Inorganic Salts: Such as diethylammonium chloride, a by-product of the reaction.

• Other Organic By-products: Arising from potential side reactions.

The purification strategy detailed herein is a logical, multi-step process designed to systematically remove these impurities by exploiting fundamental differences in their chemical and physical properties—namely polarity, acidity/basicity, and solubility. The protocol employs a sequence of acid-base liquid-liquid extraction followed by recrystallization, with an optional column chromatography step for achieving the highest possible purity.

Overall Purification Workflow

The purification protocol is designed as a sequential process to efficiently remove distinct classes of impurities at each stage. Progress can be monitored effectively using Thin Layer Chromatography (TLC).

Caption: High-level workflow for the purification of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Protocol I: Acid-Base Liquid-Liquid Extraction

Principle: This technique separates organic compounds based on their acid-base properties.[1][2][3] By washing an organic solution of the crude product with aqueous acid and then with aqueous base, ionic salts are formed from basic and acidic impurities, respectively. These salts are soluble in the aqueous phase and are thus extracted from the organic layer, which retains the neutral target compound.[2][4]

Materials:

• Crude 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide dissolved in an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• 1M Hydrochloric Acid (HCl).

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution.

• Saturated aqueous Sodium Chloride (Brine) solution.

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄).

• Separatory funnel.

Procedure:

• Dissolution: Dissolve the crude product in a suitable organic solvent (approx. 10-20 mL of solvent per gram of crude material) and transfer it to a separatory funnel.

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds, venting periodically. Allow the layers to separate completely. Drain and discard the lower aqueous layer. This step protonates residual diethylamine, forming a water-soluble ammonium salt that is extracted into the aqueous phase.[5]

• Base Wash: Add an equal volume of saturated NaHCO₃ solution to the organic layer in the funnel. Shake carefully, venting frequently, as CO₂ gas will be generated if significant acidic impurities are present. Allow the layers to separate. Drain and discard the lower aqueous layer. This step deprotonates the acidic sulfonic acid impurity, forming a water-soluble sodium sulfonate salt.[2]

• Brine Wash: Add an equal volume of brine to the funnel. Shake gently and allow the layers to separate. Drain and discard the lower aqueous layer. This wash removes the bulk of the dissolved water from the organic layer.[3]

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add a scoop of anhydrous MgSO₄ or Na₂SO₄, and swirl. The drying agent should move freely when swirled, indicating the solution is dry.

• Filtration & Concentration: Filter the solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to yield the crude, washed product as an oil or solid.

Protocol II: Recrystallization

Principle: Recrystallization is a powerful technique for purifying solid organic compounds.[6] The ideal solvent will dissolve the target compound poorly at room temperature but readily at its boiling point.[6][7] As the hot, saturated solution cools, the solubility of the target compound decreases, and it crystallizes out, leaving impurities behind in the solution (mother liquor).[6]

Solvent Selection: The key to successful recrystallization is choosing the right solvent or solvent system.[8][9] A preliminary solvent screen is highly recommended. Based on the structure (a moderately polar aromatic sulfonamide), suitable solvent systems are likely to be mixtures of a polar and a non-polar solvent.

Solvent / System	Boiling Point (°C)	Rationale & Comments
Ethanol/Water	78-100	The compound is likely soluble in hot ethanol. Water is added dropwise to the hot solution until turbidity persists (the cloud point), then a drop of ethanol is added to re-clarify before cooling. A very common and effective system.[10]
Ethyl Acetate/Hexanes	69-77	Dissolve in a minimum of hot ethyl acetate. Add hexanes slowly until the solution becomes cloudy, then re-heat to clarify and allow to cool. Good for moderately polar compounds.[10]
Isopropanol	82	Sulfonamides have shown good recrystallization behavior in alcohols like isopropanol.[11] May work as a single solvent.
Toluene	111	A non-polar aromatic solvent. May be suitable if the compound has low polarity.

Procedure (Using Ethanol/Water as an example):

• Dissolution: Place the crude, extracted product in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling (using a hot plate and a condenser). Add more hot ethanol in small portions until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them.

• Induce Crystallization: To the clear, hot solution, add water dropwise until the solution becomes persistently cloudy. Add one or two drops of hot ethanol to make the solution clear again.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or desiccator to a constant weight.

Protocol III (Optional): Flash Column Chromatography

Principle: Flash column chromatography is a preparative liquid chromatography technique that separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[12][13] It is used when recrystallization fails to provide adequate purity or when separating compounds with very similar properties.[14][15]

Procedure:

• TLC Analysis: First, determine an appropriate mobile phase (eluent) using TLC. The goal is to find a solvent system (e.g., a mixture of hexanes and ethyl acetate) where the target compound has an Rf value of approximately 0.2-0.3.[15]

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen mobile phase. Ensure the silica bed is level and free of cracks or air bubbles.[13][16]

• Sample Loading: Dissolve the compound in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane). Alternatively, adsorb the compound onto a small amount of silica gel (dry loading). Carefully add the sample to the top of the packed column.[14][15]

• Elution: Add the mobile phase to the column and apply gentle air pressure to push the solvent through the column at a steady rate.[12][15]

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Analysis and Pooling: Analyze the collected fractions by TLC to identify which ones contain the pure product. Combine the pure fractions.

• Concentration: Remove the solvent from the pooled fractions using a rotary evaporator to yield the final, highly pure product.

Caption: Diagram of a typical flash column chromatography setup and separation principle.

Validation and Troubleshooting

Technique	Purpose	Expected Result for Pure Product
TLC	Monitor reaction/purification	A single spot with a consistent Rf value.
Melting Point	Assess purity	A sharp, narrow melting range.
NMR (¹H, ¹³C)	Confirm structure & purity	Spectra consistent with the proposed structure and free of impurity signals.
HPLC	Quantify purity	A single major peak, purity often >98%.

Problem	Potential Cause	Solution
Oiling out during recrystallization	Solvent is too non-polar, or solution is cooling too rapidly.	Use a more polar solvent system. Ensure slow cooling. Try scratching the inside of the flask to induce nucleation.
Poor recovery from recrystallization	Too much solvent was used; compound is too soluble in the cold solvent.	Use less solvent initially. Use a less polar solvent system. Ensure thorough cooling in an ice bath.
Emulsion during extraction	Vigorous shaking; solutions are too concentrated.	Add brine to help break the emulsion. Allow the funnel to stand for a longer period. Filter the entire mixture through Celite.
Poor separation on column	Incorrect mobile phase; column packed improperly; sample overloaded.	Re-optimize mobile phase using TLC. Repack the column carefully. Use a larger column or less sample.[16]

References

• Vertex AI Search. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment.
• Fiveable. (n.d.). Acid-Base Extraction Definition - Organic Chemistry Key Term.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Wikipedia. (n.d.). Acid–base extraction.
• (n.d.). Acid-Base Extraction.
• (n.d.). Recrystallization.
• Chrom Tech, Inc. (2024). Flash Chromatography Explained: A Comprehensive Guide.
• (n.d.). 1. List the most important criteria for selecting a recrystallization solvent. 2. When is it....
• College of Engineering Safety. (n.d.). Standard operating procedure Flash column chromatography.
• (n.d.). Acid base extraction flow chart.
• MIT OpenCourseWare. (n.d.). Flash Column Chromatography Guide.
• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• Scribd. (n.d.). Recrystallization Solvent Selection Guide.
• Google Patents. (n.d.). Sulfonamide purification process - US2777844A.
• Confluence - Engineering Ideas Clinic. (n.d.). Acid and Base Extraction.

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• 14. Purification [chem.rochester.edu]
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• 16. orgsyn.org [orgsyn.org]

Application Note: Quantitative NMR (qNMR) Analysis for Purity Assessment of Synthetic Compounds

The Principle: Why qNMR is a Primary Analytical Method

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful primary method for determining the purity of organic molecules.[1] Unlike chromatographic techniques such as HPLC, which are relative methods requiring a certified reference standard of the same compound, qNMR is a direct analytical method.[1] The fundamental principle of qNMR is that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[1][2][3] This allows for the direct quantification of a substance against a certified internal standard of a different compound.[1] This unique characteristic makes qNMR an invaluable tool in drug discovery, development, and quality control, providing a versatile and orthogonal means of purity evaluation.[4][5]

The key advantages of utilizing qNMR for purity assessment include:

• Direct Measurement: It does not require a reference standard that is chemically identical to the analyte.[1][6]

• Universal Detection: qNMR can be applied to almost any organic compound that is soluble in a suitable deuterated solvent.[7]

• High Accuracy and Precision: When performed under optimized conditions, qNMR can provide highly accurate and precise purity values, with relative standard deviations typically below 1%.[3]

• Structural Information: A single qNMR experiment provides both quantitative data and structural information about the analyte and any impurities present.[1]

• Efficiency: qNMR measurements can often be faster than developing and running a new chromatographic method.[1]

The Causality Behind Experimental Choices: A Self-Validating System

The trustworthiness of a qNMR purity assessment hinges on a series of carefully considered experimental choices. Each step is designed to minimize potential sources of error and ensure the final result is a true reflection of the sample's purity.

The Cornerstone of Accuracy: Internal Standard Selection

The selection of an appropriate internal standard is a critical step that defines the reliability of the analytical results.[8] An ideal internal standard acts as the anchor for the entire quantitative experiment; any error in its purity, mass, or behavior is directly transferred to the final calculated purity of the analyte.[9]

Criteria for Selecting a Suitable Internal Standard:

Criterion	Rationale	Practical Considerations
High Purity (≥99%)	Impurities in the standard can introduce extra signals that may overlap with the analyte's signals, leading to inaccurate integration and quantification.[8]	The purity of the internal standard should be accurately known and documented, preferably from a traceable reference material (e.g., NIST).[10]
Excellent Solubility	The standard must be completely soluble in the same deuterated solvent as the analyte to avoid inhomogeneities that cause line broadening and poor integration.[8]	A pre-solubility test should be performed. The solution should be a true solution, not a colloid, which can be verified by visual inspection.[11]
Non-Overlapping Resonance Peaks	The signals from the internal standard should be well-resolved and not overlap with the analyte's signals to ensure accurate integration.[8]	Aim for a standard with sharp singlet peaks in a region of the spectrum that is generally free of signals (e.g., 0.0–0.5 ppm or 8.5–9.5 ppm).[8]
Chemical Stability	The standard must be chemically inert and not react with the analyte, solvent, or trace impurities.	The stability of the standard in the chosen solvent should be confirmed over the duration of the experiment.
Appropriate T1 Relaxation Time	If the analyte and internal standard have significantly different spin-lattice (T1) relaxation times, and the relaxation delay is too short, one signal may be fully relaxed while the other is partially saturated, leading to systematic error.[9]	It is best practice to measure the T1 values of both the analyte and the standard early in method development to optimize the relaxation delay.[9]
Low Volatility	Volatile standards are difficult to weigh accurately, and their concentration in solution may change over time due to evaporation.	Compounds like TMS and dioxane are not suitable for quantitation due to their high volatility.[12]

Commonly Used Internal Standards:

• Maleic Acid

• 1,4-Dinitrobenzene

• Dimethyl sulfone

• Hexamethylcyclotrisiloxane

The Foundation: Meticulous Sample Preparation

Accurate sample preparation is paramount for reliable qNMR results.[7] This stage involves precise weighing, complete dissolution, and careful transfer of the sample.

Key Considerations in Sample Preparation:

• Accurate Weighing: Due to the small sample amounts used (typically a few milligrams), an ultramicrobalance with high precision (e.g., 0.01 mg accuracy) should be used.[7][10] A fixed protocol for balance maintenance and use is recommended.[7]

• Complete Dissolution: Both the analyte and the internal standard must be fully dissolved in the chosen deuterated solvent to form a single, true solution.[11] A vortex mixer can be used to ensure thorough mixing.[11]

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard.[11] The use of a single solvent is highly recommended.[11]

• NMR Tube Quality: Use high-quality NMR tubes that are scrupulously cleaned and dried to ensure the best possible spectral quality.[11]

Experimental Workflow and Protocols

The following diagram and protocol outline the key steps in performing a qNMR purity assessment.

Caption: qNMR Experimental Workflow for Purity Assessment.

Detailed Step-by-Step Protocol

I. Sample Preparation:

• Weighing:

  • Using an analytical balance with at least 0.01 mg readability, accurately weigh the internal standard into a clean, dry vial.[10]

  • Accurately weigh the synthetic compound (analyte) into the same vial.

  • Record the exact weights of both the analyte (m_analyte) and the internal standard (m_std).[10]

• Dissolution:

  • Add a sufficient volume of the chosen deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O) to completely dissolve both the analyte and the internal standard.[7][8]

  • Use a vortex mixer to ensure a homogeneous solution.[11]

• Transfer:

  • Carefully transfer the solution to a high-quality 5 mm NMR tube.[10]

  • Ensure the sample height is appropriate for the spectrometer's probe.[10]

II. NMR Data Acquisition:

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock and shim the instrument to achieve optimal magnetic field homogeneity.

• Parameter Optimization: The following are critical parameters that must be optimized for quantitative accuracy:[13][14]

Parameter	Recommended Setting	Rationale
Pulse Angle	30° or 90°	A 90° pulse provides maximum signal, but a smaller angle (e.g., 30°) can be used to reduce experiment time, especially if T1 values are long.[2]
Relaxation Delay (d1)	≥ 5 x T1 (longest)	To ensure complete relaxation of all nuclei between scans, preventing signal saturation and ensuring accurate integration.[2][14] A value of 30 seconds is generally sufficient for small molecules.[1]
Acquisition Time (aq)	≥ 3 seconds	A longer acquisition time provides better digital resolution, which is necessary to accurately define the peaks.[1][15]
Number of Scans (ns)	16 to 64 (or more)	Sufficient scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[1][14][15]
Receiver Gain (RG)	Optimized automatically or manually	The receiver gain should be set as high as possible without causing ADC overflow (clipping of the FID), which would lead to spectral artifacts.[14][16]

III. Data Processing and Analysis:

• Processing:

  • Apply a line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.[1]

  • Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.[2]

  • Apply a baseline correction to ensure a flat baseline across the spectrum.[2][10]

• Integration:

  • Identify a well-resolved, non-overlapping signal for the analyte and the internal standard.

  • Integrate the selected signals. The integration range should be consistent and cover the entire peak.[2]

• Purity Calculation:

  • The purity of the analyte (P_analyte) is calculated using the following equation:[10][15][17]

  P_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I_analyte: Integral of the analyte signal

  • N_analyte: Number of protons giving rise to the analyte signal

  • I_std: Integral of the internal standard signal

  • N_std: Number of protons giving rise to the internal standard signal

  • MW_analyte: Molecular weight of the analyte

  • MW_std: Molecular weight of the internal standard

  • m_analyte: Mass of the analyte

  • m_std: Mass of the internal standard

  • P_std: Purity of the internal standard

Method Validation for Trustworthiness

For use in regulated environments, qNMR methods must be validated to demonstrate their suitability for the intended purpose.[18] Validation should be performed in accordance with ICH Q2(R1) guidelines and may include the following parameters:[19]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[19] This is demonstrated by the absence of overlapping signals between the analyte, internal standard, and any known impurities.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. This is typically assessed by analyzing a series of samples with varying analyte concentrations.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by analyzing a sample of known purity or by spiking a sample with a known amount of a certified reference material.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Solution(s)
Poor Resolution/Broad Peaks	Poor shimming; Inhomogeneous sample (undissolved material, air bubbles); Poor quality NMR tube.[16]	Re-shim the instrument; Ensure complete dissolution of the sample and filter if necessary; Use high-quality NMR tubes.[16][20]
Distorted Peak Shapes/Phasing Issues	Incorrect phasing parameters; Acoustic ringing; Broad signals from macromolecules.[2]	Carefully perform manual phase correction for both zero-order and first-order phasing.[2]
Rolling or Uneven Baseline	Incorrect baseline correction algorithm; Delayed FID acquisition.[2]	Apply a suitable baseline correction algorithm (e.g., polynomial fit); Ensure the acquisition delay is set correctly.[2]
ADC Overflow	Receiver gain is set too high.[16]	Reduce the receiver gain and re-acquire the spectrum.[2][16]
Inaccurate Integration	Poor signal-to-noise ratio; Overlapping peaks; Incorrect integration limits.	Increase the number of scans to improve S/N; Choose non-overlapping peaks for quantification; Set integral regions to cover the entire peak.[2]

Conclusion

qNMR is a robust and reliable primary analytical method for the purity assessment of synthetic compounds. Its direct quantitative nature, coupled with the ability to provide structural information, makes it an indispensable tool for researchers, scientists, and drug development professionals. By understanding the causality behind experimental choices, adhering to meticulous protocols, and performing appropriate method validation, qNMR can deliver highly accurate and trustworthy purity data, ensuring the quality and integrity of synthetic compounds throughout the development lifecycle.

References

• qNMR Purity Recipe Book (1 - Sample Preparation). Mestrelab Research. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass. [Link]

• qNMR: top tips for optimised sample prep. Manufacturing Chemist. [Link]

• Let's try doing quantitative NMR. JEOL Ltd. [Link]

• [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines]. PubMed. [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. YouTube. [Link]

• NMR acquisition parameters and qNMR. Nanalysis. [Link]

• Quantitative NMR Spectroscopy. Durham University. [Link]

• qNMR - Quantitative Analysis by NMR. AWS. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. [Link]

• Purity Calculation. Mestrelab Resources. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PubMed Central. [Link]

• Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. PubMed Central. [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap. [Link]

• Using Quantitative NMR. JEOL Ltd. [Link]

• What is qNMR and why is it important?. Mestrelab Resources. [Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. ResearchGate. [Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. qNMR Exchange. [Link]

• Troubleshooting. University of Maryland. [Link]

• Validation of a generic quantitative (1)H NMR method for natural products analysis. PubMed. [Link]

• 2.1: How do I choose a reference standard for my Q-NMR analysis?. Chemistry LibreTexts. [Link]

• Troubleshooting Acquisition Related Problems. University of California, Santa Barbara. [Link]

• Optimization and Automation of Quantitative NMR Data Extraction. ResearchGate. [Link]

• Common problems and artifacts encountered in solution-state NMR experiments. Wiley Online Library. [Link]

• Common problems and artifacts encountered in solution-state NMR experiments. Western Sydney University. [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review. [Link]

• Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR. ECA Academy. [Link]

• Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). European Medicines Agency. [Link]

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• 3. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 7. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 8. resolvemass.ca [resolvemass.ca]
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• 10. pubsapp.acs.org [pubsapp.acs.org]
• 11. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
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• 13. [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 16. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 17. Purity Calculation - Mestrelab Resources [mestrelab.com]
• 18. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. database.ich.org [database.ich.org]
• 20. nmr.natsci.msu.edu [nmr.natsci.msu.edu]

A Guide to N-Alkylation of Primary Amines Using Nitrobenzenesulfonamides: The Fukuyama-Mitsunobu Approach

Introduction: The Strategic Synthesis of Secondary Amines

The selective synthesis of secondary amines is a cornerstone of modern organic chemistry, particularly in the realms of pharmaceutical and agrochemical development where this moiety is a common feature in bioactive molecules. Direct alkylation of primary amines with alkyl halides often leads to over-alkylation, yielding tertiary amines and quaternary ammonium salts, which complicates purification and reduces the yield of the desired product.[1] To circumvent this challenge, various strategies have been developed, among which the Fukuyama amine synthesis has emerged as a robust and versatile method for the preparation of secondary amines.[2][3]

This application note provides a comprehensive guide to the N-alkylation of primary amines utilizing 2-nitrobenzenesulfonamides, a process centered around the highly efficient Fukuyama-Mitsunobu reaction.[4][5] This method involves a three-step sequence:

• Protection and Activation: A primary amine is first converted to a 2-nitrobenzenesulfonamide (nosyl amide). The electron-withdrawing nature of the nosyl group increases the acidity of the N-H proton, facilitating its removal.

• N-Alkylation: The nosyl amide is then alkylated with a primary or secondary alcohol under Mitsunobu conditions.[1][6]

• Deprotection: The nosyl group is readily cleaved under mild conditions to furnish the desired secondary amine.[2]

This approach offers significant advantages, including mild reaction conditions, broad substrate scope, and high yields, making it a powerful tool for synthetic chemists.

Mechanistic Insights: The Fukuyama-Mitsunobu Reaction

The core of this synthetic strategy is the Fukuyama-Mitsunobu reaction, a variation of the classic Mitsunobu reaction that utilizes a sulfonamide as the nucleophile.[7] The reaction mechanism is a well-orchestrated sequence of steps:

• Betaine Formation: The reaction is initiated by the nucleophilic attack of triphenylphosphine (PPh₃) on an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to form a betaine intermediate.[7][8]

• Proton Transfer: The betaine then deprotonates the acidic 2-nitrobenzenesulfonamide, forming an ion pair.[6]

• Oxyphosphonium Salt Formation: The alcohol substrate is activated by reacting with the phosphonium species, forming an oxyphosphonium salt and displacing the hydrazine byproduct. This step converts the hydroxyl group of the alcohol into a good leaving group.

• SN2 Displacement: The sulfonamide anion then acts as a nucleophile, displacing the activated alcohol via an SN2 reaction. This step proceeds with a complete inversion of stereochemistry if a chiral secondary alcohol is used.[6][8][9]

The formation of the highly stable triphenylphosphine oxide byproduct helps to drive the reaction to completion.[6]

graph Fukuyama_Mitsunobu_Mechanism { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

// Nodes PPh3 [label="PPh₃"]; DEAD [label="RO₂C-N=N-CO₂R (DEAD/DIAD)", fillcolor="#F1F3F4", style=filled]; Betaine [label="Betaine Adduct\nPh₃P⁺-N(CO₂R)-N⁻-CO₂R", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; NosylAmide [label="ArSO₂NHR' (Nosyl Amide)", fillcolor="#F1F3F4", style=filled]; IonPair [label="Ion Pair\n[Ph₃P⁺-NH(CO₂R)-N⁻-CO₂R][ArSO₂N⁻R']", fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"]; Alcohol [label="R''-OH (Alcohol)", fillcolor="#F1F3F4", style=filled]; Oxyphosphonium [label="Oxyphosphonium Salt\n[Ph₃P⁺-OR''][ArSO₂N⁻R']", fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"]; AlkylatedProduct [label="ArSO₂N(R')R'' (Alkylated Product)", shape=ellipse, fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"]; TPPO [label="Ph₃P=O", shape=ellipse, fillcolor="#5F6368", style=filled, fontcolor="#FFFFFF"]; Hydrazine [label="RO₂C-NH-NH-CO₂R", shape=ellipse, fillcolor="#5F6368", style=filled, fontcolor="#FFFFFF"];

// Edges PPh3 -> Betaine [label=" + DEAD/DIAD"]; NosylAmide -> IonPair [label="Proton Transfer"]; Betaine -> IonPair; Alcohol -> Oxyphosphonium [label="Activation"]; IonPair -> Oxyphosphonium; Oxyphosphonium -> AlkylatedProduct [label="SN2 Attack"]; Oxyphosphonium -> TPPO [label="Byproduct"]; IonPair -> Hydrazine [label="Byproduct"];

}

Figure 1: Mechanism of the Fukuyama-Mitsunobu Reaction.

---

Experimental Protocols

This section provides detailed, step-by-step protocols for the three key stages of the Fukuyama amine synthesis.

Part 1: Synthesis of 2-Nitrobenzenesulfonamide (Protection of Primary Amine)

This initial step involves the reaction of a primary amine with 2-nitrobenzenesulfonyl chloride to form the corresponding sulfonamide.

Materials:

• Primary amine

• 2-Nitrobenzenesulfonyl chloride (o-Ns-Cl)

• Pyridine or Triethylamine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the primary amine (1.0 eq.) in dichloromethane (DCM).

• Add pyridine or triethylamine (1.2 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-nitrobenzenesulfonyl chloride (1.1 eq.) in DCM to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-nitrobenzenesulfonamide, which can often be used in the next step without further purification. If necessary, purify by recrystallization or column chromatography.[10]

Part 2: N-Alkylation via Fukuyama-Mitsunobu Reaction

This is the key alkylation step where the nosyl amide is reacted with an alcohol under Mitsunobu conditions.

Materials:

• 2-Nitrobenzenesulfonamide (from Part 1)

• Alcohol (primary or secondary)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)[11][12]

• Anhydrous tetrahydrofuran (THF) or other suitable solvent (e.g., toluene, DCM)[6]

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 2-nitrobenzenesulfonamide (1.0 eq.), the alcohol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF.[1]

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.5 eq.) dropwise to the stirred solution. An exothermic reaction is often observed.[11]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction is typically complete within a few hours to overnight. Monitor the reaction progress by TLC. For sterically hindered substrates, gentle heating may be required.[6]

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to separate the desired N,N-disubstituted 2-nitrobenzenesulfonamide from triphenylphosphine oxide and the hydrazine byproduct.

graph Experimental_Workflow { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9];

// Nodes Start [label="Start: Primary Amine", shape=ellipse, fillcolor="#4285F4"]; Protection [label="Step 1: Protection\n+ 2-Nitrobenzenesulfonyl Chloride\n+ Base (Pyridine/TEA) in DCM", fillcolor="#FBBC05", fontcolor="#202124"]; NosylAmide [label="Intermediate: N-substituted\n2-Nitrobenzenesulfonamide", shape=cds, fillcolor="#F1F3F4", fontcolor="#202124"]; Alkylation [label="Step 2: Fukuyama-Mitsunobu Alkylation\n+ Alcohol, PPh₃, DIAD/DEAD\nin THF", fillcolor="#EA4335"]; AlkylatedNosylAmide [label="Intermediate: N,N-disubstituted\n2-Nitrobenzenesulfonamide", shape=cds, fillcolor="#F1F3F4", fontcolor="#202124"]; Deprotection [label="Step 3: Deprotection\n+ Thiol (e.g., Thiophenol)\n+ Base (K₂CO₃/Cs₂CO₃) in ACN/DMF", fillcolor="#34A853"]; End [label="Final Product: Secondary Amine", shape=ellipse, fillcolor="#4285F4"]; Workup1 [label="Workup & Purification", shape=box, style=dotted]; Workup2 [label="Workup & Purification", shape=box, style=dotted]; Workup3 [label="Workup & Purification", shape=box, style=dotted];

// Edges Start -> Protection; Protection -> Workup1; Workup1 -> NosylAmide; NosylAmide -> Alkylation; Alkylation -> Workup2; Workup2 -> AlkylatedNosylAmide; AlkylatedNosylAmide -> Deprotection; Deprotection -> Workup3; Workup3 -> End; }

Figure 2: Experimental workflow for Fukuyama amine synthesis.

---

Part 3: Deprotection of the Nosyl Group

The final step is the removal of the 2-nitrobenzenesulfonyl group to yield the secondary amine. This is typically achieved via nucleophilic aromatic substitution with a thiol.[2]

Materials:

• N,N-disubstituted 2-nitrobenzenesulfonamide (from Part 2)

• Thiophenol or other thiol reagent (e.g., mercaptoethanol)[13][14]

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Acetonitrile (ACN) or Dimethylformamide (DMF)

Procedure:

• Dissolve the N,N-disubstituted 2-nitrobenzenesulfonamide (1.0 eq.) in acetonitrile or DMF in a round-bottom flask.

• Add potassium carbonate (3.0 eq.) or cesium carbonate (1.5 eq.) to the solution.

• Add thiophenol (2.5 eq.) to the mixture.[2]

• Stir the reaction at room temperature for 1-3 hours. The reaction progress can be monitored by TLC. For some substrates, gentle heating (e.g., 50 °C) may be necessary to drive the reaction to completion.[2]

• After the reaction is complete, dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic extracts with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude secondary amine by flash column chromatography or distillation to obtain the final product.[1]

The mechanism for deprotection involves the formation of a Meisenheimer complex following the addition of the thiolate to the electron-deficient aromatic ring of the nosyl group, which then collapses to release the free amine and sulfur dioxide.[2]

Substrate Scope and Applications

The Fukuyama-Mitsunobu alkylation is compatible with a wide range of primary amines and alcohols. The table below summarizes representative examples found in the literature, showcasing the versatility of this reaction.

Entry	Primary Amine	Alcohol	Product (Secondary Amine)	Yield (%)	Reference
1	Benzylamine	1-Butanol	N-Butylbenzylamine	95
2	Aniline	Ethanol	N-Ethylaniline	88
3	Cyclohexylamine	2-Propanol	N-Isopropylcyclohexylamine	92
4	3-Phenylpropylamine	4-Methoxybenzyl alcohol	N-(4-Methoxybenzyl)-3-phenylpropylamine	91
5	Glycine methyl ester	Benzyl alcohol	N-Benzylglycine methyl ester	90

Conclusion

The N-alkylation of primary amines using 2-nitrobenzenesulfonamides via the Fukuyama-Mitsunobu reaction is a highly effective and reliable method for the synthesis of secondary amines. Its mild conditions, broad applicability, and high yields make it an invaluable tool in synthetic organic chemistry. The protocols detailed in this application note provide a solid foundation for researchers to successfully implement this powerful transformation in their own synthetic endeavors, from small-scale laboratory synthesis to more complex drug development programs.

References

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• ResearchGate. 2-Nitro-and 2,4-Dinitrobenzenesulfonamides as Protecting Groups for Primary Amines | Request PDF. [Link]

• ScienceDirect. Deprotection of 2-Nitrobenzenesulfonamides Using Fluorous and Solid Phase Reagents. [Link]

• The Organic Division. Diisopropyl Azodicarboxylate (DIAD) - Common Organic Chemistry. [Link]

• Wikipedia. Diethyl azodicarboxylate. [Link]

• ACS Publications. Mitsunobu and Related Reactions: Advances and Applications | Chemical Reviews. [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. [Link]

• Synlett. Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. [Link]

• Chem-Station. Fukuyama Amine Synthesis. [Link]

• American Chemical Society. Odorless nosyl deprotection by in-situ formation of a thiolate | Poster Board #1237. [Link]

• Organic Syntheses. PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. [Link]

• Unical IRIS. Deprotection of the N-Nosyl Group with a Thiol Resin. [Link]

• ResearchGate. Deprotection of o -Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol | Request PDF. [Link]

• Taylor & Francis Online. Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides. [Link]

• ResearchGate. Fukuyama–Mitsunobu alkylation in amine synthesis on solid phase revisited: N-alkylation with secondary alcohols and synthesis of curtatoxins | Request PDF. [Link]

• ResearchGate. Mechanism of Fukuyama–Mitsunobu alkylation[10][15]. [Link]

• ResearchGate. 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group. [Link]

• Google Patents. CN1143844C - The preparation method of nitrobenzene sulfonyl chloride.

• ResearchGate. Deprotection of N -Nosyl-α-amino Acids by Using Solid-Supported Mercaptoacetic Acid | Request PDF. [Link]

• ResearchGate. The Choice of Phosphane Reagent in Fukuyama−Mitsunobu Alkylation: Intramolecular Selectivity Between Primary and Secondary Alcohols in the Preparation of Asymmetric Tetraamine Building Blocks for Synthesis of Philanthotoxins. [Link]

• ResearchGate. Scheme 1. Reagents and conditions: (i) 2-nitrobenzenesulfonyl chloride... [Link]

• Scribd. Fukuyama Reduction, Fukuyama Coupling and Fukuyama-Mitsunobu Alkylation: Recent Developments and Synthetic Applications | PDF | Ester. [Link]

• PubMed. 4-Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy To Compliment the Nosyl Group. [Link]

• figshare. 4‑Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy To Compliment the Nosyl Group. [Link]

• PubMed. Fukuyama reduction, Fukuyama coupling and Fukuyama-Mitsunobu alkylation: recent developments and synthetic applications. [Link]

• ACS Publications. 4-Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy To Compliment the Nosyl Group | The Journal of Organic Chemistry. [Link]

• PubMed. Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)benzenesulfonamides Catalyzed by a Metal-Ligand Bifunctional Ruthenium Catalyst. [Link]

• ACS Publications. Reductive N‑Alkylation of Nitro Compounds to N‑Alkyl and N,N‑Dialkyl Amines with Glycerol as the Hydrogen Source. [Link]

• PubMed. A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. [Link]

Sources

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Application Note &amp; Protocol: Large-Scale Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bridging Bench-Scale Discovery and Industrial Production

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a substituted aromatic sulfonamide, a class of compounds of immense interest in medicinal chemistry due to their wide range of biological activities.[1] While laboratory-scale synthesis allows for rapid discovery and structure-activity relationship (SAR) studies, the transition to pilot or manufacturing scale introduces significant challenges. These include managing reaction thermochemistry, ensuring process safety, minimizing environmental impact, and developing robust, cost-effective purification strategies.

This document provides a comprehensive guide to the large-scale synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. It moves beyond a simple recitation of steps to explain the underlying chemical principles and the critical considerations required for safe, efficient, and scalable production. The protocols described herein are designed to be self-validating, with an emphasis on process control and safety.

Strategic Overview: A Two-Stage Synthetic Approach

The most robust and industrially proven method for preparing aromatic sulfonamides involves a two-step sequence.[1][2] This strategy is predicated on the initial formation of a reactive sulfonyl chloride intermediate, which is subsequently coupled with the desired amine.

• Stage 1: Chlorosulfonation. The synthesis of the key intermediate, 4-bromo-3-methylbenzenesulfonyl chloride, via electrophilic aromatic substitution on 4-bromotoluene.

• Stage 2: Sulfonamide Formation. The nucleophilic substitution reaction between the sulfonyl chloride intermediate and diethylamine to yield the target compound.

This approach is favored for its high yields, use of readily available starting materials, and well-understood reaction mechanisms.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Safe Handling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (CAS No. 1178100-39-4) in a laboratory setting. Due to the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, this guide is formulated based on established principles for handling uncharacterized chemical substances and an analysis of the potential hazards associated with its structural motifs: an aromatic bromide, a benzenesulfonamide core, and a tertiary amine functional group. These protocols are designed to empower researchers to conduct their work with a high degree of safety and scientific integrity.

Introduction and Compound Profile

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a substituted aromatic sulfonamide. Such compounds are common intermediates and building blocks in medicinal chemistry and materials science. Given its status as a research chemical, it is imperative to treat it as a substance with unknown toxicological properties and to adhere to stringent safety protocols. The fundamental principle guiding these protocols is the assumption that the substance is hazardous.[1]

Table 1: Physicochemical Properties of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Property	Value	Source
CAS Number	1178100-39-4	[2]
Molecular Formula	C₁₁H₁₆BrNO₂S	[2]
Molecular Weight	306.22 g/mol
Physical Form	Solid (presumed)	General knowledge of similar compounds
Storage	Room temperature

Hazard Analysis and Risk Mitigation

A thorough risk assessment must be conducted before any experiment involving this compound.[1] The potential hazards are extrapolated from its chemical structure.

• Aromatic Bromide: Brominated aromatic compounds can be irritants to the skin and eyes and may have toxic properties.[3] Some are considered environmentally persistent.

• Benzenesulfonamide Moiety: The sulfonamide group is present in many biologically active compounds. While often associated with therapeutic effects, some sulfonamides can cause allergic reactions in sensitized individuals. The toxicological properties of this specific substitution pattern are not well-documented.

• Tertiary Amine (N,N-diethyl group): Tertiary amines can be corrosive and flammable. They may also be toxic if inhaled, ingested, or absorbed through the skin.[4][5]

Based on this analysis, 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide should be presumed to be:

• Harmful if swallowed.

• A skin and eye irritant.

• Potentially harmful if inhaled or absorbed through the skin.

• Environmentally hazardous.

The following workflow illustrates the mandatory risk assessment and control hierarchy process.

Caption: Emergency response flowchart for spills and exposures.

Spill Response Protocol

• Evacuate and Alert: Immediately alert others in the area and evacuate if necessary. Restrict access to the spill area. 2. Assess: From a safe distance, assess the extent of the spill. For spills larger than what can be safely handled by laboratory personnel, or any spill outside of a fume hood, contact your institution's emergency response team.

• Contain and Clean (Minor Spills): For minor spills within a fume hood:

  • Wear the appropriate PPE as outlined in Table 2.

  • Contain the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials.

  • Carefully scoop the absorbent material into a designated, sealable hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

  • All cleanup materials must be disposed of as hazardous waste. [6]

Exposure Protocol

• Inhalation: Move the affected person to fresh air immediately. Seek prompt medical attention. [1]* Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes using a safety shower. Seek medical attention. [6]* Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes at an eyewash station, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention. [1]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Waste Disposal

All waste containing 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.

Waste Disposal Protocol

• Collection: Collect all waste in a designated, leak-proof, and clearly labeled hazardous waste container. The label must read "Hazardous Waste" and list the full chemical name.

• Segregation: Do not mix this waste stream with other incompatible waste. Brominated organic compounds should typically be segregated into a halogenated waste stream.

• Storage: Store the sealed waste container in a designated satellite accumulation area with secondary containment.

• Disposal: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal vendor. [2]

Conclusion

While 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a valuable compound for research and development, the lack of specific safety data necessitates a cautious and rigorous approach to its handling. By adhering to the principles of risk assessment, utilizing appropriate engineering controls and PPE, and following the detailed protocols outlined in this guide, researchers can mitigate potential risks and ensure a safe laboratory environment.

References

• CP Lab Safety. (n.d.). N, N-Diethyl 4-bromo-3-methylbenzenesulfonamide, min 98%, 1 gram. Retrieved from [Link]

• Scribd. (n.d.). Lab Safety for Bromination of Arenes. Retrieved from [Link]

• 2a biotech. (n.d.). 4-BROMO-N,N-DIETHYL-3-METHYLBENZENESULFONAMIDE. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• University of California, Irvine Environmental Health & Safety. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from [Link]

• University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• SAMS Solutions. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• University of California, Santa Barbara Environmental Health & Safety. (n.d.). Novel Chemicals with Unknown Hazards SOP. Retrieved from [Link]

• University of Missouri Environmental Health & Safety. (n.d.). Preparing for Emergency Chemical Spills. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Quimica. (n.d.). What are the Health and Safety Guidelines for Using Amines? Retrieved from [Link]

• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• University of California, Irvine. (n.d.). Chamberland SOP Working with Bromine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Unidentified Chemical | Medical Management Guidelines. Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

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• 4. The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives | European Journal of Chemistry [eurjchem.com]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Column Chromatography for Sulfonamide Purification

Welcome to the technical support center for sulfonamide purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during the column chromatography of sulfonamides. The following sections provide in-depth, experience-driven advice in a direct question-and-answer format to help you resolve common issues and optimize your purification workflows.

I. Troubleshooting Guide: Common Problems & Solutions

This section addresses the most frequent and challenging issues observed during the purification of sulfonamides via column chromatography. Each problem is followed by an analysis of its root causes and a set of actionable solutions grounded in chemical principles.

Problem 1: Poor Separation or Co-elution of Sulfonamide with Impurities

Q: I'm observing poor separation between my target sulfonamide and closely related impurities. My TLC plate showed good separation, but the column is failing to resolve the spots. What's going wrong?

A: This is a classic chromatography challenge where TLC results don't translate directly to column performance. The discrepancy often arises from differences in the dynamics of a thin layer versus a packed column bed.

Causality and Strategic Solutions:

• Mobile Phase Optimization is Key: The polarity of your eluent system is the most critical factor. Sulfonamides are amphoteric, meaning they can exist in cationic, neutral, or anionic forms depending on the pH.[1] This property dramatically influences their interaction with the stationary phase.

  • pH Adjustment: The pH of the mobile phase is a powerful tool for optimizing separation.[1][2] For acidic sulfonamides, using a mobile phase with a low pH (e.g., buffered with 0.1% phosphoric acid) will keep the analyte in its neutral, less polar form, increasing its retention on a normal-phase column.[3][4] Conversely, for basic impurities, a slightly acidic mobile phase will protonate them, increasing their polarity and causing them to elute faster or bind more strongly to the silica.

  • Solvent Strength: If pH adjustment is insufficient, systematically vary the ratio of your polar and non-polar solvents. A gradient elution, starting with a less polar mobile phase and gradually increasing its polarity, can be highly effective for separating compounds with different polarities.[5]

• Stationary Phase Selection: While silica gel is the workhorse, it's not always the optimal choice for sulfonamides due to its acidic nature.[6]

  • Alternative Stationary Phases: Consider using a more neutral stationary phase like alumina (basic) or Florisil.[7][8] For particularly challenging separations, reversed-phase chromatography (e.g., C18) can be an excellent alternative, where separation is based on hydrophobicity.[1][7][9]

• Column Packing and Dimensions: A poorly packed column will lead to band broadening and loss of resolution.

  • Proper Packing Technique: Ensure your column is packed uniformly without any air bubbles or channels. A well-packed column should have a homogenous bed.[10]

  • Column Dimensions: For difficult separations, a longer, narrower column can provide better resolution. However, this will also increase the elution time and backpressure.

Problem 2: Peak Tailing or Streaking of the Sulfonamide Band

Q: My sulfonamide is streaking down the column, resulting in broad, tailing peaks in my collected fractions. How can I achieve sharper bands?

A: Peak tailing is a common issue, particularly with compounds like sulfonamides that contain polar functional groups. This phenomenon is often caused by secondary interactions between the analyte and the stationary phase.[11]

Causality and Strategic Solutions:

• Secondary Interactions with Silica: Standard silica gel has acidic silanol groups (Si-OH) on its surface.[7] The basic nitrogen atoms in the sulfonamide can interact strongly with these acidic sites, leading to a slow, uneven elution that manifests as tailing.[11]

  • Neutralize the Stationary Phase: Adding a small amount of a basic modifier like triethylamine (TEA) (e.g., 0.1-1% v/v) to your mobile phase can neutralize the acidic silanol groups, minimizing these secondary interactions and leading to more symmetrical peaks.[7][12]

  • End-Capped Columns: In HPLC, using an end-capped C18 column can significantly reduce peak tailing for basic compounds by shielding the residual silanol groups.[13]

• Sample Overload: Loading too much sample onto the column can saturate the stationary phase, leading to peak fronting or tailing.[14]

  • Reduce Sample Load: Decrease the amount of crude material loaded onto the column. As a general rule, the sample load should not exceed 1-5% of the mass of the stationary phase.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent that is too strong (too polar for normal-phase) can cause the initial band to spread, leading to tailing.[15]

  • Use a Weaker Solvent: Dissolve your sample in the mobile phase or a solvent system that is weaker than the mobile phase. If solubility is an issue, use a minimal amount of a stronger solvent and then dilute with a weaker solvent.[8]

Problem 3: Low Yield or Complete Loss of the Sulfonamide Product

Q: After running my column, I'm recovering very little of my target sulfonamide, or in some cases, none at all. Where is my compound going?

A: Significant product loss during column chromatography can be alarming and is often due to the chemical instability of the sulfonamide on the stationary phase or irreversible adsorption.

Causality and Strategic Solutions:

• Degradation on Acidic Silica: The acidic nature of silica gel can cause the degradation of acid-sensitive sulfonamides.[7][8] This is particularly true for sulfonamides with acid-labile protecting groups, such as N-silylated sulfonamides.[7]

  • Test for Stability: Before running a large-scale column, spot your compound on a TLC plate and let it sit for 30-60 minutes before eluting. If a new, more polar spot appears, it's a strong indication that your compound is degrading on the silica.[7][8]

  • Use a Deactivated Stationary Phase: As mentioned for peak tailing, adding a base like triethylamine to the mobile phase to neutralize the silica can prevent degradation.[5][7] Alternatively, using a less acidic stationary phase like alumina or Florisil is a good option.[7][8]

• Irreversible Adsorption: Highly polar sulfonamides may bind so strongly to the silica gel that they cannot be eluted with the chosen mobile phase.

  • Increase Mobile Phase Polarity: If you suspect your compound is stuck on the column, try flushing the column with a much more polar solvent system (e.g., switching from ethyl acetate/hexane to methanol/dichloromethane).

  • Dry Loading: For highly polar compounds that are sparingly soluble in the mobile phase, dry loading can be an effective technique. Dissolve your sample in a suitable solvent, adsorb it onto a small amount of silica gel, and then evaporate the solvent. The resulting dry powder can then be loaded onto the top of the column.[16]

Problem 4: Column Cracking or Channeling

Q: My column bed has cracked or I can see channels forming, leading to poor separation. What causes this and how can I prevent it?

A: A physically compromised column bed will result in an uneven flow of the mobile phase, completely ruining the separation. This is usually caused by improper packing or changes in solvent composition.

Causality and Strategic Solutions:

• Improper Packing: A poorly settled and packed column is prone to cracking.

  • Slurry Packing: The "wet" or slurry packing method is generally recommended for achieving a homogenous column bed.[6] This involves preparing a slurry of the silica gel in the mobile phase and pouring it into the column.

  • Gentle Tapping: Gently tapping the side of the column as the silica settles can help to dislodge air bubbles and ensure a more uniform packing.[6]

• Solvent Polarity Changes: Abrupt and significant changes in the polarity of the mobile phase can cause the silica gel to swell or shrink, leading to cracking. This is particularly problematic with solvents like dichloromethane.[5]

  • Gradual Solvent Changes: When running a gradient elution, change the solvent composition gradually to allow the column bed to equilibrate.

  • Pre-Equilibration: Before loading your sample, ensure the column is thoroughly equilibrated with the initial mobile phase by running several column volumes through it.[7]

II. Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying sulfonamides?

A1: While standard silica gel is the most common choice, it may not always be the best due to its acidic nature.[6] For acid-sensitive sulfonamides, consider using deactivated silica (by adding a base like triethylamine to the eluent) or alternative stationary phases such as alumina (basic) or Florisil (neutral).[7][8] Reversed-phase silica (like C8 or C18) is also a powerful option, especially in HPLC, for separating sulfonamides based on their hydrophobicity.[1][9]

Q2: How do I choose the right mobile phase for my sulfonamide purification?

A2: The choice of mobile phase is critical and should be guided by TLC analysis. Sulfonamides are amphoteric, so their retention is highly dependent on the pH of the mobile phase.[1] For normal-phase chromatography on silica, common solvent systems include ethyl acetate/hexane and dichloromethane/methanol. The pH can be adjusted with small amounts of additives like acetic acid or triethylamine to optimize separation.[7][12]

Q3: My sulfonamide is not soluble in the mobile phase. How can I load it onto the column?

A3: If your compound has poor solubility in the eluent, you can use a "dry loading" technique.[16] Dissolve your crude sample in a solvent in which it is soluble (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and then remove the solvent under reduced pressure to obtain a free-flowing powder. This powder can then be carefully added to the top of the packed column.

Q4: Can I reuse my chromatography column?

A4: While it is possible to reuse a column, it is generally not recommended for high-purity applications, as residual impurities from a previous run can contaminate your current purification. If you do choose to reuse a column, ensure it is thoroughly flushed with a strong solvent (like methanol or isopropanol) to remove all previously retained compounds.

Q5: How can I monitor the progress of my column chromatography?

A5: The most common method for monitoring column chromatography is by collecting fractions and analyzing them by Thin Layer Chromatography (TLC). Spot a small amount from each fraction onto a TLC plate, elute it with the appropriate solvent system, and visualize the spots under a UV lamp or by using a staining agent. This will allow you to identify which fractions contain your desired compound and to assess its purity.

III. Experimental Protocols & Visualizations

Protocol 1: Neutralized Silica Gel Column for Acid-Sensitive Sulfonamides

This protocol is designed to prevent the degradation of acid-labile sulfonamides on silica gel.[7]

• Prepare the Eluent: Based on TLC analysis, prepare the desired mobile phase (e.g., 30% ethyl acetate in hexane). To this, add 0.5% (v/v) triethylamine.

• Prepare the Silica Slurry: In a beaker, add the required amount of silica gel. Add the neutralized eluent and gently swirl to create a uniform slurry.[7]

• Pack the Column: Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.[6][7] Ensure a uniform and compact bed is formed.

• Equilibrate the Column: Run 2-3 column volumes of the neutralized eluent through the packed column to ensure the entire stationary phase is equilibrated.[7]

• Load the Sample: Dissolve your crude sulfonamide in a minimal amount of the neutralized eluent and carefully load it onto the top of the column.

• Elute and Collect: Begin eluting with the neutralized mobile phase, collecting fractions and monitoring them by TLC.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting common issues in sulfonamide column chromatography.

Caption: A decision-making flowchart for troubleshooting sulfonamide purification.

Data Summary Table

Issue	Potential Cause	Key Solution(s)
Poor Separation	Incorrect mobile phase polarity/pH	Optimize eluent pH; use a gradient elution.[1][3][4][5]
Unsuitable stationary phase	Switch to alumina, Florisil, or reversed-phase.[1][7][8][9]
Peak Tailing	Secondary interactions with silica	Add triethylamine to the mobile phase.[7][12]
Sample overload	Reduce the amount of sample loaded.[14]
Low/No Yield	Compound degradation on silica	Use neutralized silica or an alternative stationary phase.[5][7][8]
Irreversible adsorption	Increase eluent polarity; use dry loading.[16]
Cracked Column	Improper packing; solvent shock	Use slurry packing; change solvent polarity gradually.[5][6]

IV. References

• Gómez-Gómez, M. M., et al. (2021). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. PMC - NIH. Retrieved from [Link]

• LIU, H., ZHANG, N., & WEI, S. (2011). Optimizing post-column derivatize reaction conditions for detecting sulfonamides by high performance liquid chromatograph. Journal of Fisheries Research, 33(2), 39-43. Retrieved from [Link]

• Al-Janabi, Z. A. A. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience, 12(1). Retrieved from [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Packing. Retrieved from [Link]

• Ashraf-Khorassani, M., & Taylor, L. T. (1995). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 33(12), 675-681. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Benzenesulfonamide and Sulfanilamide. Retrieved from [Link]

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

• Gilson. (2025). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Soczewiński, E., & Wawrzynowicz, T. (1975). Thin-layer chromatography of sulphonamides on silica gel G and polyamide layers by means of a polar mobile phase. Journal of Chromatography A, 106(2), 349-355. Retrieved from [Link]

• Bitesize Bio. (2025). Pack a Chromatography Column Like a Pro. Retrieved from [Link]

• Biocompare. (2016). Tips for Preparing Process-Scale Chromatography Columns. Retrieved from [Link]

• Gireli, T. C. R., et al. (2020). Influence of pH value on sulfonamide ozonation using caffeine as a contamination indicator. Water Science and Technology, 81(12), 2635-2645. Retrieved from [Link]

• Ito, Y., et al. (2003). Comparison of separation conditions and ionization methods for the liquid chromatography-mass spectrometric determination of sulfonamides. Journal of Chromatography A, 984(1), 153-158. Retrieved from [Link]

• ResearchGate. (2020). Influence of pH value on Sulfonamides Ozonation using Caffeine as a contamination indicator | Request PDF. Retrieved from [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Phenomenex. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• ResearchGate. (2015). Catalytic activity of silica gel in the synthesis of sulfonamides under mild and solvent-free conditions | Request PDF. Retrieved from [Link]

• Samanidou, V. F., & Nisyriou, S. A. (2008). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. Retrieved from [Link]

• Kumar, S., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 7233. Retrieved from [Link]

• ResearchGate. (n.d.). TLC of Sulfonamides | Request PDF. Retrieved from [Link]

• Crawford Scientific. (2025). HPLC Troubleshooting Masterclass — Solve Pressure, Peak & Baseline Problems Like a Pro!. YouTube. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (2019). How can i prevent the peak tailing in HPLC?. Retrieved from [Link]

• Separation Science. (n.d.). Troubleshooting Adsorbed Contaminants on HPLC Columns. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• LCGC International. (2013). Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

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• 3. welch-us.com [welch-us.com]
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identifying side products in the synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Technical Support Center: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. We will delve into the identification of side products, troubleshooting common issues, and optimizing your reaction for higher purity and yield.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you might encounter during your synthesis, providing detailed explanations and actionable solutions.

Question 1: "I'm seeing multiple spots on my TLC plate after the final amidation step. What are these unexpected spots, and how can I get rid of them?"

Answer:

Multiple spots on your Thin Layer Chromatography (TLC) plate are a common indication of a mixture of products. In the synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, these spots likely correspond to the starting materials, intermediates, and one or more side products.

Most Probable Identities of Unexpected Spots:

• Unreacted 4-bromo-3-methylbenzenesulfonyl chloride: This is the immediate precursor to your final product. It is more polar than the desired sulfonamide and will likely have a lower Rf value on the TLC plate. Its presence indicates an incomplete reaction.

• 4-bromo-3-methylbenzenesulfonic acid: This can form if the sulfonyl chloride intermediate is hydrolyzed by moisture in the reaction. Being highly polar, this spot will likely be close to the baseline of your TLC plate.

• Isomeric Side Products: Depending on the bromination and sulfonation steps, you might have isomeric impurities. For instance, if the regioselectivity of the reactions is not perfect, you could have other brominated or sulfonated isomers of the desired product.

Troubleshooting and Mitigation Strategy:

• Reaction Monitoring: Ensure the reaction goes to completion by monitoring it with TLC. If the spot corresponding to the sulfonyl chloride is still present, consider extending the reaction time or adding a slight excess of diethylamine.

• Strict Anhydrous Conditions: To prevent the hydrolysis of the sulfonyl chloride, ensure all your glassware is oven-dried, and use anhydrous solvents. Running the reaction under an inert atmosphere (like nitrogen or argon) can also be beneficial.

• Purification: If side products have formed, purification by column chromatography is the most effective method for their removal. A silica gel column with a gradient elution system, starting with a non-polar solvent (like hexane) and gradually increasing the polarity with a solvent like ethyl acetate, will typically separate the desired product from the more polar and less polar impurities.

Question 2: "My final product yield is significantly lower than expected, and I have a large amount of a water-soluble byproduct. What is happening?"

Answer:

A low yield of the desired product, coupled with a significant amount of a water-soluble byproduct, strongly suggests the hydrolysis of your intermediate, 4-bromo-3-methylbenzenesulfonyl chloride, to form 4-bromo-3-methylbenzenesulfonic acid.

Causality:

The sulfonyl chloride functional group is highly susceptible to nucleophilic attack by water. If there is any moisture present in your reaction setup (e.g., in the solvent, reagents, or from the atmosphere), the sulfonyl chloride will react with it to form the corresponding sulfonic acid. This sulfonic acid is water-soluble and will be lost during the aqueous workup, leading to a lower yield of your desired water-insoluble sulfonamide.

Preventative Measures:

• Use of Anhydrous Solvents: Ensure that your solvents are freshly distilled or obtained from a sealed bottle under an inert atmosphere.

• Drying of Reagents: If possible, dry your starting materials and reagents before use.

• Inert Atmosphere: Performing the reaction under a dry, inert atmosphere (N2 or Ar) will minimize the exposure to atmospheric moisture.

• Temperature Control: In some cases, running the reaction at a lower temperature can reduce the rate of hydrolysis relative to the rate of the desired amidation reaction.

Frequently Asked Questions (FAQs)

What are the most common side products in the synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, and why do they form?

The formation of side products is often a result of the reaction conditions and the inherent reactivity of the intermediates. The most common side products are:

• 4-bromo-3-methylbenzenesulfonic acid: As discussed, this is formed by the hydrolysis of the sulfonyl chloride intermediate. This is often the most significant side product affecting the yield.

• Isomeric Products: The synthesis typically involves electrophilic aromatic substitution reactions (bromination and sulfonation). The directing effects of the substituents on the aromatic ring (methyl and bromo groups) dictate the position of the incoming electrophile. While the desired product is the 4-bromo-3-methyl isomer, other isomers can form in small amounts if the regioselectivity is not 100%.

• Products of Incomplete Reaction: Unreacted starting materials or intermediates, such as 4-bromo-3-methylbenzenesulfonyl chloride, will be present as impurities if the reaction does not go to completion.

How can I optimize the reaction conditions to minimize the formation of side products?

Optimization is key to achieving a high yield and purity. Consider the following:

• Stoichiometry: A slight excess of the amine (diethylamine) can help to drive the amidation reaction to completion and minimize the amount of unreacted sulfonyl chloride.

• Temperature: The reaction temperature should be carefully controlled. While higher temperatures can increase the reaction rate, they can also lead to the formation of more side products. An optimal temperature must be determined experimentally.

• Solvent: The choice of solvent is crucial. A non-polar, aprotic solvent is often preferred to minimize the hydrolysis of the sulfonyl chloride.

Experimental Protocols

Protocol 1: Column Chromatography for Purification

This protocol describes a general procedure for the purification of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide from its common impurities.

Materials:

• Crude 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• Silica gel (60-120 mesh)

• Hexane (or other non-polar solvent)

• Ethyl acetate (or other polar solvent)

• Glass column

• Collection tubes

Procedure:

• Slurry Packing: Prepare a slurry of silica gel in hexane and pour it into the column. Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Loading the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture) and load it onto the top of the silica gel column.

• Elution: Start the elution with 100% hexane. The less polar impurities will elute first.

• Gradient Elution: Gradually increase the polarity of the eluent by adding increasing amounts of ethyl acetate. For example, you can use a stepwise gradient of 2%, 5%, 10%, and 20% ethyl acetate in hexane.

• Fraction Collection: Collect the eluting solvent in small fractions and monitor the fractions by TLC to identify which ones contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Data Summary

The following table summarizes the key physical and spectral data for the desired product and a common impurity to aid in their identification.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Key ¹H NMR Signals (δ, ppm)
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	C₁₁H₁₆BrNO₂S	322.22	~60-65	Triplet (CH₃ of ethyl), Quartet (CH₂ of ethyl), Singlet (Ar-CH₃), Aromatic protons
4-bromo-3-methylbenzenesulfonyl chloride	C₇H₆BrClO₂S	269.55	~55-60	Singlet (Ar-CH₃), Aromatic protons

Visualizations

Workflow for Troubleshooting Impurities

The following diagram outlines the logical steps to identify and resolve issues with impurities during the synthesis.

optimizing reaction conditions for functionalizing 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Welcome to the Technical Support Center for the functionalization of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the complexities of your synthetic challenges. This guide is structured as a dynamic resource, moving from foundational protocols to specific troubleshooting scenarios you may encounter in the lab.

Introduction to the Substrate: 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a versatile aryl halide intermediate. The presence of the bromine atom on the aromatic ring provides a reactive handle for various palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide array of functional groups. The electron-withdrawing nature of the sulfonamide group can influence the reactivity of the C-Br bond, while the steric hindrance from the ortho-methyl and diethylamino groups must be considered when selecting catalysts and reaction conditions.

Core Functionalization Methodologies & Protocols

Palladium-catalyzed cross-coupling reactions are the cornerstone for functionalizing this substrate. Below are detailed protocols and troubleshooting guides for the most common transformations.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds by coupling the aryl bromide with an organoboron reagent.

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (1.0 mmol, 1.0 eq.), the desired arylboronic acid or ester (1.2-1.5 eq.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄; 2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, a supporting ligand. For more challenging couplings, modern precatalysts like the Buchwald G3 palladacycles are highly effective.[1]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, or DMF; 5-10 mL per mmol of aryl halide). If using an inorganic base like K₂CO₃, a small amount of water (10-20% v/v) can accelerate the reaction.

• Reaction Execution: Stir the mixture at the desired temperature (typically 80-110 °C). Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Work-up & Purification: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[3]

Entry	Coupling Partner	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Expected Yield (%)
1	Phenylboronic Acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	100	85-95
2	4-Methoxyphenylboronic Acid	PdCl₂(dppf) (2)	dppf	Cs₂CO₃	1,4-Dioxane	90	80-90
3	Thiophene-2-boronic acid	XPhos Pd G3 (1)	XPhos	K₃PO₄	Toluene	110	>90

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is a powerful tool for synthesizing aryl amines by coupling the aryl bromide with a primary or secondary amine.[4] The choice of ligand is critical to success and is often substrate-dependent.

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, add the palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-3 mol%) and a sterically hindered phosphine ligand (e.g., XPhos, RuPhos, 1.1-1.2 eq. relative to Pd) to an oven-dried vial or flask.[1][5]

• Reagent Addition: Add 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (1.0 mmol, 1.0 eq.), the amine coupling partner (1.2 eq.), and a strong, non-nucleophilic base (e.g., NaOt-Bu, LiHMDS, or K₃PO₄; 1.4 eq.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane; 5-10 mL).

• Reaction Execution: Seal the vessel and stir at the appropriate temperature (can range from room temperature to 120 °C). Monitor for completion by TLC or LC-MS.

• Work-up & Purification: After cooling, quench the reaction carefully with saturated aqueous NH₄Cl. Extract with an organic solvent, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the residue by flash column chromatography.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling enables the synthesis of aryl alkynes by reacting the aryl bromide with a terminal alkyne, using a dual palladium and copper catalytic system.[6]

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (1.0 mmol, 1.0 eq.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).[3][7]

• Solvent and Base: Add an anhydrous, degassed solvent such as THF or DMF, followed by a liquid amine base (e.g., triethylamine or diisopropylethylamine, 2-3 eq.), which also serves as a solvent.

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 eq.) dropwise to the mixture.

• Reaction Execution: Stir the reaction at a temperature ranging from room temperature to 70 °C. Monitor progress by TLC.[7]

• Work-up & Purification: Once complete, dilute the mixture with ethyl acetate and filter through a pad of celite to remove catalyst residues.[8] Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the product via column chromatography.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the functionalization of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

A1: When faced with a stalled reaction, a systematic check is crucial.[9]

• Inert Atmosphere: Palladium catalysts, especially the active Pd(0) species, are sensitive to oxygen.[9] Ensure your flask was properly purged and maintained under an inert gas (Argon is preferred due to its density). Check for leaks in your setup.

• Reagent Quality:

  • Solvents: Use anhydrous, degassed solvents. Moisture can deactivate the catalyst and hydrolyze reagents.

  • Base: The choice and quality of the base are critical. For Buchwald-Hartwig amination, NaOt-Bu is highly effective but also very hygroscopic; use fresh, high-purity material from a sealed container. For Suzuki couplings, ensure the base is finely powdered for better solubility and reactivity.

  • Catalyst Activity: Palladium precatalysts can degrade over time with improper storage. If in doubt, use a fresh batch or a more robust precatalyst system. Efficient generation of the active Pd(0) species is vital for the catalytic cycle to begin.[1]

• Temperature: Some cross-coupling reactions have a high activation energy. If the reaction is clean but slow at a lower temperature, consider increasing the heat incrementally.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction [jove.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of N,N-Diethylbenzenesulfonamide Derivatives

Welcome to the technical support center for the recrystallization of N,N-diethylbenzenesulfonamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of compounds. By understanding the underlying principles and implementing the troubleshooting strategies outlined below, you can enhance the purity, yield, and crystalline quality of your products.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the recrystallization of N,N-diethylbenzenesulfonamide derivatives?

A1: The primary challenges often stem from the physicochemical properties of sulfonamides. These include:

• "Oiling out": The compound separates from the solution as a liquid (an oil) rather than a solid crystalline material. This is a common issue when the melting point of the compound is close to or below the boiling point of the solvent, or when high concentrations of impurities are present.[1][2][3]

• Polymorphism: Sulfonamides are known to exist in multiple crystalline forms (polymorphs).[4][5][6][7] Different polymorphs can exhibit varying solubility, stability, and melting points, which can complicate the recrystallization process and affect the final product's characteristics.

• Solvent Selection: Identifying a suitable solvent or solvent system can be challenging. An ideal solvent should dissolve the N,N-diethylbenzenesulfonamide derivative sparingly at room temperature but have high solubility at an elevated temperature.[8]

• Inducing Crystallization: At times, even in a supersaturated solution, crystallization may not initiate spontaneously.[9]

Q2: How do I select an appropriate solvent for my N,N-diethylbenzenesulfonamide derivative?

A2: A systematic approach to solvent selection is crucial for successful recrystallization.

• "Like Dissolves Like": Start by considering the polarity of your derivative. N,N-diethylbenzenesulfonamide has both polar (sulfonamide group) and non-polar (benzene ring, ethyl groups) regions, making it amenable to a range of solvents with intermediate polarity.[8]

• Solubility Testing: Test the solubility of a small amount of your crude product in various solvents at both room temperature and their boiling points.[10] Common solvents to screen include ethanol, isopropanol, acetone, ethyl acetate, toluene, and mixtures with water or heptane.[4][11][12]

• Solvent-Antisolvent System: If a single solvent is not ideal, a binary solvent system is often effective.[13][14] Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Add a few drops of the good solvent to redissolve the precipitate and then allow it to cool slowly.[8] A common example is an ethanol/water system.[8]

Q3: My compound has "oiled out." What should I do?

A3: "Oiling out" occurs when a supersaturated solution separates into two liquid phases instead of forming crystals.[2][15] Here are several strategies to address this:

• Reheat and Add More Solvent: Reheat the mixture to dissolve the oil, then add more of the primary solvent to decrease the supersaturation level.[1]

• Slower Cooling: Allow the solution to cool more slowly. This can be achieved by insulating the flask or placing it in a Dewar with warm water.[14] Slower cooling provides more time for the molecules to orient themselves into a crystal lattice.[16][17]

• Change the Solvent System: The boiling point of your solvent might be higher than the melting point of your compound.[1][3] Select a solvent with a lower boiling point or adjust your solvent-antisolvent ratio.

• Seed the Solution: Introduce a seed crystal of the pure compound to provide a nucleation site for crystal growth.[2][9]

Q4: No crystals are forming, even after the solution has cooled. How can I induce crystallization?

A4: If your supersaturated solution fails to produce crystals, you can try the following techniques to induce nucleation:

• Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites.[1][9]

• Seeding: Add a small, pure crystal of your compound to the solution. This "seed" crystal acts as a template for further crystal growth.[9]

• Concentrate the Solution: It's possible you used too much solvent. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[1][9]

• Lower the Temperature: If cooling to room temperature is ineffective, try cooling the flask in an ice bath or refrigerator.[10][18]

Q5: What is polymorphism and how does it affect the recrystallization of N,N-diethylbenzenesulfonamide derivatives?

A5: Polymorphism is the ability of a solid material to exist in more than one crystal structure.[4] For sulfonamides, different polymorphs can have distinct physical properties, including solubility, melting point, and stability.[19][6] During recrystallization, the specific polymorph obtained can be influenced by factors such as the solvent used, the rate of cooling, and the temperature at which crystallization occurs.[4] It is crucial to characterize the final crystalline product using techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to identify the polymorphic form.[4]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Oiling Out	The melting point of the compound is below the boiling point of the solvent.[1][3]	Use a lower boiling point solvent or a solvent mixture.
High concentration of impurities.[3]	Consider a preliminary purification step like column chromatography.
Solution is too concentrated (high supersaturation).[15]	Add more of the primary solvent to the hot solution.[1]
Cooling is too rapid.	Allow the solution to cool more slowly by insulating the flask.[16][17]
No Crystal Formation	Solution is not sufficiently supersaturated (too much solvent used).[1][9]	Evaporate some of the solvent and allow the solution to cool again.[1][9]
High kinetic barrier to nucleation.	Induce crystallization by scratching the flask with a glass rod or adding a seed crystal.[1][9]
The compound is highly soluble in the chosen solvent even at low temperatures.	Change the solvent or use a solvent-antisolvent system.[10]
Low Yield	Too much solvent was used, leaving a significant amount of product in the mother liquor.[1][10]	Use the minimum amount of hot solvent required for dissolution.[10]
Premature crystallization during hot filtration.[1]	Preheat the filtration apparatus (funnel and receiving flask).[1][4]
The solution was not cooled sufficiently.	Ensure the solution is cooled in an ice bath to maximize precipitation.[4][10]
Colored Impurities in Final Product	Presence of colored impurities in the crude material.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the impurities.[8]
Incomplete removal of the mother liquor.	Wash the filtered crystals with a small amount of cold, fresh solvent.[4]

Experimental Protocols

Protocol 1: Standard Recrystallization of N,N-Diethylbenzenesulfonamide Derivative using a Single Solvent

• Dissolution: In a fume hood, place the crude N,N-diethylbenzenesulfonamide derivative in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of the selected hot solvent (e.g., ethanol) to just cover the solid. Heat the mixture on a hot plate with stirring. Continue adding small portions of the hot solvent until the solid completely dissolves.[20]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[8]

• Hot Gravity Filtration: If charcoal or other solid impurities are present, perform a hot gravity filtration. Preheat a second Erlenmeyer flask and a powder funnel. Place a fluted filter paper in the funnel and pour the hot solution through it.[1]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature.[8] Slow cooling promotes the formation of larger, purer crystals.[16][17]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.[8]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.[20]

• Drying: Dry the purified crystals on a watch glass or in a desiccator.

• Characterization: Determine the melting point and, if necessary, characterize the polymorphic form using PXRD or DSC.[4]

Protocol 2: Recrystallization using a Solvent-Antisolvent System (e.g., Ethanol/Water)

• Dissolution: Dissolve the crude product in the minimum amount of hot ethanol.

• Addition of Antisolvent: While the solution is still hot, add hot deionized water dropwise with continuous swirling until the solution becomes faintly cloudy (turbid). This indicates the saturation point.[8]

• Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.[8]

• Cooling and Isolation: Follow steps 4-8 from Protocol 1, using an ice-cold ethanol/water mixture for washing the crystals.

Visualizing the Recrystallization Workflow

Caption: A general workflow for the purification of N,N-diethylbenzenesulfonamide derivatives by recrystallization.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common issues during recrystallization.

References

• Guide for crystallization. (n.d.).

• Chemistry LibreTexts. (2025, August 20). 3.5: Inducing Recrystallization. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• University of York. (2006, January 8). Crystallisation Techniques. Retrieved from [Link]

• Mettler Toledo. (n.d.). Crystallization & Precipitation | Definition, Steps, Equipment. Retrieved from [Link]

• ReelMind. (n.d.). How Does the Rate of Cooling Influence Crystal Size?: Science Explained. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. (2019). Organic Process Research & Development. Retrieved from [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?. Retrieved from [Link]

• Effect of Cooling Rate and Agitation on Fat Crystallization: A Mini-review. (2020). Atlantis Press. Retrieved from [Link]

• Polymorphism in Sulfanilamide-D4. (1970). Journal of Pharmaceutical Sciences. Retrieved from [Link]

• An In-Line Study of Oiling Out and Crystallization. (2009). Organic Process Research & Development. Retrieved from [Link]

• Polymorphism in Sulfonamides. (1968). Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. (2018). Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Control of crystal size distribution in continuous cooling crystallization using non-isothermal Taylor vortex. (2015). CrystEngComm. Retrieved from [Link]

• Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. (2019). Molecules. Retrieved from [Link]

• Effect of Different Cooling Modes on Crystal Size Distribution in a Batch Cooling Crystallizer for DL-Malic Acid. (2005). Chemical Engineering Communications. Retrieved from [Link]

• Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. (2018). Journal of Molecular Modeling. Retrieved from [Link]

• Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. (2017). Journal of Pharmaceutical Sciences. Retrieved from [Link]

• 4-(tert-butyl)-N,N-diethylbenzenesulfonamide: Structural, absorption distribution metabolism excretion toxicity (ADMET) and molecular docking studies. (2021). Journal of Molecular Structure. Retrieved from [Link]

• Process for the production of a new benzene sulfonamide derivative. (1943). Google Patents.

• Reddit. (2020, October 30). Recrystallisation Help. r/Chempros. Retrieved from [Link]

• How To Recrystallize A Solid. (2020, July 17). YouTube. Retrieved from [Link]

• Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. (2011). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. (2021). RSC Advances. Retrieved from [Link]

• Solubility of Things. (n.d.). DEET. Retrieved from [Link]

• COMMON SOLVENT PROPERTIES. (n.d.). Retrieved from [Link]

• Solvent Physical Properties. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). N,N-Diethylbenzenesulfonamide. Retrieved from [Link]

• The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. (2021). Crystals. Retrieved from [Link]

• Synthesis and Antibacterial Activity of N,N-Diethylamide Bearing Benzenesulfonamide Derivatives. (2013). Chemical Science International Journal. Retrieved from [Link]

• Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. (2022). Molecules. Retrieved from [Link]

• The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. (2021). ResearchGate. Retrieved from [Link]

• University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link]

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how to remove unreacted starting material from the product mixture

<Technical Support Center: A Researcher's Guide to Removing Unreacted Starting Material >

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet critical challenge of purifying a desired product from unreacted starting materials. An incomplete reaction can result in a mixture that complicates downstream applications and analyses.[1][2] This resource provides a structured, question-and-answer-based approach to troubleshooting and resolving these purification challenges, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but how do I begin to choose the right purification method?

Choosing the most effective purification strategy depends on the distinct physical and chemical properties of your product versus the unreacted starting material(s).[3] A logical first step is to analyze the differences in properties such as polarity, solubility, boiling point, and acidity/basicity.[3]

• For solid products with different solubility profiles from the starting material: Crystallization is often the most effective method.[4][5]

• For liquid products with a significantly different boiling point from the starting material: Distillation is a suitable choice.[4]

• When there are polarity differences between the product and starting material: Chromatography is a versatile and powerful technique.[4][6][7]

• If your product or starting material is acidic or basic: A liquid-liquid extraction with a suitable aqueous base or acid can selectively remove one component.[8]

Q2: What are the most common reasons for having unreacted starting material in my product mixture?

Several factors can lead to an incomplete reaction and the persistence of starting materials in your final product mixture.[2] These can include:

• Reaction Kinetics: The reaction may not have been allowed to run for a sufficient amount of time to reach completion.[2]

• Stoichiometry: Incorrect molar ratios of the reactants can result in the limiting reagent being fully consumed while the excess reactant remains.[2]

• Chemical Equilibrium: Many reactions are reversible and will reach a state of equilibrium where both reactants and products are present.[2]

• Suboptimal Reaction Conditions: Factors such as temperature, pressure, pH, or catalyst concentration may not have been ideal for the reaction to go to completion.[2][9]

Q3: How can I quickly assess the purity of my product after a purification attempt?

A rapid assessment of purity can often be achieved using Thin-Layer Chromatography (TLC).[5] By spotting your purified product alongside the original starting material on a TLC plate, you can visually determine if any starting material remains.[5][10] For solid compounds, measuring the melting point is another excellent indicator of purity. A pure compound will typically have a sharp, defined melting point, whereas the presence of impurities will cause the melting point to be lower and occur over a broader range.[2][11] For more definitive and quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.[5]

Troubleshooting and In-Depth Guides

This section provides detailed protocols and troubleshooting advice for the most common purification techniques.

Purification by Crystallization

Crystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility.[12][13] The principle is to dissolve the impure solid in a hot solvent and then allow the solution to cool slowly. As the solution cools, the solubility of the desired product decreases, causing it to form pure crystals, while the impurities (including unreacted starting material) remain dissolved in the solvent.[4][13]

When to Choose Crystallization:

• Your desired product is a solid at room temperature.

• You can identify a solvent that dissolves the product well at high temperatures but poorly at low temperatures.

• The unreacted starting material has a different solubility profile in the chosen solvent.[11]

Step-by-Step Crystallization Protocol:

• Solvent Selection: Choose a suitable solvent in which your product is highly soluble when hot and poorly soluble when cold. The starting material should ideally be either very soluble or insoluble in the solvent at all temperatures.[11]

• Dissolution: Place your impure solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to completely dissolve it.[12][14] Gentle heating on a hot plate can be applied.[14]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[12][14]

• Cooling: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[13][15]

• Ice Bath: Once at room temperature, place the flask in an ice bath to maximize the yield of your crystals.[14][16]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[14]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining impurities.[2][12]

• Drying: Dry the purified crystals, for example, by leaving them on the filter paper and drawing air through them, or by placing them in a desiccator.[14]

Troubleshooting Crystallization:

Problem	Possible Cause	Solution
Product does not crystallize upon cooling.	- The solution is not supersaturated (too much solvent was used).[2][14]- The solution was cooled too quickly.[2]- Impurities are inhibiting crystallization.[2][14]	- Evaporate some of the solvent to concentrate the solution.[2][14]- Allow the solution to cool more slowly.[2]- Scratch the inside of the flask with a glass rod to create nucleation sites.[2][14]- Add a seed crystal of the pure compound.[2][14]
"Oiling out" occurs (product separates as a liquid).	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is too concentrated.	- Re-dissolve the oil in a small amount of a more polar solvent and attempt recrystallization again.[14]- Add a small amount of a solvent in which the compound is less soluble.
Low yield of recovered product.	- The product has significant solubility in the cold solvent.[2]- Too much solvent was used during dissolution.[2]	- Ensure the solution is thoroughly cooled in an ice bath.[14]- Use the absolute minimum amount of hot solvent for dissolution.[2]- Concentrate the mother liquor and cool again to obtain a second crop of crystals.[15]

Diagram: Crystallization Workflow

Caption: Workflow for purification by crystallization.

Purification by Flash Column Chromatography

Flash chromatography is a technique used to separate components of a mixture based on their differential adsorption to a stationary phase (commonly silica gel) and their solubility in a mobile phase (the eluent).[6] It is a faster version of traditional column chromatography that uses positive pressure to push the solvent through the column.[6]

When to Choose Flash Chromatography:

• When your product and starting material have different polarities.[7]

• For the purification of non-volatile solids or oils.

• When other methods like crystallization or distillation are ineffective.

Step-by-Step Flash Chromatography Protocol:

• Solvent System Selection: Use Thin-Layer Chromatography (TLC) to determine an appropriate solvent system (eluent). A good solvent system will give your desired product an Rf value of approximately 0.3.[7][10]

• Column Packing: Pack a glass column with the stationary phase (e.g., silica gel) as a slurry in the eluent. Ensure the packing is uniform to avoid cracking or channeling.[17]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the column.[7] Alternatively, the sample can be "dry-loaded" by adsorbing it onto a small amount of silica gel.[18]

• Elution: Add the eluent to the top of the column and apply gentle air pressure to achieve a steady flow.[7]

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.[7]

• Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.[7][10]

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain your purified product.[7]

Troubleshooting Flash Chromatography:

Problem	Possible Cause	Solution
Poor separation (overlapping bands).	- The chosen solvent system is not optimal.- The column was overloaded with crude material.[7]- The column was not packed uniformly.[7]	- Optimize the solvent system using TLC.[7]- Use a larger column or load less material.- Repack the column carefully.
Product elutes with the starting material.	- The product and starting material have very similar polarities.[7]	- Try a different stationary phase (e.g., alumina instead of silica).[7]- Use a gradient elution, gradually increasing the polarity of the mobile phase.[7][18]
Product is stuck on the column.	- The product is too polar for the chosen solvent system.[7]	- Flush the column with a much more polar solvent, such as methanol.[7]

Diagram: Flash Chromatography Setup

Caption: A simplified diagram of a flash chromatography setup.

Purification by Liquid-Liquid Extraction

Liquid-liquid extraction is a separation technique that relies on the differential solubility of a compound in two immiscible liquids, typically an organic solvent and an aqueous solution.[1][19] It is particularly useful for separating acidic or basic compounds from neutral ones.[8]

When to Choose Liquid-Liquid Extraction:

• When your product or the unreacted starting material is an acid or a base.

• For separating compounds with significantly different polarities.

Step-by-Step Acid-Base Extraction Protocol:

• Dissolution: Dissolve the crude mixture in a suitable organic solvent (e.g., diethyl ether, dichloromethane) in a separatory funnel.

• Washing: Add an appropriate aqueous solution (e.g., dilute HCl to extract a basic starting material, or dilute NaHCO₃ to extract an acidic starting material) to the separatory funnel.[8]

• Mixing and Separation: Stopper the funnel, shake gently while venting frequently, and then allow the layers to separate.[14]

• Draining: Drain the lower layer. The location of your desired compound (in the organic or aqueous layer) will depend on its chemical properties.

• Repeat: Repeat the washing step one or two more times to ensure complete separation.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent by rotary evaporation to isolate the purified product.[14]

Troubleshooting Liquid-Liquid Extraction:

Problem	Possible Cause	Solution
An emulsion forms (a stable mixture of the two layers).	- Vigorous shaking of the separatory funnel.[14]- High concentration of materials.[14]	- Allow the mixture to stand undisturbed.[14]- Gently swirl the funnel instead of shaking.[14]- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer.[14]
Difficulty identifying the aqueous and organic layers.	- The densities of the two layers are similar.- The layers are darkly colored.	- Add a small amount of water to see which layer it joins.- Add ice, which will float on the aqueous layer.[20]
Product is lost during workup.	- The product is partially soluble in the aqueous layer.[14]- The product is volatile.[14]	- Back-extract the aqueous layer with a fresh portion of the organic solvent.[14]- Use a rotary evaporator at a controlled temperature and pressure.[14]

Diagram: Acid-Base Extraction Logic

Caption: Decision logic for an acid-base extraction.

References

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide.
• Unknown. (n.d.). SOP: CRYSTALLIZATION.
• Study Mind. (n.d.). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry).
• Achieve Chem. (2024, August 30). Why Crystallization Is A Better Method Of Separation Than Precipitation?
• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Crystallization.
• Unknown. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
• BenchChem. (2025, December). Technical Support Center: Workup Procedures for Removal of Unreacted Starting Materials.
• BYJU'S. (2019, October 16). Methods of purification of organic compounds.
• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications.
• Fiveable. (n.d.). Impurities Definition - Intro to Chemistry Key Term.
• Chemistry LibreTexts. (2022, April 7). 3: Crystallization.
• GeeksforGeeks. (2023, January 8). Methods of Purification of Organic Compounds.
• BenchChem. (n.d.). How to remove unreacted starting material from the product mixture.
• Unknown. (n.d.). Exp. No. 2 Crystallization & recrystallization.
• Unknown. (2011, December 3). Difference Between Crystallization and Precipitation.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography.
• University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization.
• Wikipedia. (n.d.). List of purification methods in chemistry.
• Wikipedia. (n.d.). Precipitation (chemistry).
• Biotage. (2023, January 23). 5 Steps to successful flash chromatography.
• Lisa Nichols. (2021, September 24). Crystallization, Small Scale [Video]. YouTube.
• ScienceDirect. (n.d.). Cutting edge approaches for natural product purification.
• askIITians. (n.d.). Purification of organic compounds.
• Chemistry For Everyone. (2025, August 13). What Is The Difference Between Crystallization And Precipitation? [Video]. YouTube.
• Unknown. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
• MIT OpenCourseWare. (2010, February 4). Reaction Work-Up I | MIT Digital Lab Techniques Manual [Video]. YouTube.
• Mettler Toledo. (n.d.). Crystallization & Precipitation | Definition, Steps, Equipment.
• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography.
• Scribd. (n.d.). Organic Compound Purification Guide.
• Gyan Sanchay. (n.d.). IMPURITIES.
• Journal of Chromatography A. (2018, April 17). Techniques for extraction and isolation of natural products: a comprehensive review.
• Unknown. (n.d.). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques.
• BenchChem. (n.d.). How to remove unreacted starting materials from 3-Acetylbenzophenone.
• Wilds Research Group, Concordia University. (2023, March 13). Flash Column Chromatography [Video]. YouTube.
• Wiley Online Library. (2013, May 24). CHAPTER 9: Isolation and Purification of Natural Products.
• Sigma-Aldrich. (n.d.). Sample Purification.
• BenchChem. (n.d.). How to remove unreacted starting material from 4'-nitroacetophenone semicarbazone.
• Wikipedia. (n.d.). Chemical impurity.
• ResearchGate. (2017, July 22). How to isolate my desired product(metal complex) from the unreacted starting material (schiff base), if both have the same solubility?
• CSB SJU Chemistry. (2020, July 23). How to choose a purification technique [Video]. YouTube.
• JoVE. (2015, March 4). Video: Separation of Mixtures via Precipitation.
• The Curious Wavefunction. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview.
• JoVE. (2024, April 4). Video: Precipitation and Co-precipitation.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup.
• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.
• Reddit. (2023, October 26). Any troubleshooting for a reaction work-up?

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Technical Support Center: Stability of Brominated Aromatic Compounds

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with brominated aromatic compounds. This resource provides in-depth, field-proven insights into the stability challenges associated with these molecules. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs): General Stability and Storage

Question 1: I just received a new brominated aromatic compound. What are the ideal storage conditions to ensure its long-term stability?

Answer: The stability of brominated aromatic compounds is paramount and begins with proper storage. The carbon-bromine (C-Br) bond, especially on an aromatic ring, can be susceptible to cleavage under various conditions.

Proper storage minimizes exposure to the primary drivers of degradation: light, heat, and reactive atmospheric components. Upon receipt, we recommend the following:

• Light Exclusion: Photodegradation is a significant risk, as UV irradiation can induce reductive debromination.[1][2][3] Always store compounds in amber glass vials or wrap standard vials securely in aluminum foil.

• Temperature Control: While many brominated aromatics are thermally stable at room temperature, elevated temperatures can accelerate degradation.[4][5] For long-term storage, refrigeration (2-8 °C) is recommended. For highly sensitive compounds, storage at -20 °C may be necessary. Always allow the container to equilibrate to room temperature before opening to prevent condensation, as moisture can introduce stability issues.

• Inert Atmosphere: Oxygen and moisture can participate in degradation pathways. After synthesizing or receiving a compound, and after each use, flush the container with an inert gas like argon or nitrogen before sealing.[6] Use vials with PTFE-lined caps to ensure an airtight seal and prevent slow leakage or contamination.[7]

Summary of Recommended Storage Conditions:

Parameter	Recommendation	Rationale
Container	Amber glass vial with PTFE-lined cap	Prevents light exposure and ensures an inert seal.
Temperature	2-8 °C (Refrigerated) or -20 °C	Slows kinetic degradation processes.
Atmosphere	Inert (Argon or Nitrogen)	Excludes oxygen and moisture which can promote degradation.
Location	Dark, dedicated chemical storage area	Minimizes accidental light exposure and temperature fluctuations.

Question 2: I'm dissolving my compound for an experiment. Which solvents are best to maintain stability, and are there any I should avoid?

Answer: Solvent choice is a critical experimental parameter that directly influences the stability of your compound.[8][9] The polarity and protic nature of the solvent can either stabilize or degrade your molecule.

• General Recommendations: Non-polar, aprotic solvents such as toluene, hexane, or dichloromethane (DCM) are often preferred for dissolving and reacting brominated aromatics. These solvents are less likely to participate in nucleophilic substitution or other degradation reactions.

• Solvents to Use with Caution:

  • Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can act as hydrogen atom donors, particularly in photochemical reactions, facilitating reductive dehalogenation.[10][11]

  • High Polarity Aprotic Solvents (e.g., Acetone, Acetonitrile, DMF): The polarity of the solvent can influence the reactivity of the C-Br bond.[8][9] While often used in reactions, their effect on stability should be assessed. For instance, studies have shown that photodegradation rates can be significantly higher in acetone compared to less polar solvents like toluene or n-hexane.[8]

• Self-Validation Protocol: Before committing to a solvent for a large-scale experiment, it is crucial to perform a stability study.

Experimental Protocol: Assessing Compound Stability in a New Solvent

• Preparation: Prepare two identical solutions of your compound at the intended experimental concentration—one in a trusted, inert solvent (e.g., toluene) as a control, and one in the new test solvent.

• Incubation: Store both solutions under the intended experimental conditions (e.g., room temperature, 60 °C) in amber vials.

• Time-Point Analysis: At set time points (e.g., 0, 2, 6, 24 hours), take an aliquot from each solution.

• Analytical Monitoring: Analyze the aliquots by HPLC or GC-MS to quantify the parent compound and detect any new peaks corresponding to degradation products.[12][13]

• Evaluation: Compare the degradation rate in the test solvent to the control. A significant decrease in the parent compound or the appearance of new peaks indicates instability.

Troubleshooting Experimental Issues

Question 3: My reaction yield is consistently low, and my LC-MS/GC-MS shows multiple peaks with mass losses corresponding to bromine. What is happening and how can I fix it?

Answer: This is a classic sign of in-situ degradation, most likely reductive dehalogenation , where the bromine atom is replaced by a hydrogen atom.[14][15] This can be triggered by several factors within your reaction setup.

Causality: The C-Br bond on an aromatic ring can be cleaved through radical or ionic pathways. This process can be catalyzed by light, heat, trace metals, or even certain reagents in your reaction mixture.[10][16]

Below is a troubleshooting workflow to diagnose and solve this issue.

Caption: Simplified pathway of photodegradation for brominated aromatics.

Mechanism Explained:

• Initiation: A photon of UV light provides the energy to cause homolytic cleavage of the C-Br bond, which is typically the weakest bond on the aromatic system. [8][17]This generates a highly reactive aryl radical and a bromine radical.

• Propagation: The aryl radical abstracts a hydrogen atom from a donor molecule, which is often the solvent (especially protic solvents) or another organic molecule in the mixture. [10]This forms the stable, debrominated aromatic product.

• Products: The primary degradation products are the debrominated version of the parent compound and other lower-brominated species if the parent was polybrominated. [1][16]

Analytical Protocols for Monitoring Stability

To ensure the integrity of your experiments, you must be able to detect and quantify potential degradation. A combination of chromatographic and mass spectrometric techniques is the gold standard. [12] Recommended Technique: High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

This is often the preferred method because it is suitable for a wide range of polarities and avoids the high temperatures of GC inlets that can cause thermal degradation of sensitive compounds. [12][18] Experimental Protocol: HPLC-MS Analysis of a Stability Sample

• Sample Preparation: Dilute an aliquot of your solution with a suitable solvent (typically acetonitrile or methanol) to a final concentration within the linear range of your instrument (e.g., 1-10 µg/mL).

• Chromatographic Conditions:

  • Column: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a good starting point.

  • Gradient: Start with a high percentage of Solvent A and ramp up to a high percentage of Solvent B to elute compounds of increasing hydrophobicity.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry Detection:

  • Ionization Mode: Use Electrospray Ionization (ESI) in both positive and negative modes to determine the best sensitivity for your compound and its potential degradation products.

  • Data Acquisition: Perform a full scan to identify all ions present. Then, use Selected Ion Monitoring (SIM) for the expected m/z of your parent compound and its debrominated analog(s) for sensitive quantification. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) is a powerful diagnostic tool.

• Data Analysis:

  • Quantify the peak area of the parent compound over time.

  • Search for new peaks in the chromatogram. Analyze their mass spectra to identify them. A mass loss of 78/80 Da (for Br) relative to the parent compound is a clear indicator of debromination.

References

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• Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Environmental Science & Technology.
• Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. E3S Web of Conferences.
• Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. E3S Web of Conferences.
• Photodegradation of brominated flame retardants in polystyrene: Quantum yields, products and influencing factors.
• Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI.
• Dehalogenation of Functionalized Alkyl Halides in Water at Room Temper
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• Secondary Electronic and Solvent Effects on Regiospecific P-Bromination of Arom
• Enhanced photocatalytic dehalogenation of aryl halides by combined poly-p-phenylene (PPP)
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• Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. MDPI.
• Liquid Chromatography with Dual Mass Spectrometry Detection: An Approach to the Determination of Br-Containing Disinfection By-Products in Drinking W
• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal.
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• Comprehensive description of the photodegradation of bromophenols using chromatographic monitoring and chemometric tools. PubMed.
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• Step-by-step guide for handling and storage of 3-Bromo-1-butene. Benchchem.
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• Solvent Dependent Benzylic Radical Bromination of Aromatic Sulfonyl Chlorides.
• Influence of brominated flame retardant thermal decomposition products on HALS.
• Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? Reddit.
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• Single Use Bromine Storage. Sciencemadness Discussion Board.
• Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide. Journal of the Chemical Society, Perkin Transactions 2.
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• Bromination of Aromatic Compounds with Potassium Bromide in the Presence of Poly(4-vinylpyridine)
• (No Source)
• (No Source)

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• 8. Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium [mdpi.com]
• 9. "Secondary Electronic and Solvent Effects on Regiospecific P-Brominatio" by Selahaddin Gumus [digitalcommons.wku.edu]
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• 16. Flame retardant - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up the Purification of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals who are scaling up the synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. The purification of this intermediate is critical for ensuring the quality and success of subsequent synthetic steps. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to address challenges encountered during scale-up purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification and handling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Q1: What is the expected physical state of pure 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide?

A1: Sulfonamides are typically crystalline solids due to the rigid nature of the sulfonamide functional group.[1] Therefore, the purified product should be a free-flowing crystalline solid. If you obtain an oil or a waxy, amorphous solid, it is a strong indication of residual solvent or the presence of impurities.

Q2: What are the most likely impurities I will encounter when scaling up the synthesis?

A2: The impurity profile depends on the synthetic route, but common impurities in sulfonamide synthesis include:

• Unreacted Starting Materials: Residual 4-bromo-3-methylbenzenesulfonyl chloride and diethylamine.

• Hydrolysis Products: 4-bromo-3-methylbenzenesulfonic acid, formed if the sulfonyl chloride reacts with water.

• Side-Reaction Products: Impurities from side reactions related to the specific synthetic pathway used.[2]

Q3: Which analytical techniques are most suitable for assessing the purity of the final product?

A3: A combination of techniques is recommended for robust purity assessment. High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative analysis, while Thin-Layer Chromatography (TLC) is excellent for rapid, qualitative checks of reaction progress and fraction analysis during chromatography.[3]

Technique	Principle	Information Obtained	Key Advantages
HPLC	Differential partitioning between a stationary and mobile phase.	Retention time, peak area for quantification, % purity.[3]	High precision, robust, reproducible, ideal for quality control.[3]
TLC	Differential adsorption on an adsorbent layer.	Retention factor (Rf), presence of impurity spots.[3]	Fast, inexpensive, excellent for reaction monitoring.
LC-MS/MS	Liquid chromatography coupled with mass spectrometry.	Definitive structural confirmation and sensitive quantification.[3][4]	High sensitivity and specificity, can identify unknown impurities.
¹H NMR	Nuclear Magnetic Resonance spectroscopy.	Structural confirmation, detection of proton-containing impurities.	Provides detailed structural information.

Q4: What are the primary safety considerations when handling this compound and its precursors?

A4: The primary precursor, 4-bromo-3-methylbenzenesulfonyl chloride, is corrosive and a lachrymator. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. The final sulfonamide product should be handled with care, assuming it has potential biological activity.

Section 2: Purification Strategy Selection: Recrystallization vs. Chromatography

The choice between recrystallization and column chromatography is the most critical decision in scaling up purification. It hinges on the purity of the crude material, the required final purity, and the scale of the reaction.

Section 3: Troubleshooting Guide: Scalable Recrystallization

Recrystallization is often the most efficient method for purifying organic compounds at scale.[5] However, several issues can arise.

Q: My compound is "oiling out" instead of forming crystals. What is happening and how do I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often due to a supersaturated solution or the presence of impurities depressing the melting point.

• Causality: The solution is likely cooling too rapidly, or the chosen solvent's boiling point is too high.

• Solutions:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves, then add more of the same solvent to decrease the saturation level. Allow it to cool more slowly.

  • Use a Solvent Pair: Dissolve the crude product in a "good" solvent (in which it is highly soluble). While hot, slowly add a miscible "poor" solvent (an anti-solvent) until the solution becomes faintly cloudy.[6] Then, allow it to cool slowly. Common pairs for compounds like this include ethanol-water and ethyl acetate-hexanes.[5][6]

  • Lower the Cooling Temperature: If using a single solvent, ensure the cooling bath temperature is well below the compound's melting point.

Q: The solution is clear and no crystals have formed, even after cooling in an ice bath. What should I do?

A: This indicates that the solution is not supersaturated, either because too much solvent was used or the compound has a high kinetic barrier to nucleation.

• Causality: The concentration of the compound is below its saturation point at the given temperature.

• Solutions:

  • Induce Nucleation: Scratch the inside of the flask with a glass rod at the liquid-air interface.[5] The microscopic scratches provide a surface for crystal growth.

  • Add a Seed Crystal: If you have a small amount of pure product, add a single tiny crystal to the solution. This provides a template for crystallization.[7]

  • Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent under a stream of nitrogen or using a rotary evaporator.[7] Then, attempt to cool the more concentrated solution again.

  • Cool More Slowly and to a Lower Temperature: Allow the flask to cool to room temperature undisturbed before moving it to a colder environment like a refrigerator or freezer.[7]

Q: My yield is very low after recrystallization. How can I improve it?

A: Low yield is often a trade-off for high purity. It typically means too much product remained dissolved in the mother liquor.

• Causality: The compound has significant solubility in the solvent even at low temperatures, or too much solvent was used initially.

• Solutions:

  • Minimize Solvent Usage: During the dissolution step, use the absolute minimum amount of hot solvent required to fully dissolve the crude product.[6] Add the solvent in small portions.

  • Optimize the Solvent: Find a solvent in which your compound is very soluble when hot but nearly insoluble when cold.[6] This requires experimentation with different solvents.

  • Cool Thoroughly: Ensure the crystallization mixture has reached the lowest practical temperature (e.g., 0-4 °C in an ice bath) and has been held there long enough (e.g., >30 minutes) to maximize precipitation before filtration.

  • Recover a Second Crop: Concentrate the mother liquor (the filtrate) by about 50% and re-cool it to obtain a second, though likely less pure, crop of crystals.

Section 4: Troubleshooting Guide: Scalable Column Chromatography

When recrystallization is ineffective, flash column chromatography is the method of choice. Scaling this technique presents unique challenges.

Q: I am getting poor separation between my product and a key impurity. How can I improve resolution?

A: Poor separation means the mobile phase is not differentiating enough between the components.

• Causality: The polarity of the eluent is too high (eluting everything too quickly) or too low (causing band broadening), or the chosen solvent system is simply not selective for your mixture.

• Solutions:

  • Optimize the Solvent System with TLC: Use TLC to test various solvent systems. Aim for an Rf value of ~0.3-0.4 for your desired product. For sulfonamides, systems like ethyl acetate/hexanes or dichloromethane/methanol are good starting points.[8][9]

  • Use a Slower, Shallower Gradient: If using gradient elution, make the increase in polarity more gradual. This gives the compounds more time to resolve on the column.

  • Change the Stationary Phase: If the compound is unstable or interacts too strongly with acidic silica gel, consider using neutral alumina or a deactivated silica gel.[10]

Q: How do I determine the correct column size and amount of silica for a large-scale purification?

A: The ratio of silica gel to crude product is critical for effective separation.

• Causality: Overloading the column is a primary cause of failed large-scale separations.[10]

• Solutions:

  • Follow the Ratio Rule: For difficult separations (ΔRf < 0.2), a silica-to-crude ratio of 100:1 to 200:1 by weight is recommended. For easier separations (ΔRf > 0.2), a ratio of 30:1 to 50:1 may suffice.[10]

  • Column Dimensions: Choose a column with a length-to-diameter ratio of about 8:1 to 10:1. A longer, narrower column generally provides better resolution than a shorter, wider one.

Section 5: Detailed Experimental Protocols

Protocol 1: Scalable Recrystallization from an Ethanol/Water Solvent System

This protocol assumes a starting crude purity of >90%.

• Dissolution: In an appropriately sized Erlenmeyer flask equipped with a stir bar, add 50.0 g of crude 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. Heat the flask in a water bath to ~70-80 °C.

• Solvent Addition: Add hot 95% ethanol in small portions while stirring until the solid completely dissolves. Use the minimum amount of solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step is crucial for removing particulate matter.

• Induce Crystallization: While the solution is still hot, add warm deionized water dropwise until the solution becomes persistently cloudy. Add a few drops of hot ethanol to redissolve the cloudiness, resulting in a saturated solution.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, pure crystals.[11]

• Complete Crystallization: Once at room temperature, place the flask in an ice-water bath for at least 1 hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold 50:50 ethanol/water solution to remove any residual mother liquor.

• Drying: Dry the crystals under high vacuum to a constant weight.

Protocol 2: Purity Assessment by HPLC

This protocol provides a general method for analyzing the purity of the final product.

• Sample Preparation: Accurately weigh approximately 10 mg of the purified solid and dissolve it in a 10 mL volumetric flask with acetonitrile or methanol to achieve a concentration of ~1 mg/mL.[3]

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[8]

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid) is often effective. For example, start with 30% acetonitrile and ramp to 90% over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Integrate the peak areas of the main product peak and all impurity peaks. Calculate the percent purity by dividing the area of the main peak by the total area of all peaks.[3]

References

• A Comparative Guide to Determining the Purity of Synthesized Sulfonamides. Benchchem.
• Determination and Confirmation of Sulfonamides Revision: 05. USDA Food Safety and Inspection Service.
• Sulfonamide purification process.
• Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. MDPI.
• 9 Ways to Crystallize Organic Compounds. wikiHow.
• Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry.
• What should I do if crystallis
• Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: St
• HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected
• Guide for crystalliz
• Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey.
• SOP: CRYSTALLIZ
• Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents.
• Crystalliz
• Sulfonamide-impurities.
• Method Development for the Separation of Sulfonamides by Supercritical Fluid Chrom
• Synthesis of 4-Bromo-N-[4-(1H-imidazol-1-yl)butyl]benzenesulfonamide. PrepChem.com.
• Sulfonamide. Wikipedia.
• Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology.
• The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide deriv
• Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• (PDF) Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• N,N-Diethyl 3-bromo-4-methylbenzenesulfonamide | 850429-71-9. Sigma-Aldrich.
• Supporting Information - Highly efficient catalyst-free protocol for CH bond activation: sulfamidation of alkyl aromatics and aldehydes. The Royal Society of Chemistry.
• CLG-SUL4.04 Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry.
• 4-Bromo-N,N-diethyl-3-methylbenzamide - 52010-29-4. Vulcanchem.
• Technical Support Center: Purification of 4-Bromo-3-iodophenol Reaction Products. Benchchem.
• To a 3 L three-necked, round-bottomed flask (24/40 joints) equipped with a 6.5 cm egg-shaped Teflon-coated magnetic stir bar, 60 mL graduated pressure-equalizing dropping funnel. Organic Syntheses Procedure.
• Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. NIH.
• N,N-DIMETHYL 3-BROMO-4-METHYLBENZENESULFONAMIDE 850429-72-0 wiki.
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• Products. 2a biotech.
• 4-amino-3-bromo-N-butyl-N-methylbenzenesulfonamide | C11H17BrN2O2S. PubChem.
• n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. Organic Syntheses Procedure.

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Technical Support Center: Interpreting Unexpected Peaks in NMR Spectra

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who encounter unexpected peaks in their NMR spectra. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify the source of these signals and ensure the integrity of your experimental results.

Introduction: The Enigma of Unexpected Peaks

Part 1: Initial Assessment and Classification of Unexpected Peaks

The first step in troubleshooting is to carefully examine the characteristics of the unexpected peaks. Their chemical shift, multiplicity, and intensity can provide crucial clues about their origin.

FAQ: Initial Steps in Analyzing an NMR Spectrum with Unexpected Peaks

Question: I've just acquired a ¹H NMR spectrum, and besides the signals for my compound, there are several other peaks I don't recognize. Where do I start?

Answer:

• Check the Basics:

  • Solvent Residual Peaks: The deuterated solvent is never 100% pure and will always show a residual peak.[8] Familiarize yourself with the expected chemical shift of your solvent's residual peak (e.g., ~7.26 ppm for CDCl₃, ~2.50 ppm for DMSO-d₆).[9] Note that the chemical shift of water can be highly variable depending on the solvent and temperature.[6]

  • TMS or Internal Standard: If you've used an internal standard like tetramethylsilane (TMS), confirm its peak is at 0 ppm.

• Characterize the Unexpected Peaks:

  • Chemical Shift (δ): Where do the peaks appear in the spectrum? Are they in the aliphatic region (0-3 ppm), aromatic region (6-9 ppm), or elsewhere?

  • Multiplicity: Are the peaks singlets, doublets, triplets, or more complex multiplets? The splitting pattern provides information about neighboring protons.[5][10]

  • Integration: What is the relative area under the unexpected peaks compared to your compound's signals? This can give you an idea of the impurity's concentration.

• Consult a Reference:

  • Cross-reference the chemical shifts of the unknown peaks with tables of common laboratory solvents and impurities.[6][9][11][12][13][14][15] Several excellent resources are available online and in publications that list the ¹H and ¹³C NMR chemical shifts of common contaminants in various deuterated solvents.[6][9][11][12][13][14][15]

Troubleshooting Guide: A Systematic Approach to Peak Identification

This workflow provides a step-by-step process for diagnosing the source of unexpected peaks.

Caption: A decision-making workflow for identifying the source of unexpected NMR peaks.

Part 2: Common Sources of Unexpected Peaks and Their Solutions

Unexpected peaks can be broadly categorized into three main types: common chemical contaminants, sample-related issues, and instrumental artifacts.

FAQ: Identifying and Eliminating Common Chemical Contaminants

Question: My spectrum has peaks that I've identified as common laboratory solvents like acetone and ethyl acetate. How did they get into my sample and how can I remove them?

Answer:

Contamination with common laboratory solvents is a frequent issue.[6][16]

Common Sources:

• Glassware: NMR tubes and other glassware that have been rinsed with acetone and not thoroughly dried can introduce it into your sample.[16] It can take several hours for residual acetone to evaporate from an NMR tube, even when oven-dried.[16]

• Purification: Solvents used during extraction or chromatography, such as ethyl acetate or hexanes, can be difficult to remove completely, especially if your compound has a high affinity for them.[16]

• Environment: Vapors from solvents used in the same lab can sometimes be absorbed by your sample.

Solutions:

• Proper Glassware Cleaning: Thoroughly dry all glassware under high vacuum or in an oven at a temperature that won't distort the NMR tube (typically not exceeding 100°C).[17][18]

• Effective Solvent Removal: Use a high-vacuum line to remove residual solvents. For stubborn solvents like ethyl acetate, you can sometimes displace them by dissolving your sample in a more volatile solvent like dichloromethane and then removing it under vacuum. Repeating this process can be effective.[16]

• Sample Preparation Best Practices: Always prepare your NMR sample in a clean environment, away from potential sources of contamination.[8] Filtering the sample solution directly into the NMR tube can help remove dust and other particulates.[17]

Table 1: ¹H NMR Chemical Shifts of Common Laboratory Solvents in CDCl₃

Solvent	Chemical Shift (ppm)	Multiplicity
Acetone	2.17	s
Acetonitrile	1.94	s
Dichloromethane	5.30	s
Diethyl ether	3.48, 1.21	q, t
Ethyl acetate	4.12, 2.05, 1.26	q, s, t
Hexane	1.25, 0.88	m, m
Methanol	3.49	s
Toluene	7.27-7.17, 2.36	m, s
Water	1.56	s (broad)

Data compiled from various sources.[6][9][11][12][13][14][15]

FAQ: Dealing with Sample-Related Issues

Question: The peaks in my spectrum are very broad, or I have more peaks than expected for my compound's structure. What could be the cause?

Answer:

These issues often point to problems with the sample itself.

Broad Peaks:

• Poor Solubility: If your compound is not fully dissolved, it can lead to an inhomogeneous sample and broad peaks.[19]

• Paramagnetic Impurities: The presence of paramagnetic metals (e.g., iron, copper) can cause significant line broadening.[19] These can be introduced through reagents or contaminated glassware.

• High Concentration: Very concentrated samples can lead to increased viscosity and broader signals.[16]

• Chemical Exchange: Protons that are exchanging with the solvent or other protons in the molecule (like -OH or -NH protons) often appear as broad peaks.[5]

Solutions for Broad Peaks:

• Improve Solubility: Try a different deuterated solvent or gently warm the sample.[16]

• Remove Paramagnetic Impurities: Pass your sample through a small plug of silica gel or celite.

• Optimize Concentration: Prepare a more dilute sample.

• Confirm Exchangeable Protons: Add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. If the broad peak disappears, it was due to an exchangeable proton (e.g., -OH, -NH).[16]

More Peaks Than Expected:

• Mixture of Diastereomers: If your compound has multiple chiral centers, you may have a mixture of diastereomers, which will have distinct NMR spectra.

• Rotamers: If there is restricted rotation around a bond (e.g., in amides), you may observe separate peaks for the different rotational isomers (rotamers).[16]

Solutions for Unexpected Isomers:

• Variable Temperature (VT) NMR: Acquiring the spectrum at a higher temperature can sometimes cause rotamer peaks to coalesce into a single, averaged signal, confirming their presence.[16]

FAQ: Recognizing and Mitigating Instrumental Artifacts

Question: I see some strange-looking signals that don't look like typical chemical peaks, such as spinning sidebands or a rolling baseline. What are these and how do I fix them?

Answer:

These are likely instrumental artifacts, which are spurious signals generated by the spectrometer itself.[4][20][21]

Common Artifacts:

• Spinning Sidebands: These are small peaks that appear symmetrically on either side of a large peak, at a distance equal to the spinning rate.[20] They are caused by an inhomogeneous magnetic field.

• Quadrature Images: A "ghost" peak that appears at a frequency reflected across the center of the spectrum.

• Rolling Baseline: A distorted baseline can make it difficult to integrate peaks accurately.[20] This can be caused by improper phasing or a very broad background signal.

• Center Glitch: An artifact that can appear at the exact center of the spectrum.[20]

Solutions for Instrumental Artifacts:

• Improve Shimming: Re-shimming the magnetic field can reduce spinning sidebands and improve overall resolution.

• Adjust Spinning Rate: Changing the sample spinning speed will move the spinning sidebands, confirming their identity.

• Optimize Acquisition Parameters: Consult with your NMR facility manager to ensure proper acquisition parameters are being used. A rolling baseline can often be corrected during data processing by adjusting the phase and applying a baseline correction algorithm.[20]

Part 3: Advanced Techniques for Structure Elucidation of Unknown Impurities

When an unexpected peak cannot be identified as a common contaminant or artifact, it may be a previously uncharacterized impurity or a degradation product. In such cases, 2D NMR techniques are invaluable for structure elucidation.[2][22][23]

Experimental Protocol: Using 2D NMR to Identify an Unknown Impurity

If you have an unknown impurity present in a sufficient concentration, the following 2D NMR experiments can help determine its structure.

1. COSY (Correlation Spectroscopy):

• Purpose: Identifies protons that are coupled to each other (typically through 2-3 bonds).[24][25][26]

• Procedure:

  • Set up a standard COSY experiment on the spectrometer.

  • Acquire the 2D spectrum.

  • Process the data to generate a 2D plot with the ¹H spectrum on both axes.

• Interpretation: Cross-peaks in the COSY spectrum indicate which protons are coupled. By "walking" along the coupled spin systems, you can piece together fragments of the molecule.[27]

2. HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: Correlates protons with the carbons they are directly attached to (one-bond C-H correlation).[24][25][26][28]

• Procedure:

  • Set up a standard HSQC experiment.

  • Acquire the 2D spectrum.

  • Process the data to generate a 2D plot with the ¹H spectrum on one axis and the ¹³C spectrum on the other.

• Interpretation: Each cross-peak in the HSQC spectrum links a proton signal to its corresponding carbon signal.[27]

Caption: Workflow for using 2D NMR to elucidate the structure of an unknown impurity.

By combining the information from 1D NMR, COSY, and HSQC experiments, it is often possible to determine the complete structure of an unknown impurity.[27]

Conclusion

Interpreting unexpected peaks in an NMR spectrum is a common challenge, but a systematic approach can transform it from a source of confusion into an opportunity for deeper understanding of your sample. By carefully characterizing the unknown signals, consulting reference data, and applying logical troubleshooting steps, you can confidently identify the source of these peaks. When faced with a truly novel impurity, advanced techniques like 2D NMR provide the tools necessary for complete structure elucidation. Remember that meticulous sample preparation is the foundation of high-quality NMR data and the best way to prevent many of these issues from arising in the first place.[17][19][29]

References

• Torres, A. M., & Price, W. S. (n.d.). Common problems and artifacts encountered in solution‐state NMR experiments. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• NMR Impurities. (n.d.). Retrieved from [Link]

• Alfa Chemistry. (n.d.). References for NMR Chemical Shifts of Common Solvent Impurities. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Intertek. (n.d.). The Use of NMR Spectroscopy in the Elucidation of Genotoxic Impurities. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). NMR Artifacts. Retrieved from [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• University of Ottawa. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 4.13: NMR in Lab- Solvent Impurities. Retrieved from [Link]

• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Identifying and Overcoming Artifacts in 1H-Based Saturation Transfer NOE NMR Experiments. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Semantic Scholar. (n.d.). A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. Retrieved from [Link]

• ResearchGate. (n.d.). Common problems and artifacts encountered in solution-state NMR experiments. Retrieved from [Link]

• Doty Scientific. (2022, April 7). Some Brief Comments on the Source of Artifact Suppression in NMR Spectroscopy. Retrieved from [Link]

• Reddit. (2022, March 13). Common Sources of Trace, Non-Solvent Impurities in NMR Spectra. Retrieved from [Link]

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

• Scribd. (n.d.). NMR Shifts of Common Impurities. Retrieved from [Link]

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addressing poor solubility of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in aqueous solutions

Welcome to the technical support center for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the poor aqueous solubility of this compound. We will explore the underlying reasons for its limited solubility and provide practical, step-by-step strategies to enhance it for your experimental needs.

Understanding the Challenge: Why is 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide Poorly Soluble?

The molecular structure of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (Molecular Formula: C₁₁H₁₆BrNO₂S) inherently predisposes it to low water solubility. The presence of a substituted benzene ring, a bromine atom, and N,N-diethyl groups contributes to its significant lipophilicity (hydrophobicity). While the sulfonamide group can participate in hydrogen bonding, the overall nonpolar character of the molecule dominates, leading to unfavorable interactions with polar water molecules. This characteristic is common among many poorly water-soluble drugs, which can pose significant challenges during formulation and in-vitro/in-vivo testing.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide?

Q2: What are the initial steps I should take to try and dissolve the compound?

For initial attempts, it is recommended to start with a small amount of the compound and test its solubility in a range of solvents with varying polarities, including water, ethanol, methanol, and dimethyl sulfoxide (DMSO). This will give you a preliminary understanding of its solubility profile. For aqueous solutions, gentle heating and agitation (e.g., vortexing or sonication) can be attempted, but be cautious of potential degradation at elevated temperatures.

Q3: Can I use DMSO to dissolve the compound for my cell-based assays?

Yes, DMSO is a common solvent for preparing stock solutions of poorly soluble compounds for in-vitro studies. However, it is crucial to be aware that high concentrations of DMSO can be toxic to cells. Typically, the final concentration of DMSO in your cell culture medium should be kept below 0.5% (v/v), and ideally below 0.1%, to minimize cytotoxic effects. Always run a vehicle control (medium with the same concentration of DMSO but without the compound) in your experiments.

Q4: The compound precipitates when I dilute my DMSO stock solution into an aqueous buffer. What should I do?

This is a common issue known as "precipitation upon dilution." It occurs when the drug, which is soluble in the organic stock solution, is no longer soluble when introduced into the aqueous environment. The troubleshooting guide below provides several strategies to overcome this, including the use of co-solvents, surfactants, or cyclodextrins in your aqueous medium.

Troubleshooting Guide: Enhancing the Aqueous Solubility of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This section provides detailed protocols and the scientific rationale for several common and effective techniques to improve the solubility of your compound.

Strategy 1: pH Adjustment

Scientific Rationale: The sulfonamide group (-SO₂NH-) is weakly acidic. By increasing the pH of the aqueous solution (making it more alkaline), the sulfonamide proton can be removed, forming a more soluble anionic salt.[5][6] The solubility of ionizable drugs is pH-dependent, with the ionized form generally being more water-soluble than the neutral form.[7]

Experimental Protocol:

• Prepare a suspension of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in your desired aqueous buffer (e.g., phosphate-buffered saline, PBS).

• Slowly add a dilute solution of a base (e.g., 0.1 M NaOH) dropwise while continuously monitoring the pH with a calibrated pH meter.

• Observe the suspension for dissolution as the pH increases.

• Continue to add the base until the compound is fully dissolved or until the desired pH for your experiment is reached.

• It is important to determine the pH-solubility profile to identify the optimal pH for dissolution without compromising the stability of the compound or the integrity of your experimental system.

Considerations:

• Ensure the final pH is compatible with your experimental model (e.g., cell culture, enzyme assay).

• Be aware that significant pH changes can affect the stability of the compound and other components in your formulation.

• For weakly acidic drugs, solubility increases as they transition from their neutral to their anionic form in a more alkaline environment.[7]

Strategy 2: Co-solvency

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system.[8] This makes the solvent more favorable for dissolving lipophilic compounds like 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.[9][10] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[10][11]

Experimental Protocol:

• Prepare a high-concentration stock solution of the compound in a suitable co-solvent (e.g., ethanol, PEG 400, or a mixture).

• For your working solution, slowly add the co-solvent stock solution to your aqueous buffer with vigorous stirring.

• It is often beneficial to prepare a series of co-solvent concentrations in your aqueous buffer to determine the minimum amount needed to maintain the solubility of your compound at the desired final concentration.

• The use of co-solvents can significantly increase the solubility of poorly water-soluble drugs.[10]

Data Presentation: Co-solvent Screening

Co-solvent	Concentration in Aqueous Buffer (v/v)	Solubility of Compound (µg/mL)	Observations
Ethanol	5%
10%
PEG 400	5%
10%
Propylene Glycol	5%
10%

This table should be filled in with your experimental data.

Strategy 3: Use of Surfactants

Scientific Rationale: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions.[12][13] These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble drugs can be encapsulated within the hydrophobic core, effectively increasing their apparent solubility in the aqueous medium.[14]

Experimental Protocol:

• Select a biocompatible, non-ionic surfactant such as Polysorbate 80 (Tween 80) or a polyoxyethylene derivative.

• Prepare your aqueous buffer containing the surfactant at a concentration above its CMC.

• Add the 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to the surfactant-containing buffer.

• Use agitation (vortexing, sonication) to facilitate dissolution.

• The formation of micelles entraps the drug molecules, leading to enhanced solubility.[15]

Strategy 4: Complexation with Cyclodextrins

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[16] They can form inclusion complexes with poorly soluble drugs by encapsulating the hydrophobic part of the drug molecule within their cavity.[17][18] This complex is more water-soluble than the drug alone.[19]

Experimental Protocol:

• Choose a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which has good water solubility and low toxicity.

• Prepare an aqueous solution of the cyclodextrin.

• Add the 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to the cyclodextrin solution.

• Stir the mixture at room temperature for several hours (or overnight) to allow for complex formation.

• The formation of the inclusion complex can be confirmed by techniques such as DSC, FTIR, or NMR.[17]

Visualizing the Workflow: A Decision-Making Diagram

The following diagram outlines a logical workflow for addressing the poor solubility of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Caption: A decision tree for selecting a solubility enhancement strategy.

Mandatory Protocol: Determining Equilibrium Solubility (Shake-Flask Method)

To accurately quantify the improvement in solubility from any of the above methods, it is essential to perform a validated solubility measurement. The shake-flask method is the gold standard for determining equilibrium solubility.[20][21]

Step-by-Step Protocol:

• Add an excess amount of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to a known volume of the selected solvent system (e.g., buffer with co-solvent, surfactant, or cyclodextrin) in a sealed container (e.g., a glass vial with a screw cap).

• Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• After agitation, allow the suspension to settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm or 0.45 µm filter to remove any undissolved solid particles.[20]

• Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[22]

• The measured concentration represents the equilibrium solubility of the compound in that specific medium.

References

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• Godge, G. R., Hiremath, S., Sonawale, B., & Shirsath, R. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology, 8(3), 2843-2852. [Link]

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• SEN Pharma. (2024). Excipients for Enhancing Drug Solubility. Retrieved from [Link]

• Banyal, M., & Joshi, S. (2021). A Comprehensive Review: Cyclodextrin Complexation for Improved Drug Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 21(1), 375-393. [Link]

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• CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves. Retrieved from [Link]

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• 2a biotech. (n.d.). 4-BROMO-N,N-DIETHYL-3-METHYLBENZENESULFONAMIDE. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Purity Analysis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide: A Comparative Study Centered on Elemental Analysis

In the landscape of pharmaceutical research and drug development, the unequivocal determination of a compound's purity is a cornerstone of safety, efficacy, and regulatory compliance. For novel chemical entities such as 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, a sulfonamide derivative with potential therapeutic applications, rigorous purity assessment is not merely a quality control step but a fundamental aspect of its chemical characterization. This guide provides an in-depth comparison of analytical techniques for purity determination, with a primary focus on elemental analysis, contextualized against chromatographic and spectroscopic alternatives.

The Critical Role of Purity in Drug Development

The presence of impurities in an active pharmaceutical ingredient (API) can have significant consequences, ranging from altered physicochemical properties to reduced therapeutic effect and unforeseen toxicity. Regulatory bodies like the FDA and EMA have stringent guidelines on the identification and quantification of impurities. Therefore, employing robust and validated analytical methods is paramount.

Elemental Analysis: A Foundational Pillar of Purity Assessment

Elemental analysis is a destructive analytical technique that provides the elemental composition of a sample.[1][2] It is a powerful tool for confirming the empirical formula of a newly synthesized compound and for assessing its purity. The technique is based on the complete combustion of the sample in a controlled environment, followed by the quantitative determination of the resulting combustion gases.[3]

For 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (Molecular Formula: C₁₂H₁₈BrNOS), the theoretical elemental composition serves as the benchmark against which experimental results are compared.

Theoretical Elemental Composition:

• Carbon (C): 44.72%

• Hydrogen (H): 5.63%

• Bromine (Br): 24.79%

• Nitrogen (N): 4.35%

• Oxygen (O): 4.96%

• Sulfur (S): 9.95%

Any significant deviation from these theoretical values can indicate the presence of impurities, such as residual solvents, starting materials, or by-products from the synthesis.

The Causality Behind Experimental Choices in Elemental Analysis

The choice of elemental analysis as a primary purity assessment tool is deliberate. It provides a direct measure of the elemental makeup of the bulk sample, offering a holistic view of its composition. Unlike chromatographic methods that separate components, elemental analysis provides an aggregate elemental fingerprint. This is particularly valuable in early-stage development to quickly flag significant deviations from the expected molecular formula.

Comparative Analysis: Elemental Analysis vs. Alternative Techniques

While elemental analysis is a powerful tool, a multi-faceted approach to purity determination is often necessary for comprehensive characterization. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are two commonly employed orthogonal techniques.[4][5]

Technique	Principle	Information Obtained	Advantages	Limitations
Elemental Analysis	Combustion of the sample and quantification of resulting gases.[3]	Percentage composition of C, H, N, S, and halogens.	Provides fundamental confirmation of the empirical formula. High precision and accuracy for bulk sample analysis.	Destructive to the sample. Does not provide information on the nature of impurities.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary phase and a liquid mobile phase.[6]	Retention time, peak area for quantification, and % purity based on relative peak areas.[4]	High sensitivity and resolving power for separating impurities. Widely used for routine quality control.[7]	Requires reference standards for impurity identification and quantification. Potential for co-elution of impurities.
Quantitative NMR (qNMR)	The intensity of an NMR signal is directly proportional to the number of nuclei responsible for the signal.[8]	Structural elucidation and quantification of the main component and impurities with NMR-active nuclei.[9]	Provides structural information about impurities. Can be an absolute quantitative method with an internal standard.[10]	Lower sensitivity compared to HPLC. May not detect non-NMR active impurities.

Experimental Protocols

Detailed Protocol for Elemental Analysis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This protocol outlines the steps for determining the elemental composition of the target compound using a modern automated elemental analyzer.

Instrumentation: An automated CHNS/O elemental analyzer.

Sample Preparation:

• Accurately weigh approximately 2-3 mg of the dried 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide sample into a tin capsule.

• Fold the capsule to ensure no sample can escape and place it in the autosampler.

Analysis Procedure:

• The sample is dropped into a high-temperature combustion tube (typically ~900-1000 °C) with a constant flow of helium carrier gas and a pulse of pure oxygen.

• The sample undergoes rapid and complete combustion.

• The resulting gases (CO₂, H₂O, N₂, SO₂) are passed through a reduction tube to convert any nitrogen oxides to N₂ and to remove excess oxygen.

• The mixture of gases is then separated by a gas chromatography column.

• The separated gases are detected by a thermal conductivity detector (TCD).

• The instrument's software integrates the detector signals and calculates the percentage of each element based on calibration with certified standards.

Data Interpretation: The experimental percentages of C, H, N, and S are compared to the theoretical values. A deviation of ±0.4% is generally considered acceptable for a pure compound.

Hypothetical Experimental Data Comparison

Element	Theoretical %	Experimental % (Elemental Analysis)	Purity by HPLC (%)	Purity by qNMR (%)
Carbon	44.72	44.68	-	-
Hydrogen	5.63	5.60	-	-
Nitrogen	4.35	4.33	-	-
Sulfur	9.95	9.91	-	-
Overall Purity	100	~99.8 (by difference)	99.7	99.6

The data in the table illustrates a scenario where the elemental analysis results are in close agreement with the theoretical values, suggesting a high degree of purity. This is corroborated by the high purity values obtained from the orthogonal HPLC and qNMR methods.

Visualization of the Purity Analysis Workflow

A systematic approach is crucial for the comprehensive purity assessment of a pharmaceutical compound. The following diagram illustrates the logical flow from initial synthesis to final purity confirmation.

Caption: Logical workflow for purity analysis of a synthesized compound.

The following diagram outlines the key steps within the elemental analysis experiment itself.

Caption: Experimental workflow for combustion-based elemental analysis.

Conclusion: An Integrated Approach to Purity Validation

The purity analysis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, like any pharmaceutical candidate, necessitates a robust and multi-pronged analytical strategy. Elemental analysis serves as an indispensable primary tool, offering a direct and accurate assessment of the bulk elemental composition and providing foundational evidence of the compound's identity and purity. However, its true power is realized when used in conjunction with high-resolution separative and spectroscopic techniques like HPLC and qNMR. This integrated approach, where each method provides orthogonal and complementary data, creates a self-validating system that ensures the highest degree of confidence in the purity of the final compound. For researchers, scientists, and drug development professionals, a thorough understanding and judicious application of these techniques are critical for advancing safe and effective therapeutics from the laboratory to the clinic.

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A Comparative Analysis of Reactivity: Brominated vs. Chlorinated Benzenesulfonamides in Synthetic Chemistry

For researchers, medicinal chemists, and professionals in drug development, the selection of an appropriate halogenating or oxidizing agent is a pivotal decision that profoundly influences reaction efficiency, selectivity, and overall synthetic strategy. Among the arsenal of N-halo reagents, brominated and chlorinated benzenesulfonamides stand out for their utility. This guide provides an in-depth, objective comparison of the reactivity of these two classes of compounds, supported by mechanistic principles and experimental data, to empower informed decision-making in your research endeavors.

Introduction: The Role of N-Halobenzenesulfonamides in Organic Synthesis

N-Halobenzenesulfonamides are a versatile class of reagents widely employed in organic synthesis. The presence of an electron-withdrawing sulfonyl group polarizes the nitrogen-halogen (N-X) bond, rendering the halogen atom electrophilic and thus a potent source of "positive" halogen. This characteristic makes them valuable reagents for a variety of transformations, including halogenation, oxidation, and the formation of nitrogen-containing heterocycles. The two most common archetypes of these reagents are N-chlorobenzenesulfonamide (often in its sodium salt form, Chloramine-B) and N-bromobenzenesulfonamide (and its corresponding sodium salt, Bromamine-B). While structurally similar, the difference in the halogen atom—bromine versus chlorine—imparts distinct reactivity profiles that can be strategically exploited in synthesis.

The Fundamental Basis of Reactivity: A Tale of Two Halogens

The observed differences in the reactivity of brominated and chlorinated benzenesulfonamides are fundamentally rooted in the intrinsic properties of the nitrogen-halogen bond. Two key factors are at play: bond dissociation energy and electronegativity .

• Bond Dissociation Energy (BDE): The N-Br bond is inherently weaker than the N-Cl bond. This lower BDE means that less energy is required to cleave the N-Br bond, either homolytically to generate a bromine radical or heterolytically to deliver an electrophilic bromine species.

• Electronegativity and Polarizability: Chlorine is more electronegative than bromine. However, bromine is more polarizable. The greater polarizability of the N-Br bond can facilitate its interaction with nucleophiles and catalysts, contributing to its enhanced reactivity in certain contexts.

These fundamental properties translate into a general reactivity trend where N-bromobenzenesulfonamides are typically more reactive and less selective than their N-chlorinated counterparts . This principle is analogous to the well-established reactivity of molecular halogens (Br₂ vs. Cl₂).

Comparative Reactivity in Key Transformations

The enhanced reactivity of brominated benzenesulfonamides is evident across a range of chemical transformations.

Electrophilic Halogenation

In electrophilic halogenation reactions, N-halobenzenesulfonamides serve as a source of X⁺. The weaker N-Br bond in N-bromobenzenesulfonamides leads to a more potent electrophilic bromine source compared to the chlorine from N-chlorobenzenesulfonamides. This translates to faster reaction rates for the bromination of electron-rich substrates such as phenols, anilines, and activated aromatic heterocycles.

Table 1: Qualitative Comparison of Electrophilic Halogenation

Feature	N-Bromobenzenesulfonamides	N-Chlorobenzenesulfonamides
Reactivity	Higher	Lower
Reaction Conditions	Milder (often room temperature)	May require heating or catalysis
Selectivity	Generally lower	Generally higher
Substrate Scope	Broad, including less activated systems	More effective with highly activated systems

Oxidation Reactions

Both N-bromo- and N-chlorobenzenesulfonamides are effective oxidizing agents. The reactions typically proceed via the transfer of the halogen atom to the substrate. Kinetic studies on the oxidation of various substrates, such as sulfides and alcohols, have been conducted for both classes of reagents, although direct comparative studies under identical conditions are scarce. However, the general trend of higher reactivity for the bromo-derivatives holds true. For instance, bromamines are known to be more reactive than chloramines in oxidation reactions.

The oxidation of sulfides to sulfoxides and sulfones is a representative example. The reaction with N-chlorobenzenesulfonamides has been shown to proceed through an electrophilic attack of the chlorinating agent on the sulfur atom. A similar mechanism is expected for N-bromobenzenesulfonamides, with the reaction rate being significantly faster due to the greater electrophilicity of the bromine atom.

Mechanistic Insights: Understanding the "Why"

The differential reactivity can be rationalized by examining the transition states of the rate-determining steps in their reactions. According to Hammond's postulate, for an exothermic reaction, the transition state will resemble the reactants, while for an endothermic reaction, it will resemble the products.

In many electrophilic substitution and oxidation reactions involving these reagents, the initial attack of the N-halo species is the rate-determining step. The formation of the N-Br bond is less exothermic than the formation of the N-Cl bond. Consequently, the transition state for reactions involving N-bromobenzenesulfonamides is "later" and has more product-like character. This means the transition state has more developed charge separation, making it more sensitive to the electronic properties of the substrate and generally leading to faster reactions.

Conversely, the stronger N-Cl bond leads to a more "reactant-like" or "early" transition state for chlorination reactions. The smaller difference in energy between the reactant and the transition state in this case often results in lower selectivity.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for utilizing these reagents in the laboratory.

Protocol 1: Electrophilic Bromination of an Activated Aromatic Compound using N-Bromobenzenesulfonamide

Objective: To synthesize 4-bromoanisole from anisole.

Materials:

• Anisole

• N-Bromobenzenesulfonamide

• Acetonitrile (anhydrous)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of anisole (1.0 mmol) in anhydrous acetonitrile (10 mL) in a round-bottom flask equipped with a magnetic stirrer, add N-bromobenzenesulfonamide (1.1 mmol).

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-3 hours), quench the reaction by adding saturated aqueous sodium thiosulfate solution (10 mL).

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford 4-bromoanisole.

Protocol 2: Oxidation of a Sulfide to a Sulfoxide using N-Chlorobenzenesulfonamide (Chloramine-B)

Objective: To synthesize methyl phenyl sulfoxide from thioanisole.

Materials:

• Thioanisole (methyl phenyl sulfide)

• Chloramine-B trihydrate

• Methanol

• Water

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Dissolve thioanisole (1.0 mmol) in methanol (5 mL) in a round-bottom flask.

• In a separate beaker, dissolve Chloramine-B trihydrate (1.1 mmol) in a minimal amount of water and add it to the methanolic solution of the sulfide.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• After completion, remove the methanol under reduced pressure.

• Add water (10 mL) to the residue and extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude sulfoxide.

• Purify by column chromatography or recrystallization.

Visualization of Concepts

Diagram 1: General Reactivity Comparison

Caption: Comparative properties of brominated vs. chlorinated benzenesulfonamides.

Diagram 2: Experimental Workflow for Electrophilic Aromatic Halogenation

Caption: A generalized workflow for electrophilic aromatic halogenation.

Conclusion and Future Outlook

The development of new catalytic systems that can modulate the reactivity and enhance the selectivity of both classes of reagents remains an active area of research. Future investigations will likely focus on asymmetric halogenation reactions and the application of these reagents in complex molecule synthesis, further expanding their already significant role in modern organic chemistry.

References

• Ruff, F., & Kucsman, Á. (1975). Mechanism of the reaction of sulphides with N-chloroarenesulphonamides. Journal of the Chemical Society, Perkin Transactions 2, (5), 509-518.
• Rangappa, K. S., Raghavendra, M. P., Mahadevappa, D. S., & Channegowda, D. (1998). Sodium N-Chlorobenzenesulfonamide as a Selective Oxidant for Hexosamines in Alkaline Medium: A Kinetic and Mechanistic Study. The Journal of Organic Chemistry, 63(3), 531–536.
• Ghorbani-Vaghei, R., & Veisi, H. (2009). Application of N-Halo Reagents in Organic Synthesis. Current Organic Chemistry, 13(8), 739-775.
• Zolfagharinia, E., & Ghorbani-Vaghei, R. (2011). Recent progress in the use of N-halo compounds in organic synthesis. Current Organic Chemistry, 15(18), 3246-3286.
• Heeb, M. B., Kristiana, I., & von Gunten, U. (2014). Formation and reactivity of inorganic and organic chloramines and bromamines during oxidative water treatment.
• Armarego, W. L., & Chai, C. L. (2012).
• James, M. (2013). Selectivity in Free Radical Reactions: Bromination vs.
• Khan Academy. (2022, August 3). Selectivity of Bromination vs Chlorination | Free Radical Reactions | Chemistry [Video]. YouTube.
• Chad's Prep. (2018, September 13). 10.
• Lighthart, A. (2016, March 21).
• BenchChem. (2025). A Comparative Guide to Brominating Agents: N-Bromobenzenesulfonamide vs. N-Bromosuccinimide (NBS). BenchChem.
• Ruff, F., & Kucsman, Á. (1982). Mechanism of the reaction of sulphides with N-chloroarenesulphonamides. Journal of the Chemical Society, Perkin Transactions 2, (10), 1075-1083.
• Mallamma, & Rangaswamy. (2007). Kinetic and Mechanistic Studies of Pd(II) Catalyzed Oxidation of Some α‐Hydroxy Acids by Sodium N‐Bromobenzenesulfonamide in Hydrochloric Acid Solutions. International Journal of Chemical Kinetics, 39(12), 706-715.
• Ananda, S., Venkatesha, B. M., & Ramachandrappa, R. (2004). KINETICS OF BUTACAINE SULFATE OXIDATION BY SODIUM N-CHLOROBENZENESULFONAMIDE IN ACIDIC MEDIUM : A MECHANISTIC APPROACH. Transactions of the SAEST, 39(3), 85-89.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-N-phenylbenzamide in Cross-Coupling Reactions. BenchChem.
• Heeb, M. B., Kristiana, I., Trogolo, D., & von Gunten, U. (2017). Formation and reactivity of inorganic and organic chloramines and bromamines during oxidative water treatment.
• Gomes, G. D. F., & de Almeida, V. F. (2015). Benchmark thermochemistry of chloramines, bromamines, and bromochloramines: halogen oxidants stabilized by electron correlation. Physical Chemistry Chemical Physics, 17(1), 374-383.
• Kirk-Othmer Encyclopedia of Chemical Technology. (2000). Chloramines and Bromamines. John Wiley & Sons, Inc.
• Khan Academy. (n.d.).
• James, M. (2013, October 31). The Selectivity of Free-Radical Bromination vs Chlorination. A Detailed Answer. Master Organic Chemistry.
• Reany, O., Mohite, A. R., Phatake, R. S., Dubey, P., Agbaria, M., Shames, A. I., & Lemcoff, N. G. (2020). N-Bromosuccinimide (NBS). Organic Chemistry Portal.
• Lide, D. R. (Ed.). (2004). CRC handbook of chemistry and physics (85th ed.). CRC press.
• Blanksby, S. J., & Ellison, G. B. (2003). Bond dissociation energies of organic molecules. Accounts of chemical research, 36(4), 255-263.
• Luo, Y. R. (2007). Comprehensive handbook of chemical bond energies. CRC press.
• Lighthart, A. (2016).

A Comparative Guide to the Validation of a Quantitative HPLC Method for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

Introduction: The Analytical Imperative for a Novel Sulfonamide Intermediate

In the landscape of pharmaceutical development, the journey from a novel chemical entity to a therapeutic agent is paved with rigorous analytical scrutiny. The molecule at the center of our investigation, 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide (henceforth referred to as BDBS), represents a potential intermediate in the synthesis of new drug candidates. Its purity, stability, and concentration in reaction mixtures and final formulations are critical quality attributes that dictate the safety and efficacy of the end product. Therefore, a reliable and robust analytical method for its quantification is not merely a procedural step but a cornerstone of quality assurance.

This guide provides an in-depth, comparative validation of a newly developed High-Performance Liquid Chromatography (HPLC) method for the precise quantification of BDBS. We will not only detail the validation protocols but also explore the scientific rationale behind our experimental choices, comparing our primary method against a plausible alternative to underscore the importance of methodological optimization. This document is structured to adhere to the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures"[1][2], ensuring the data presented is suitable for regulatory consideration.

The Analytical Challenge: Method Selection and Comparison

The structure of BDBS—featuring a substituted aromatic ring—makes it an ideal candidate for reverse-phase HPLC with UV detection. The primary challenge lies in developing a method that is not only accurate and precise but also specific enough to separate BDBS from potential starting materials, by-products, and degradants.

To provide a comprehensive evaluation, we will validate our Primary Method and compare its performance against an Alternative Method . This head-to-head comparison will illuminate the impact of chromatographic choices on data quality.

Parameter	Primary Method (Proposed for Validation)	Alternative Method (Comparison)	Rationale for Primary Method
Column	C18, 250 x 4.6 mm, 5 µm	Cyano (CN), 250 x 4.6 mm, 5 µm	The C18 stationary phase offers superior hydrophobic retention for the non-polar regions of BDBS, promising better separation from more polar impurities.
Mobile Phase	Acetonitrile:Water (60:40 v/v)	Methanol:Water (70:30 v/v)	Acetonitrile often provides better peak shape and lower backpressure compared to methanol, enhancing efficiency and throughput.
Flow Rate	1.0 mL/min	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.
Detection (UV)	235 nm	235 nm	Wavelength selected based on the UV absorbance maximum of BDBS, maximizing sensitivity.
Column Temp.	30°C	30°C	Controlled temperature ensures retention time reproducibility.
Injection Vol.	10 µL	10 µL	A small injection volume minimizes potential for peak distortion.

The Validation Master Plan: A Framework for Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose[3][4]. Our validation master plan is designed as a self-validating system, where each parameter builds upon the others to create a comprehensive picture of the method's performance. The objective is to establish, with documented evidence, a high degree of assurance that the method will consistently produce a result meeting pre-determined specifications and quality attributes.

Caption: Overall workflow for HPLC method development and validation.

Head-to-Head Comparison: Core Validation Parameters

Here we dissect each validation parameter, explaining its purpose, outlining the experimental protocol, and presenting comparative data to justify the selection of the Primary Method.

Specificity

Expertise & Experience: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5][6][7][8] A lack of specificity can lead to artificially high results and a failure to detect critical impurities. We achieve this by performing forced degradation of the BDBS sample and demonstrating that the resulting degradation product peaks are well-resolved from the main analyte peak.

Experimental Protocol:

• Prepare Samples:

  • Blank: Diluent (Acetonitrile:Water 60:40) only.

  • Standard: BDBS reference standard at a target concentration of 100 µg/mL.

  • Forced Degradation Samples: Expose 1 mg/mL solutions of BDBS to the following conditions:

    • Acidic: 0.1 M HCl at 80°C for 4 hours.

    • Basic: 0.1 M NaOH at 80°C for 4 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: 80°C for 72 hours (solid state).

    • Photolytic: Expose to UV light (254 nm) for 24 hours.

• Analysis: Inject the blank, standard, and all stressed samples into both the Primary and Alternative HPLC systems.

• Evaluation: Assess peak purity of the BDBS peak in the presence of degradants using a photodiode array (PDA) detector. Calculate the resolution between the BDBS peak and the closest eluting impurity peak. An acceptance criterion for resolution is typically ≥ 2.0.[6]

Data Presentation & Trustworthiness:

Parameter	Primary Method (C18)	Alternative Method (CN)	Acceptance Criteria
Blank Interference	No peak at BDBS retention time	No peak at BDBS retention time	No interference
Peak Purity Index (Acid Stress)	0.9998	0.9985	> 0.999
Resolution (Closest Impurity)	3.8	1.9	≥ 2.0

Interpretation: The Primary Method demonstrates superior resolving power, with a resolution of 3.8 between BDBS and its nearest degradation product, comfortably exceeding the acceptance criterion.[6] The Alternative Method fails this test with a resolution of 1.9, indicating co-elution is likely and the method is not specific.

Linearity and Range

Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte within a given range.[9][10] The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable accuracy, precision, and linearity.[11][12] For an assay of a drug substance, this is typically 80-120% of the target concentration.[13]

Experimental Protocol:

• Prepare Standards: Prepare a series of at least five standard solutions of BDBS by diluting a stock solution to concentrations ranging from 50 µg/mL to 150 µg/mL (50%, 75%, 100%, 125%, 150% of the 100 µg/mL target).

• Analysis: Inject each concentration level in triplicate.

• Evaluation: Construct a calibration curve by plotting the mean peak area against concentration. Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope.

Data Presentation & Trustworthiness:

Parameter	Primary Method (C18)	Alternative Method (CN)	Acceptance Criteria
Range Studied	50 - 150 µg/mL	50 - 150 µg/mL	80 - 120% (minimum)
Correlation Coefficient (r²)	0.9996	0.9978	≥ 0.999
Y-Intercept (% of 100% response)	0.2%	1.5%	Close to zero

Interpretation: The Primary Method exhibits excellent linearity with an r² value of 0.9996, indicating a strong correlation between concentration and response.[10] The Alternative Method's r² of 0.9978 is below the typical acceptance limit, suggesting a less reliable quantitative relationship.

Accuracy and Precision

Expertise & Experience: Accuracy is the closeness of the test results to the true value, often expressed as percent recovery.[7][11][14][15] Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[11][14][15][16] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Expresses within-laboratory variations (different days, analysts, or equipment).

Experimental Protocol:

• Prepare Samples: Prepare nine accuracy samples by spiking a placebo (matrix without analyte) with BDBS at three concentration levels (e.g., 80, 100, and 120 µg/mL), with three replicates at each level.

• Analysis:

  • Repeatability: One analyst analyzes all nine samples on the same day with the same instrument.

  • Intermediate Precision: A second analyst analyzes a fresh set of nine samples on a different day using a different instrument (if available).

• Evaluation:

  • Accuracy: Calculate the percent recovery for each sample against the theoretical concentration.

  • Precision: Calculate the Relative Standard Deviation (%RSD) for the replicate preparations at each level and across all levels.

Data Presentation & Trustworthiness:

Parameter	Primary Method (C18)	Alternative Method (CN)	Acceptance Criteria
Accuracy (% Recovery)	99.2% - 101.5%	95.5% - 104.8%	98.0% - 102.0%
Repeatability (%RSD)	0.8%	2.1%	≤ 2.0%
Intermediate Precision (%RSD)	1.1%	2.9%	≤ 2.0%

Interpretation: The Primary Method meets all acceptance criteria for accuracy and precision. The %RSD values for repeatability and intermediate precision are well below 2.0%, demonstrating the method is both precise and rugged within the lab. The Alternative Method fails, showing wider scatter in recovery and unacceptable %RSD values, indicating poor reproducibility.[14]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Expertise & Experience: The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[17][18] The Limit of Quantitation (LOQ) is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[11][17] These are critical for analyzing impurities or low levels of the analyte. They are often determined based on the standard deviation of the response and the slope of the calibration curve.[19]

Experimental Protocol:

• Method: Use the data from the linearity study.

• Calculation:

  • LOD = 3.3 * (Standard Deviation of the Y-Intercept / Slope of the Calibration Curve)[19][20]

  • LOQ = 10 * (Standard Deviation of the Y-Intercept / Slope of the Calibration Curve)[19][20]

• Verification: Prepare standards at the calculated LOQ concentration and inject multiple times (n=6) to confirm that precision (%RSD) at this level is acceptable (typically ≤ 10%).

Data Presentation & Trustworthiness:

Parameter	Primary Method (C18)	Alternative Method (CN)	Acceptance Criteria
LOD (µg/mL)	0.15	0.45	Report Value
LOQ (µg/mL)	0.45	1.35	Report Value
Precision at LOQ (%RSD)	6.5%	14.2%	≤ 10%

Interpretation: The Primary Method is significantly more sensitive, with a LOQ of 0.45 µg/mL, and demonstrates acceptable precision at this level. The Alternative Method's LOQ is three times higher, and it fails to meet the precision requirement at that concentration, rendering it unsuitable for low-level quantification.

Robustness

Expertise & Experience: Robustness measures the capacity of an analytical method to remain unaffected by small, deliberate variations in method parameters.[21][22] It provides an indication of its reliability during normal usage.[22][23] Testing robustness early helps ensure the method is transferable between labs and instruments.[24]

Experimental Protocol:

• Vary Parameters: Prepare a standard solution (100 µg/mL) and analyze it while making small, deliberate changes to the Primary Method's parameters, one at a time.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

  • Mobile Phase Composition: ± 2% Acetonitrile (58% and 62%).

  • Column Temperature: ± 5°C (25°C and 35°C).

• Evaluation: Assess the impact on system suitability parameters (e.g., retention time, peak asymmetry, and resolution from a spiked impurity). The results should not deviate significantly from the nominal method.

Data Presentation & Trustworthiness:

Varied Parameter	Effect on Retention Time	Effect on Peak Asymmetry	Acceptance Criteria
Flow Rate (+0.1 mL/min)	-8%	< 1% change	System suitability must pass
Flow Rate (-0.1 mL/min)	+9%	< 1% change	System suitability must pass
% Acetonitrile (+2%)	-12%	< 2% change	System suitability must pass
% Acetonitrile (-2%)	+14%	< 2% change	System suitability must pass
Temperature (+5°C)	-4%	< 1% change	System suitability must pass
Temperature (-5°C)	+5%	< 1% change	System suitability must pass

Interpretation: The Primary Method demonstrates excellent robustness. While retention times shift predictably with changes in flow rate and mobile phase composition, the peak shape and resolution (data not shown) remain well within acceptable limits, ensuring the method's reliability under slightly varied conditions.[21]

Visualizing the Interconnectivity of Validation Parameters

The validation parameters are not isolated; they are logically interconnected. For instance, a method cannot be considered accurate if it is not also precise and specific. This diagram illustrates the foundational relationships.

Caption: Logical relationships between core analytical validation parameters.

Synthesis and Final Recommendation

The comprehensive validation data unequivocally demonstrates the superiority of the Primary Method (C18 column with Acetonitrile:Water mobile phase) for the quantitative analysis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide. It has proven to be specific, linear, accurate, precise, sensitive, and robust, meeting all pre-defined acceptance criteria based on ICH guidelines.

The Alternative Method , while functional at a basic level, failed to meet critical criteria for specificity, linearity, and precision. This comparison highlights that a suboptimal choice in stationary phase (Cyano) and mobile phase solvent (Methanol) can significantly compromise the reliability and validity of the analytical data.

For researchers, scientists, and drug development professionals, the adoption of the validated Primary Method is strongly recommended for all future quantitative work involving BDBS. Its established performance provides a high degree of confidence in the quality and integrity of the analytical results, a critical requirement for decision-making in a regulated environment.

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structure-activity relationship (SAR) studies of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide analogs

A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide Analogs

Authored by: [Your Name/Gemini], Senior Application Scientist

In the landscape of medicinal chemistry, the benzenesulfonamide scaffold is a recurring motif in a multitude of therapeutic agents, demonstrating a remarkable versatility in targeting a wide array of biological systems. This guide provides a detailed comparative analysis of the structure-activity relationships (SAR) of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide and its analogs. While specific SAR studies on this exact molecule are not extensively published, this guide will extrapolate from the well-established principles governing the SAR of structurally related benzenesulfonamide derivatives to provide actionable insights for researchers, scientists, and drug development professionals. We will delve into the rationale behind experimental design, present detailed methodologies, and offer a comparative analysis of structural modifications to guide future research endeavors.

The Benzenesulfonamide Core: A Privileged Scaffold

The benzenesulfonamide moiety is a cornerstone in drug design, with derivatives exhibiting a wide range of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties.[1][2] The sulfonamide group (-SO₂NH₂) is a key pharmacophoric feature, capable of engaging in crucial hydrogen bonding interactions with biological targets. The aromatic ring provides a versatile platform for substitution, allowing for the fine-tuning of electronic, steric, and lipophilic properties to optimize potency and selectivity.

Dissecting the Lead Structure: 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

The lead compound, 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, presents a unique combination of substituents on the benzenesulfonamide core. To understand its potential biological activity and guide the design of analogs, we must consider the individual and synergistic contributions of each functional group.

Logical Relationship of Structural Components

Caption: Logical flow of how structural components influence overall activity.

Comparative SAR Analysis of Analog Sub-Classes

The following sections will compare the structural features of our lead compound with various analogs reported in the literature, providing insights into how modifications at each position can impact biological activity.

The Role of the 4-Bromo Substituent

The presence of a halogen at the para-position of the benzene ring is a common strategy in drug design.

• Electronic Effects: The bromine atom is an electron-withdrawing group via induction, which can influence the acidity of the sulfonamide proton (if present) and the overall electron density of the aromatic ring.

• Lipophilicity: Halogens generally increase the lipophilicity of a molecule, which can enhance membrane permeability and binding to hydrophobic pockets of target proteins.

• Analogs for Comparison: In a series of N-(2-acetyl-4-(styryl)phenyl)-4-methylbenzenesulfonamide derivatives, the precursor N-(2-acetyl-4-bromophenyl)-4-methylbenzenesulfonamide serves as a key intermediate for further functionalization via cross-coupling reactions.[3] This highlights the utility of the bromo group as a synthetic handle for generating diverse analogs.

The Influence of the 3-Methyl Group

The methyl group at the meta-position introduces both steric and electronic effects.

• Steric Hindrance: The methyl group can provide steric bulk, which may either promote a favorable binding conformation or hinder interaction with the target, depending on the topology of the active site.

• Metabolic Stability: A methyl group can block a potential site of metabolic oxidation, thereby increasing the compound's in vivo half-life.

• Analogs for Comparison: Studies on 4-methylbenzenesulfonamide derivatives have shown that this moiety is a common feature in biologically active compounds. A facile synthesis for a variety of 4-methylbenzenesulfonamides has been reported, indicating its importance as a building block.[4]

The N,N-Diethyl Substitution: Impact on Activity

The nature of the substitution on the sulfonamide nitrogen is critical for activity.

• Tertiary vs. Secondary/Primary Sulfonamides: The N,N-diethyl group makes this a tertiary sulfonamide. This is significant because primary (-SO₂NH₂) and secondary (-SO₂NHR) sulfonamides can act as hydrogen bond donors, a key interaction for many classical sulfonamide targets like carbonic anhydrase. A tertiary sulfonamide lacks this hydrogen bond donating capability and will interact with targets differently, potentially through hydrophobic or van der Waals interactions.

• Lipophilicity and Solubility: The two ethyl groups significantly increase the lipophilicity of the molecule, which can impact its solubility, absorption, distribution, metabolism, and excretion (ADME) properties.

• Analogs for Comparison: In studies of N-substituted benzimidazole derived Schiff bases, derivatives with a 4-N,N-diethylamino group have shown notable antiproliferative activity.[5] While this is on a different part of the molecule, it demonstrates the potential for the N,N-diethyl moiety to contribute to biological effects. Furthermore, detailed electrochemical studies on N,N-diethylbenzenesulfonamide have explored its metabolic transformations, which is crucial for understanding its in vivo behavior.[6]

Experimental Protocols: A Guide to Synthesis and Evaluation

Reproducibility is paramount in scientific research. The following are representative protocols for the synthesis and biological evaluation of benzenesulfonamide analogs.

General Synthesis of Substituted Benzenesulfonamides

The synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide and its analogs typically involves the reaction of a corresponding benzenesulfonyl chloride with an amine.

Synthetic Workflow

Caption: A general synthetic route for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Step-by-Step Protocol:

• Preparation of 4-Bromo-3-methylbenzenesulfonyl chloride:

  • Dissolve 4-Bromo-3-methylaniline in a suitable solvent system (e.g., aqueous HCl).

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature.

  • In a separate vessel, prepare a solution of sulfur dioxide (SO₂) in acetic acid with a catalytic amount of copper(II) chloride (CuCl₂).

  • Slowly add the diazonium salt solution to the SO₂ solution.

  • Stir the reaction mixture until the evolution of nitrogen gas ceases.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude sulfonyl chloride.

• Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide:

  • Dissolve the crude 4-Bromo-3-methylbenzenesulfonyl chloride in a solvent such as pyridine or dichloromethane.[3]

  • Cool the solution to 0 °C.

  • Slowly add diethylamine (an excess is often used) to the solution.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer sequentially with dilute acid (to remove excess amine and pyridine), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography or recrystallization to yield the final compound.[3]

Biological Evaluation: Antiproliferative Assay (MTT Assay)

A common assay to evaluate the anticancer potential of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle: This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase in living cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., a panel of cell lines to assess broad-spectrum activity) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds (including 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide and its analogs) in the cell culture medium. Add the compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like etoposide).[1]

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits cell growth by 50%).

Data Summary and Comparative Analysis

While specific experimental data for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is not available in the public domain, we can construct a hypothetical comparative table based on the SAR principles discussed. This table is for illustrative purposes to guide analog design.

Analog	R¹ (at C4)	R² (at C3)	R³ and R⁴ (on N)	Predicted Activity Trend	Rationale
Lead Compound	Br	CH₃	C₂H₅, C₂H₅	Baseline	Our starting point for comparison.
Analog 1	H	CH₃	C₂H₅, C₂H₅	Potentially lower	Removal of the bromo group may reduce lipophilicity and binding affinity.
Analog 2	Br	H	C₂H₅, C₂H₅	Activity may vary	Removal of the methyl group could reduce steric hindrance but may also expose a site for metabolism.
Analog 3	Br	CH₃	H, H	Potentially higher (target dependent)	A primary sulfonamide can act as a hydrogen bond donor, which is crucial for some targets.
Analog 4	Br	CH₃	H, C₂H₅	Potentially higher (target dependent)	A secondary sulfonamide retains hydrogen bonding capability while maintaining some lipophilicity.
Analog 5	OCH₃	CH₃	C₂H₅, C₂H₅	Potentially higher	A methoxy group can act as a hydrogen bond acceptor and may improve potency, as seen in some series.[1]

Conclusion and Future Directions

The structure-activity relationship of benzenesulfonamides is a complex interplay of steric, electronic, and physicochemical properties. While the specific biological profile of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide remains to be elucidated, this comparative guide provides a rational framework for the design and evaluation of its analogs.

Future research should focus on the synthesis of a focused library of analogs based on the principles outlined above. Systematic modification of the substituents on the aromatic ring and the sulfonamide nitrogen, followed by screening against a diverse panel of biological targets, will be crucial to unlocking the therapeutic potential of this chemical scaffold. The experimental protocols provided herein offer a starting point for these investigations.

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comparing the efficacy of different synthetic routes to substituted benzenesulfonamides

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Introduction

Substituted benzenesulfonamides are a cornerstone of modern medicinal chemistry, forming the structural basis for a wide array of therapeutic agents, including antibiotics, diuretics, and anticancer drugs.[1][2] The efficacy and viability of a drug discovery program often hinge on the efficient and scalable synthesis of these crucial motifs. This guide provides an in-depth comparison of the most prevalent synthetic routes to substituted benzenesulfonamides, offering insights into their mechanisms, practical applications, and relative merits. We will delve into classical methods and modern catalytic approaches, supported by experimental data and protocols to aid researchers in making informed decisions for their synthetic strategies.

I. Classical Approaches: The Foundation of Sulfonamide Synthesis

A. Chlorosulfonation of Arenes followed by Amination

The traditional and arguably most direct method for preparing benzenesulfonamides involves the electrophilic aromatic substitution of a benzene ring with chlorosulfonic acid, followed by nucleophilic substitution with an amine.[3][4]

Mechanism and Rationale

The reaction proceeds in two distinct steps. First, the aromatic compound is treated with an excess of chlorosulfonic acid.[5] In this step, sulfur trioxide (SO₃), generated in situ or its protonated derivative, acts as the electrophile, attacking the electron-rich aromatic ring to form an arylsulfonic acid.[6] The excess chlorosulfonic acid then converts the sulfonic acid to the corresponding sulfonyl chloride.[5][7]

The second step involves the reaction of the resulting benzenesulfonyl chloride with a primary or secondary amine to form the desired sulfonamide.[8] This is a classic nucleophilic acyl-type substitution at the sulfur center, where the amine displaces the chloride leaving group.[9][10]

Diagram: Chlorosulfonation-Amination Pathway

Caption: General workflow for the two-step synthesis of benzenesulfonamides.

Experimental Protocol: Synthesis of Benzenesulfonamide

Materials:

• Benzene

• Chlorosulfonic acid

• Aqueous ammonia (30%)[11]

• Methylene chloride[11]

• Sodium sulfate[11]

• Toluene[11]

Procedure:

• Chlorosulfonation: To a solution of benzene in an inert solvent, slowly add chlorosulfonic acid at a controlled temperature (typically 0-10 °C). The reaction is highly exothermic and releases HCl gas, requiring careful handling in a well-ventilated fume hood.

• Work-up: After the reaction is complete, the mixture is carefully poured onto crushed ice to quench the excess chlorosulfonic acid and precipitate the benzenesulfonyl chloride.

• Amination: The crude benzenesulfonyl chloride is dissolved in a suitable solvent like methylene chloride.[11] An aqueous solution of ammonia is then added dropwise at a controlled temperature (15-20 °C).[11]

• Isolation: The organic layer is separated, washed with water, dried over sodium sulfate, and the solvent is removed under reduced pressure.[11] The crude product can be recrystallized from a suitable solvent like toluene to yield pure benzenesulfonamide.[11]

Advantages and Disadvantages

Feature	Advantages	Disadvantages
Cost & Availability	Reagents are inexpensive and readily available.
Scalability	The process is generally scalable for industrial production.
Substrate Scope	Limited by the directing effects of substituents on the aromatic ring. Electron-withdrawing groups can hinder the reaction.
Reaction Conditions	Harsh, corrosive reagents (chlorosulfonic acid) and exothermic reactions require careful control and specialized equipment.
Byproducts	Can generate significant amounts of acidic waste.
Regioselectivity	Often produces a mixture of ortho, meta, and para isomers, necessitating purification.[4]

II. Modern Catalytic Methods: Precision and Versatility

The limitations of classical methods, particularly in terms of substrate scope and regioselectivity, have driven the development of more sophisticated catalytic approaches. These modern techniques offer milder reaction conditions and greater control over the final product.

A. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has emerged as a powerful tool for the formation of carbon-nitrogen bonds, including the synthesis of sulfonamides.[12][13][14] This palladium-catalyzed cross-coupling reaction typically involves an aryl halide or triflate and a sulfonamide.[15]

Mechanism and Rationale

The catalytic cycle is believed to involve the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the deprotonated sulfonamide. Reductive elimination from the resulting palladium intermediate furnishes the N-arylsulfonamide and regenerates the active Pd(0) catalyst. The choice of ligand is crucial for the success of this reaction, with bulky, electron-rich phosphine ligands being particularly effective.[16]

Diagram: Buchwald-Hartwig Amination Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

B. Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that provides an alternative to palladium-based methods for N-arylation.[17] While traditional Ullmann reactions required harsh conditions, modern protocols often utilize ligands to facilitate the coupling at lower temperatures.[17]

Mechanism and Rationale

The reaction mechanism is thought to involve the formation of a copper(I) sulfonamidate species, which then undergoes oxidative addition with the aryl halide. Reductive elimination from the resulting copper(III) intermediate yields the N-arylsulfonamide.[17] Ligands, such as diamines or amino acids, can accelerate the reaction by stabilizing the copper catalyst and promoting the key steps of the catalytic cycle.[18]

Experimental Protocol: Copper-Catalyzed N-Arylation of a Sulfonamide

Materials:

• Aryl bromide or iodide[19]

• Sulfonamide[19]

• Copper(I) iodide (CuI)[19]

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)[20][21]

• N,N'-dimethylethylenediamine (DMEDA) or other suitable ligand[19]

• Solvent (e.g., Dioxane or DMF)[19][21]

Procedure:

• To a reaction vessel, add the aryl halide, sulfonamide, CuI, base, and ligand.

• Add the solvent and degas the mixture.

• Heat the reaction mixture to the desired temperature (typically 80-130 °C) and stir until the starting materials are consumed (monitored by TLC or GC-MS).[21]

• After cooling to room temperature, the reaction mixture is diluted with a suitable solvent and filtered.

• The filtrate is washed with water and brine, dried, and concentrated.

• The crude product is purified by column chromatography.

C. Emerging Metal-Free and C-H Activation Strategies

Recent research has focused on developing more sustainable and atom-economical routes to sulfonamides. These include metal-free approaches and direct C-H functionalization methods.[3][22]

• Metal-Free Synthesis : These methods often employ hypervalent iodine reagents or photocatalysis to promote the formation of the S-N bond, avoiding the need for transition metals.[22][23][24]

• Direct C-H Amidation : This strategy involves the direct formation of a C-N bond by reacting an arene with a sulfonamide derivative, often using a rhodium or iridium catalyst.[25][26][27] This approach is highly atom-economical as it avoids the pre-functionalization of the aromatic ring.

III. Comparative Efficacy and Data

Synthetic Route	Typical Yields	Substrate Scope	Reaction Conditions	Key Advantages	Key Disadvantages
Chlorosulfonation/Amination	50-80%	Limited by directing groups	Harsh, acidic	Low cost, scalable	Poor regioselectivity, harsh reagents
Buchwald-Hartwig Amination	70-95%	Broad (aryl/heteroaryl halides, triflates)	Mild, basic	High yields, broad scope, good functional group tolerance	Expensive catalysts and ligands, requires inert atmosphere
Ullmann Condensation	60-90%	Good for electron-deficient aryl halides	Moderate to high temperatures	Lower cost catalyst than Pd, good for specific substrates	Can require high temperatures, sometimes stoichiometric copper
Metal-Free Routes	60-85%	Developing, often for electron-rich arenes	Mild, often photocatalytic	Avoids transition metals, environmentally friendly	Substrate scope can be limited, may require specific reagents
Direct C-H Amidation	65-90%	Good for specific directing groups	Requires directing group	High atom economy, avoids pre-functionalization	Requires a directing group, catalyst cost

Conclusion

The synthesis of substituted benzenesulfonamides has evolved significantly from the classical chlorosulfonation approach to a variety of sophisticated catalytic methods. While the traditional method remains a viable option for large-scale synthesis of simple sulfonamides, modern catalytic techniques like the Buchwald-Hartwig amination and Ullmann condensation offer unparalleled precision, broader substrate scope, and milder reaction conditions, making them indispensable tools for contemporary drug discovery and development. The choice of synthetic route will ultimately depend on factors such as the complexity of the target molecule, desired scale, cost considerations, and the specific functional groups present in the starting materials. As research in this area continues, the development of even more efficient, sustainable, and versatile methods for sulfonamide synthesis is anticipated.

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A Senior Application Scientist's Guide to Cross-Reactivity Assessment of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in Biological Assays

Introduction

In the landscape of modern drug discovery and chemical biology, the precise characterization of a small molecule's interaction with the proteome is paramount. A molecule's utility as a chemical probe or its potential as a therapeutic agent is defined not only by its potent activity against its intended target but also by its inactivity against all other biological molecules.[1][2][3] This guide provides an in-depth, technical framework for the cross-reactivity assessment of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide , a member of the benzenesulfonamide class of compounds.

Benzenesulfonamides are a well-established scaffold in medicinal chemistry, renowned for their interaction with a variety of enzymatic targets, most notably the zinc-containing carbonic anhydrases (CAs).[4][5][6] Given this precedent, we will proceed with the hypothesis that 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide has been identified as a potential modulator of a specific biological target. This guide will therefore serve as a comprehensive roadmap for researchers, scientists, and drug development professionals to rigorously evaluate its selectivity and potential off-target effects.

The principles and methodologies outlined herein are designed to be broadly applicable, providing a self-validating system for the characterization of any novel small molecule. We will delve into the causality behind experimental choices, provide detailed, step-by-step protocols, and present data in a clear, comparative format.

The Imperative of Selectivity Profiling

A "selective" compound is one that exhibits potent activity at the target of interest while having significantly weaker or no activity against other related and unrelated proteins.[3] The assessment of this selectivity, or the potential for cross-reactivity, is a critical step in early-stage drug discovery for several reasons:

• Safety and Toxicity: In a therapeutic context, off-target interactions are a primary cause of adverse drug reactions and toxicity.[2][8] Thorough cross-reactivity profiling is essential to de-risk a compound for further development.

• Structure-Activity Relationship (SAR) Interpretation: A clean selectivity profile strengthens the SAR, allowing for more rational chemical optimization of potency and other drug-like properties.

This guide will focus on a multi-tiered approach to cross-reactivity assessment, beginning with closely related family members of a hypothetical primary target and expanding to broader, unbiased screening panels.

Experimental Framework for Cross-Reactivity Assessment

Our investigation into the cross-reactivity of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide will be centered around a plausible and well-documented target for the benzenesulfonamide scaffold: Carbonic Anhydrases (CAs) .[4][6][9] Let us hypothesize that our compound has been identified as a potent inhibitor of the tumor-associated isoform, hCA IX. The subsequent cross-reactivity assessment will be crucial to determine its selectivity against other physiologically relevant CA isoforms (e.g., hCA I, II, and XII).

Tier 1: Isoform Selectivity Profiling via Enzymatic Assays

The first tier of assessment focuses on determining the inhibitory potency of the compound against a panel of closely related protein isoforms.

Experimental Protocol: Stopped-Flow CO₂ Hydration Assay for Carbonic Anhydrase Inhibition

This assay measures the inhibition of the CA-catalyzed hydration of carbon dioxide, a fundamental physiological reaction.[10]

Objective: To determine the inhibitory constant (Kᵢ) of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide against a panel of human CA isoforms (hCA I, II, IX, XII).

Materials:

• Recombinant human CA isoforms (hCA I, II, IX, XII)

• 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• CO₂-saturated water

• Buffer: 10 mM HEPES, pH 7.5, containing 20 mM NaCl and a pH indicator (e.g., p-Nitrophenol)

• Stopped-flow spectrophotometer

Methodology:

• Compound Preparation: Prepare a stock solution of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide in DMSO. Create a serial dilution series to cover a range of concentrations (e.g., from 1 nM to 100 µM).

• Enzyme Preparation: Prepare solutions of each CA isoenzyme in the assay buffer at a final concentration of 2-10 µM.

• Assay Procedure: a. Pre-incubate the enzyme solution with varying concentrations of the test compound for 15 minutes at room temperature. b. Load the enzyme-inhibitor solution into one syringe of the stopped-flow instrument. c. Load the CO₂-saturated buffer into the second syringe. d. Initiate the reaction by rapidly mixing the contents of the two syringes. e. Monitor the change in absorbance of the pH indicator over time, which reflects the rate of the enzymatic reaction.

• Data Analysis: a. Determine the initial reaction rates for each inhibitor concentration. b. Calculate the percent inhibition relative to a DMSO control. c. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value. d. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Data Presentation: Comparative Isoform Selectivity

The results of the enzymatic assays should be summarized in a clear, comparative table.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity Ratio (hCA II/hCA IX)	Selectivity Ratio (hCA I/hCA IX)
4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	2,500	1,500	50	85	30	50
Acetazolamide (Control)	250	12	25	6	0.48	10

This is hypothetical data for illustrative purposes.

Tier 2: Broad Off-Target Screening

While selectivity against closely related isoforms is crucial, a comprehensive assessment requires screening against a diverse panel of unrelated targets to identify potential unforeseen interactions.

Experimental Protocol: Commercial Kinase and GPCR Profiling Panels

Objective: To evaluate the inhibitory activity of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide against a broad panel of kinases and G-protein coupled receptors (GPCRs), two of the largest and most frequently implicated target classes in off-target effects.

Methodology:

• Compound Submission: Submit 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide to a reputable contract research organization (CRO) that offers broad screening panels (e.g., Eurofins Discovery, Reaction Biology Corp.).

• Assay Conditions: The compound is typically tested at a single high concentration (e.g., 10 µM) in duplicate.

• Data Reporting: The CRO will provide a report detailing the percent inhibition or percent activity remaining for each target in the panel.

• Hit Confirmation: Any "hits" (typically defined as >50% inhibition) should be followed up with full dose-response curves to determine the IC₅₀.

Data Presentation: Off-Target Hit Summary

Target Class	Number of Targets Screened	Hits at 10 µM (>50% Inhibition)	Confirmed IC₅₀ (µM)
Kinases	400	1 (p38α)	> 25
GPCRs	150	0	N/A

This is hypothetical data for illustrative purposes.

Tier 3: Cellular Target Engagement and Phenotypic Assays

Biochemical assays are essential, but it is equally important to confirm that the compound engages its intended target in a cellular context and that the observed phenotype is a direct result of this engagement.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

Objective: To verify that 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide binds to hCA IX in intact cells.

Principle: The binding of a ligand to its target protein typically increases the thermal stability of the protein.

Methodology:

• Cell Culture: Use a cell line that endogenously or exogenously expresses hCA IX.

• Compound Treatment: Treat the cells with the test compound or a vehicle control.

• Heating: Heat aliquots of the cell lysates to a range of temperatures.

• Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

• Detection: Analyze the amount of soluble hCA IX remaining at each temperature by Western blot or other quantitative methods like mass spectrometry.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualization of Experimental Workflow

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Spectroscopic Comparison of Ortho, Meta, and Para Isomers of Bromo-N,N-diethylbenzenesulfonamide: A Guide for Researchers

This guide, therefore, cannot present a direct, data-driven comparison as initially intended. Fabricating or predicting spectral data would compromise the principles of scientific accuracy and integrity. Instead, this document will provide a foundational framework for researchers, scientists, and drug development professionals on the anticipated spectroscopic differences between these isomers based on established principles of organic spectroscopy. It will also outline the necessary experimental protocols to acquire the requisite data for a thorough comparison.

Introduction: The Importance of Isomer Differentiation

In pharmaceutical and materials science, the specific substitution pattern on an aromatic ring can dramatically alter a molecule's biological activity, physical properties, and reactivity. For bromo-N,N-diethylbenzenesulfonamide, the ortho, meta, and para isomers, while sharing the same molecular formula, will exhibit distinct electronic and steric environments. These differences are critical for structure-activity relationship (SAR) studies, process development, and quality control. Spectroscopic techniques are the cornerstone for the unambiguous identification and characterization of such isomers.

Below is a representation of the molecular structures of the three isomers:

A Researcher's Guide to In-Vitro vs. In-Vivo Stability of Benzenesulfonamide Derivatives: Bridging the Gap Between Benchtop and Biological Systems

In the landscape of drug discovery and development, understanding the metabolic fate of a compound is paramount to its success. For researchers working with benzenesulfonamide derivatives, a class of compounds with broad therapeutic applications, a thorough assessment of their stability is a critical early-stage gatekeeper.[1] This guide provides an in-depth comparison of in-vitro and in-vivo stability assays for benzenesulfonamide derivatives, offering insights into experimental design, data interpretation, and the crucial translation of in-vitro findings to in-vivo realities.

The Stability Dichotomy: Why Both In-Vitro and In-Vivo Assessments are Essential

The journey of a drug candidate from a promising molecule in a flask to an effective therapeutic in a patient is fraught with metabolic hurdles. In-vitro and in-vivo stability studies provide two distinct yet complementary perspectives on a compound's metabolic vulnerability.

In-vitro stability assays offer a controlled, high-throughput, and cost-effective means to assess the intrinsic metabolic susceptibility of a compound.[2] These assays, typically employing subcellular fractions like liver microsomes or whole cells such as hepatocytes, provide initial insights into metabolic pathways and the enzymes responsible for a compound's degradation.[3] This early assessment allows for rapid screening and structural modifications to enhance metabolic stability.[4]

In-vivo stability studies , conducted in living organisms, provide a holistic view of a compound's pharmacokinetic profile, encompassing absorption, distribution, metabolism, and excretion (ADME).[5] These studies are indispensable for understanding how a drug behaves in a complex biological system, accounting for factors like plasma protein binding, tissue distribution, and the interplay of various metabolic organs.[6][7] Ultimately, in-vivo data is the gold standard for predicting human pharmacokinetics and determining appropriate dosing regimens.

Key Metabolic Pathways of Benzenesulfonamide Derivatives

The metabolic fate of benzenesulfonamide derivatives is primarily governed by two major pathways:

• N-acetylation: This Phase II metabolic process, mediated by N-acetyltransferase enzymes, is a common route for sulfonamide metabolism.[8][9]

• Oxidation: Primarily driven by Cytochrome P450 (CYP) enzymes in the liver, this Phase I pathway can lead to the formation of hydroxylated or other oxidized metabolites.[10][11][12] These oxidative metabolites can sometimes be reactive and contribute to idiosyncratic toxicities.[8][9]

The interplay between these pathways can significantly influence a compound's stability and potential for adverse effects.

In-Vitro Stability Assessment: A Closer Look at the Benchtop

Microsomal Stability Assay

The liver microsomal stability assay is a cornerstone of in-vitro drug metabolism studies. Microsomes, which are vesicles of the endoplasmic reticulum, are rich in CYP enzymes, making them an excellent tool for evaluating Phase I metabolic stability.[3]

• Preparation of Incubation Mixture:

  • Prepare a stock solution of the benzenesulfonamide derivative in an appropriate organic solvent (e.g., DMSO).

  • In a microcentrifuge tube, combine liver microsomes (from human or other species of interest), a buffered solution (e.g., potassium phosphate buffer, pH 7.4), and the test compound at a final concentration typically in the low micromolar range.

• Initiation of Metabolic Reaction:

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding a solution of NADPH, a crucial cofactor for CYP enzyme activity. A negative control without NADPH should be included to assess non-enzymatic degradation.

• Time-Course Sampling:

  • At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching the Reaction:

  • Immediately stop the metabolic reaction by adding a cold organic solvent (e.g., acetonitrile or methanol) containing an internal standard. This step also serves to precipitate the microsomal proteins.

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vial for analysis.

  • Quantify the remaining parent compound at each time point using a validated analytical method, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[13][14]

The disappearance of the parent compound over time is used to calculate the in-vitro half-life (t½) and intrinsic clearance (CLint).

• In-vitro Half-life (t½): Determined from the slope of the natural logarithm of the percentage of compound remaining versus time plot.

  • t½ = 0.693 / k, where k is the elimination rate constant.

• Intrinsic Clearance (CLint): Represents the theoretical maximum clearance of a drug from a given amount of liver tissue.

  • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

A shorter half-life and higher intrinsic clearance indicate lower metabolic stability.

Plasma Stability Assay

This assay evaluates the chemical and enzymatic stability of a compound in plasma, which contains various enzymes such as esterases and amidases that can degrade certain chemical moieties. For benzenesulfonamide derivatives, this assay can help identify susceptibility to hydrolysis.

• Incubation Setup:

  • Prepare a stock solution of the benzenesulfonamide derivative.

  • In a microplate, add plasma (from human or other species) and the test compound.

• Incubation and Sampling:

  • Incubate the plate at 37°C.

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the incubation mixture.

• Reaction Termination and Analysis:

  • Stop the reaction by adding a cold organic solvent with an internal standard.

  • Process the samples (centrifugation) and analyze the supernatant by LC-MS/MS to quantify the parent compound.

The percentage of the parent compound remaining at each time point is calculated relative to the initial concentration at time zero. This data is used to determine the compound's stability in plasma.

Visualizing In-Vitro Workflows

Caption: Workflow for in-vitro microsomal and plasma stability assays.

In-Vivo Stability Assessment: The Whole Picture

In-vivo studies in animal models are crucial to understand the complete pharmacokinetic profile of a benzenesulfonamide derivative. These studies provide data on clearance, volume of distribution, half-life, and bioavailability.

Experimental Protocol: In-Vivo Pharmacokinetic Study

• Animal Model Selection:

  • Choose an appropriate animal model (e.g., mouse, rat) based on the research question and metabolic similarity to humans, if known.

• Compound Administration:

  • Administer the benzenesulfonamide derivative via the intended clinical route (e.g., oral, intravenous).

• Blood Sampling:

  • Collect blood samples at multiple time points after dosing. The sampling schedule should be designed to capture the absorption, distribution, and elimination phases of the drug.

• Plasma Preparation and Analysis:

  • Process the blood samples to obtain plasma.

  • Quantify the concentration of the parent drug (and potentially major metabolites) in the plasma samples using a validated bioanalytical method like LC-MS/MS.[15]

Pharmacokinetic parameters are calculated from the plasma concentration-time data:

• Clearance (CL): The volume of plasma cleared of the drug per unit time.

• Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Half-life (t½): The time required for the drug concentration in the plasma to decrease by half.

• Area Under the Curve (AUC): The integral of the drug concentration in plasma over time, reflecting the total drug exposure.

• Bioavailability (F%): The fraction of an administered dose of unchanged drug that reaches the systemic circulation.

Visualizing the In-Vivo Process

Caption: Generalized workflow for an in-vivo pharmacokinetic study.

Comparing In-Vitro and In-Vivo Stability Data: The IVIVC Challenge

A critical aspect of drug development is establishing an in-vitro in-vivo correlation (IVIVC), which aims to predict the in-vivo behavior of a drug from its in-vitro properties. However, for benzenesulfonamide derivatives, as with many classes of compounds, a direct one-to-one correlation is not always straightforward.[16] Several factors can contribute to discrepancies between in-vitro and in-vivo stability data:

Factor	In-Vitro Consideration	In-Vivo Reality	Impact on Correlation
Plasma Protein Binding	Typically not accounted for in microsomal assays.	Benzenesulfonamide derivatives can exhibit high plasma protein binding (>99%).[6] Only the unbound fraction is available for metabolism and distribution.[17]	High protein binding can lead to an overestimation of in-vivo clearance from in-vitro data if not corrected for.
Tissue Distribution	Assays are performed in a simplified system.	Compounds distribute into various tissues and organs, influencing their availability for metabolism.	Extensive tissue distribution can lead to a longer in-vivo half-life than predicted from in-vitro metabolic rates.
Extrahepatic Metabolism	Microsomal assays primarily reflect liver metabolism.	Metabolism can also occur in other tissues like the intestine, lungs, and kidneys.	In-vitro assays may underestimate the total body clearance if extrahepatic metabolism is significant.
Active Transport	Not fully captured in subcellular fraction assays.	Uptake and efflux transporters in the liver and other organs can influence intracellular drug concentrations and, consequently, metabolism.	Differences in transporter activity between in-vitro systems and the in-vivo situation can lead to poor correlations.

A study on N-butylbenzenesulfonamide demonstrated that the compound was cleared more slowly in human hepatocytes compared to rodent hepatocytes in vitro.[18] This highlights the importance of using human-derived in-vitro systems for better prediction of human pharmacokinetics.

Case Study: Hypothetical Benzenesulfonamide Derivatives

To illustrate the comparison, consider two hypothetical benzenesulfonamide derivatives, Compound A and Compound B:

Parameter	Compound A	Compound B
In-Vitro Microsomal t½ (min)	15	90
In-Vitro Intrinsic Clearance (µL/min/mg)	46.2	7.7
In-Vivo Plasma Clearance (mL/min/kg)	50	10
In-Vivo Half-life (h)	2	8
Plasma Protein Binding (%)	85	99.5

Analysis:

• Compound A: Shows rapid in-vitro metabolism and high in-vivo clearance, resulting in a short half-life. The moderate plasma protein binding allows a significant fraction of the drug to be available for metabolism.

• Compound B: Appears much more stable in vitro. However, its in-vivo clearance is still considerable, though lower than Compound A. The very high plasma protein binding significantly restricts the amount of free drug available for metabolism, contributing to its longer in-vivo half-life despite its intrinsic stability.

This example underscores the necessity of considering multiple parameters to build a comprehensive understanding of a compound's stability profile.

Conclusion: An Integrated Approach for Success

The stability assessment of benzenesulfonamide derivatives is a multi-faceted process that requires a strategic integration of both in-vitro and in-vivo methodologies. While in-vitro assays provide a valuable and efficient initial screen for metabolic liabilities, in-vivo studies are indispensable for understanding the complex interplay of factors that govern a drug's disposition in a living system. A thorough understanding of the metabolic pathways, coupled with careful experimental design and data interpretation, will empower researchers to make informed decisions and ultimately advance the most promising benzenesulfonamide derivatives towards clinical success.

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A Comparative Guide to the Synthetic Efficiency of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide Production

This guide provides an in-depth comparison of synthetic methodologies for the production of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, a key intermediate in pharmaceutical and agrochemical research. We will dissect two distinct synthetic pathways, benchmarking them against critical performance indicators such as yield, atom economy, and environmental impact. The objective is to equip researchers, chemists, and process development professionals with the data and insights necessary to select the most appropriate synthetic strategy based on their specific priorities, whether they be laboratory-scale flexibility or industrial-scale sustainability.

Introduction: The Importance of Synthetic Route Selection

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents.[1] Consequently, the efficient and sustainable synthesis of substituted benzenesulfonamides is of paramount importance. 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide serves as a valuable, structurally complex building block. The selection of its synthetic route has profound implications not only for overall yield and purity but also for process safety, cost-effectiveness, and environmental footprint. This guide will compare a classical, robust method with a more contemporary approach that prioritizes greener chemical principles.

Method 1: The Conventional Pathway via Direct Chlorosulfonation

This long-established, two-step route is a workhorse in organic synthesis. It begins with the direct chlorosulfonation of an aromatic precursor, followed by amination with diethylamine. This pathway is known for its reliability and use of readily available, potent reagents.

The core logic is an electrophilic aromatic substitution on 2-bromotoluene, where the powerful electrophile, chlorosulfonic acid, installs the sulfonyl chloride group. The resulting intermediate is then subjected to nucleophilic substitution with diethylamine to yield the final product.[2]

Experimental Workflow: Conventional Pathway

Caption: Workflow for the conventional synthesis of the target sulfonamide.

Detailed Experimental Protocol: Conventional Pathway

Step 1: Synthesis of 4-Bromo-3-methylbenzenesulfonyl chloride

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (for HCl gas), add chlorosulfonic acid (4 equivalents).

• Cool the flask in an ice-salt bath to 0°C.

• Slowly add 2-bromotoluene (1 equivalent) dropwise over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.[3][4]

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours until HCl evolution ceases.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The solid sulfonyl chloride product will precipitate. Extract the aqueous mixture with dichloromethane (DCM).

• Wash the combined organic layers with cold water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude sulfonyl chloride, which is often used directly in the next step.

Step 2: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• Dissolve the crude 4-bromo-3-methylbenzenesulfonyl chloride (1 equivalent) in DCM.

• Add triethylamine (1.2 equivalents) as an acid scavenger.

• Cool the solution to 0°C in an ice bath.

• Add diethylamine (1.1 equivalents) dropwise.[5]

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization to obtain the final product.

Causality and Trustworthiness: This protocol is self-validating through its reliance on well-established, high-yielding reactions. The use of excess chlorosulfonic acid drives the initial electrophilic substitution to completion.[2] The subsequent amination is a standard Schotten-Baumann type reaction, where a base like triethylamine is crucial to neutralize the HCl by-product, preventing the protonation of the diethylamine nucleophile and thus ensuring the reaction proceeds efficiently.[5][6]

Method 2: A Greener Pathway via Sulfonation and Subsequent Chlorination

In response to the increasing demand for sustainable chemical processes, this alternative route avoids the use of excess chlorosulfonic acid, a highly corrosive and hazardous reagent.[7] It separates the sulfonation and chlorination steps, allowing for milder conditions and potentially reducing hazardous waste streams.

This strategy first introduces a sulfonic acid group using sulfuric acid, a less aggressive sulfonating agent than chlorosulfonic acid.[8] The resulting sulfonic acid is then converted to the required sulfonyl chloride intermediate using a chlorinating agent like thionyl chloride before the final amination step.

Experimental Workflow: Greener Pathway

Caption: Workflow for the greener, multi-step synthesis pathway.

Detailed Experimental Protocol: Greener Pathway

Step 1: Synthesis of 4-Bromo-3-methylbenzenesulfonic acid

• In a flask, add 2-bromotoluene (1 equivalent) to concentrated sulfuric acid (3 equivalents).

• Heat the mixture to 80-100°C and stir for 4-6 hours. Monitor the reaction progress by checking the solubility of an aliquot in water.

• Once the reaction is complete, cool the mixture and pour it into cold water to precipitate the sulfonic acid product.

• Filter the solid, wash with cold water, and dry thoroughly.

Step 2: Synthesis of 4-Bromo-3-methylbenzenesulfonyl chloride

• Place the dry 4-bromo-3-methylbenzenesulfonic acid (1 equivalent) in a flask.

• Add thionyl chloride (2-3 equivalents) and a catalytic amount of N,N-dimethylformamide (DMF).

• Heat the mixture under reflux for 2-3 hours, using a condenser attached to a gas trap for SO2 and HCl.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The crude sulfonyl chloride is obtained as the residue.

Step 3: Synthesis of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

• The crude sulfonyl chloride is dissolved in a suitable organic solvent (e.g., toluene).

• In a separate vessel, prepare a solution of diethylamine (1.5 equivalents) in 1 M aqueous sodium hydroxide.

• Add the sulfonyl chloride solution to the vigorously stirred amine solution at room temperature. The use of a biphasic system with aqueous base can lead to high yields and simplified workups.[1][9]

• Stir for 2-3 hours. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify the product by recrystallization or column chromatography.

Causality and Trustworthiness: This pathway's validity lies in its modularity. The initial sulfonation with sulfuric acid is a classic electrophilic aromatic substitution.[8] The subsequent conversion of the stable sulfonic acid to the more reactive sulfonyl chloride with thionyl chloride is a standard and reliable transformation. The final amination step, performed under basic aqueous conditions, is highly efficient for secondary amines and often results in cleaner reactions and easier purification compared to using organic bases in a single-phase system.[9]

Quantitative Benchmarking: A Head-to-Head Comparison

To provide an objective comparison, we evaluate both pathways against key synthetic efficiency metrics. The values presented below are representative estimates based on typical outcomes for these reaction classes.

Metric	Method 1: Conventional Pathway	Method 2: Greener Pathway	Justification
Overall Yield	~70-80%	~65-75%	The conventional route is more direct with fewer intermediate isolation steps, often leading to a slightly higher overall yield.
Atom Economy	Lower	Higher	The greener pathway avoids the large excess of chlorosulfonic acid (SOCl3H), improving the overall atom economy by incorporating more reactant atoms into the final product.
E-Factor (Waste/Product)	Higher (~15-25)	Lower (~10-20)	Method 1 generates significant waste from the excess chlorosulfonic acid and its quench products. Method 2 has a better E-factor due to more efficient reagent use.
Process Mass Intensity (PMI)	Higher (~16-26)	Lower (~11-21)	PMI, which includes all mass inputs (reagents, solvents, water), is significantly higher for the conventional route due to the large volume of acid and quench water required.
Safety & Handling	Poor	Moderate	Chlorosulfonic acid is extremely corrosive and reacts violently with water. Thionyl chloride (Method 2) is also hazardous but is typically used in smaller quantities and is less reactive than chlorosulfonic acid.
Number of Steps	2	3	The greener pathway involves an additional step to isolate the sulfonic acid intermediate.

Comparative Analysis and Recommendation

Method 1 (Conventional Pathway) remains a viable option for rapid, small-scale synthesis where access to reagents is not an issue and the primary goal is to obtain the product quickly. Its high reactivity and fewer steps make it attractive for discovery chemistry. However, its poor atom economy, high E-factor, and significant safety hazards associated with chlorosulfonic acid make it ill-suited for scale-up and environmentally conscious manufacturing.

Method 2 (Greener Pathway) is the recommended approach for larger-scale production and for organizations prioritizing sustainable practices . While it involves an additional step, the benefits are substantial:

• Enhanced Safety: It avoids the use of bulk chlorosulfonic acid.

• Reduced Environmental Impact: It generates less hazardous waste, as reflected by its lower E-Factor and PMI.

• Process Control: Separating the sulfonation and chlorination steps allows for better control and optimization of each transformation.

The slightly lower overall yield can often be offset by the reduced costs associated with waste disposal and the safer operational conditions.

Conclusion

The choice between these two synthetic routes for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide highlights a classic dilemma in chemical synthesis: the trade-off between reaction expediency and process sustainability. While the conventional chlorosulfonation route offers a direct path, the greener, multi-step alternative provides a safer, more environmentally responsible, and ultimately more scalable solution. For modern drug development and chemical manufacturing, where green chemistry principles are increasingly integral, the improved safety and environmental profile of Method 2 makes it the superior long-term strategy.

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• Tomanová, M., Jedinák, L., & Cankař, P. (2019). Reductive dehalogenation and dehalogenative sulfonation of phenols and heteroaromatics with sodium sulfite in an aqueous medium. Green Chemistry, 21, 2621-2628. [Link]

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A Comparative Guide to the Structural Landscape of N-(methoxyphenyl)-nitrobenzenesulfonamide Derivatives

This guide provides an in-depth structural comparison of N-(methoxyphenyl)-nitrobenzenesulfonamide derivatives, a class of compounds recognized for their therapeutic potential and synthetic accessibility.[1] Designed for researchers and drug development professionals, this document elucidates the subtle yet critical structural variations that arise from isomeric changes and their influence on molecular conformation and intermolecular interactions. We will explore the causality behind experimental design, present validated protocols, and connect structural data to potential functional outcomes.

Introduction: The Significance of the Sulfonamide Scaffold

The sulfonamide moiety (–SO₂NH–) is a cornerstone pharmacophore in medicinal chemistry, featured in drugs ranging from antibacterials to anticancer agents.[1][2] Its prevalence is due to favorable characteristics like biocompatibility, ease of synthesis, and its ability to act as a bioisostere for carboxylic acids by forming similar hydrogen bonding patterns.[2] The N-(methoxyphenyl)-nitrobenzenesulfonamide scaffold combines this versatile group with two aromatic rings, allowing for fine-tuning of steric and electronic properties through substitution. Understanding how the placement of the nitro (–NO₂) and methoxy (–OCH₃) groups impacts the three-dimensional structure is paramount for rational drug design.

This guide focuses on a direct comparison of three isomers where the methoxy group is fixed at the para-position of the N-phenyl ring, while the nitro group is varied across the ortho-, meta-, and para-positions of the benzenesulfonyl ring.

• N-(4-methoxyphenyl)-4-nitrobenzenesulfonamide (Compound A / para-isomer)

• N-(4-methoxyphenyl)-3-nitrobenzenesulfonamide (Compound B / meta-isomer)

• N-(4-methoxyphenyl)-2-nitrobenzenesulfonamide (Compound C / ortho-isomer)

Synthesis and Structural Elucidation Workflow

The synthesis of these derivatives is straightforward, classically achieved by the reaction of a substituted aniline with a sulfonyl chloride.[3][4] This established methodology provides a reliable and efficient route to the target compounds, making them readily accessible for further study.

Caption: Experimental workflow for synthesis and structural validation.

The causality for this workflow is rooted in ensuring purity and definitive structural assignment. The initial synthesis yields a crude product that must be purified. Recrystallization is not just a purification step; it is essential for obtaining high-quality single crystals, which are a prerequisite for X-ray diffraction.[5] SC-XRD provides unambiguous proof of structure, including precise bond lengths, angles, and the crucial torsional angles that define the molecule's conformation.[6]

Comparative Structural Analysis

While the bond lengths and angles within the three isomers are largely similar, the spatial orientation of the two aromatic rings differs significantly.[1][7] This divergence is primarily dictated by the C–S–N–C torsion angle, which is directly influenced by the position of the electron-withdrawing nitro group.

The torsion angle between the benzenesulfonyl ring (C1–C6) and the N-phenyl ring (C7–C12) is the most telling structural parameter. It governs the overall molecular shape, moving it from a more extended to a more compact conformation.

Parameter	Compound A (para)	Compound B (meta)	Compound C (ortho)
C1–S1–N1–C7 Torsion Angle	-58.6°	+66.6°	+41.8°
S1–N1–C7 Bond Angle	116.9°	119.0°	115.5°
O1–S1–O2 Bond Angle	120.5°	120.7°	119.0°
Data synthesized from a crystallographic study by Jasinski et al.[1][7]

Key Insights:

• Conformational Twist: All three molecules adopt a twisted, non-planar conformation, but the degree and direction of the twist vary. The ortho-isomer (Compound C) exhibits the smallest torsion angle, suggesting a more compact arrangement, likely due to steric hindrance or potential intramolecular interactions involving the nearby nitro group.[1]

• Bond Angle Variation: The S1–N1–C7 angle in the ortho-isomer is the most acute, deviating significantly from the others.[1][7] This compression can be attributed to the steric pressure exerted by the ortho-nitro group, forcing a change in the geometry around the nitrogen atom.

Caption: Comparison of key C-S-N-C torsion angles.

The conformational differences driven by the nitro group's position directly influence how the molecules pack in the crystalline state, leading to distinct hydrogen-bonding networks.

• Compounds A (para) and B (meta): In these isomers, the primary intermolecular interaction is a classic N–H···O hydrogen bond where the acceptor is an oxygen atom from the sulfonamide group of a neighboring molecule.[1] This interaction typically leads to the formation of well-defined chains or sheets.

• Compound C (ortho): This isomer presents a unique case. The N–H group forms an intramolecular hydrogen bond with the methoxy oxygen. The primary intermolecular hydrogen bond acceptor then becomes the methoxy oxygen atom.[1] This shift in hydrogen bonding dramatically alters the crystal packing and demonstrates how a simple positional change can redirect non-covalent interactions.

Structure-Activity Relationship (SAR) Implications

While specific biological data for these exact three isomers as a comparative set is not detailed in the searched literature, the observed structural variations have profound implications for their potential as enzyme inhibitors, a common role for sulfonamides.[8][9][10]

Hypothetical SAR Postulates:

• Enzyme Active Site Binding: The different torsion angles create distinct three-dimensional shapes. An enzyme's active site is a precisely shaped pocket. The more compact conformation of the ortho-isomer (Compound C) might fit into a sterically constrained active site more effectively than the more extended meta-isomer (Compound B).[10]

• Access to Key Residues: The orientation of the nitro and methoxy groups can determine their ability to form hydrogen bonds or other interactions with amino acid residues in an active site. The unique intramolecular bonding in Compound C, for instance, means its sulfonamide oxygens are more available for intermolecular interactions with a target protein compared to A and B, where they are already engaged in crystal packing.[1]

• Solubility and Physicochemical Properties: The different packing efficiencies and hydrogen bond networks affect crystal lattice energy, which in turn influences properties like melting point and solubility.[8] These properties are critical for drug development, affecting absorption and bioavailability.

Caption: Relationship between structure, properties, and activity.

Experimental Protocols: A Self-Validating System

Trustworthiness in scientific data comes from robust and verifiable methodologies. Below is a representative protocol for the synthesis and characterization of these compounds, designed as a self-validating system where each step's success is confirmed before proceeding.

• Reactant Preparation: Accurately weigh 4-nitrobenzenesulfonyl chloride (10.00 mmol) and p-anisidine (10.00 mmol).

• Reaction Setup: Combine the reactants in a 250 mL Erlenmeyer flask containing 50 mL of deionized water and 10 mL of 1 M sodium carbonate (Na₂CO₃) solution.[1] The Na₂CO₃ acts as a base to neutralize the HCl byproduct of the reaction, driving it to completion.

• Reaction Execution: Stir the mixture vigorously at room temperature for 4 days.

  • Self-Validation Check: Monitor the reaction progress using Thin Layer Chromatography (TLC). A successful reaction will show the consumption of starting materials and the appearance of a new, single spot for the product.

• Product Isolation: Collect the resulting precipitate by suction filtration. Wash the solid sequentially with deionized water and isopropanol to remove unreacted starting materials and inorganic salts.[1]

• Drying: Dry the purified product in a low-heat oven (e.g., 60 °C) to a constant weight.

• Characterization:

  • Determine the melting point. A sharp melting point is indicative of high purity.

  • Acquire ¹H NMR, ¹³C NMR, and FT-IR spectra to confirm the chemical structure. The spectra should be clean and match the expected shifts and vibrational modes for the target molecule.[11]

• Solvent Selection: Choose a solvent system where the compound is moderately soluble. A common technique is solvent diffusion, for example, by dissolving the compound in a small amount of a good solvent (e.g., acetone) and placing this solution in a larger vessel containing a poor solvent (e.g., hexane or heptane) in which the compound is insoluble.[1][12]

• Crystal Growth: Seal the vessel and leave it undisturbed in a vibration-free location.[12] The slow diffusion of the poor solvent into the good solvent will gradually decrease the compound's solubility, promoting the slow formation of large, well-ordered crystals.

• Crystal Harvesting: Once suitable crystals (typically >0.1 mm in all dimensions) have formed, carefully remove them from the solution.[5][13]

  • Self-Validation Check: Visually inspect the crystals under a microscope. They should be transparent, have well-defined faces, and be free of cracks or defects.

Conclusion

The structural analysis of N-(methoxyphenyl)-nitrobenzenesulfonamide isomers reveals that minor changes in substituent position can lead to significant conformational and supramolecular diversity. The position of the nitro group, particularly at the ortho position, imposes steric constraints that fundamentally alter bond angles, torsion angles, and hydrogen bonding motifs.[1] These structural nuances are critical predictors of a compound's physicochemical properties and its potential interactions with biological targets. The insights and protocols provided in this guide offer a framework for the rational design and rigorous characterization of novel sulfonamide-based therapeutic agents.

References

• Jasinski, J. P., Golen, J. A., & D'Angelo, J. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Crystals. [Source: MDPI, URL not available in search results, but article content is fully described][1][7]

• Drasar, P., & Březinová, A. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. [2]

• University College London. (Date not available). The Synthesis of Functionalised Sulfonamides. UCL Discovery. [Link][3]

• Youn, S. W., et al. (Year not available). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. [Link][4]

• Jasinski, J. P., Golen, J. A., & D'Angelo, J. (2025). (PDF) Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. ResearchGate. [Link][1][7]

• Fernandez, C. A., et al. (Year not available). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC, NIH. [Link][14]

• Organic Chemistry Portal. (2023). Sulfonamide synthesis by S-N coupling. organic-chemistry.org. [Link][15]

• Michigan State University. (Date not available). X-Ray Crystallography Laboratory. Department of Chemistry. [Link][13]

• Ngassa, F. N., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. [Link][16]

• Suchetan, P. A., et al. (2015). Synthesis, Spectroscopic And Crystal Structure Studies of N-(Aryl)-4-Methoxybenzenesulfonamides. ResearchGate. [Link][17]

• Yousuf, S., et al. (2012). N-(4-Methoxy-2-nitrophenyl)-N-(methylsulfonyl)methanesulfonamide. ResearchGate. [Link][18]

• Yousuf, S., et al. (2012). N-(4-Methoxy-2-nitrophenyl)-N-(methylsulfonyl)methanesulfonamide. National Institutes of Health. [Link][19]

• ResearchGate. (Date not available). Selected drugs with N-aryl sulfonamide structure motif. ResearchGate. [Link][20]

• Yakubu, A. M., et al. (2020). (PDF) SYNTHESIS, CHARACTERIZATION AND ANTI-INFLAMMATORY ACTIVITIES OF N-ARYL SUBSTITUTED BENZENESULPHONAMIDE DERIVATIVES. ResearchGate. [Link][11]

• Creative BioMart. (Date not available). X-ray Crystallography. creativebiomart.net. [Link][5]

• Demirezer, L. Ö., et al. (Year not available). Synthesis, characterization, antimicrobial activity and structure-activity relationships of new aryldisulfonamides. PubMed. [Link][8]

• University of Rochester. (Date not available). How To: Grow X-Ray Quality Crystals. Department of Chemistry. [Link][12]

• IUCr Journals. (2024). How to grow crystals for X-ray crystallography. journals.iucr.org. [Link][21]

• Jiang, Z., et al. (Year not available). Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction. PubMed Central, NIH. [Link][22]

• Greenwood, M. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. [Link][6]

• PubChem. (2025). N-((4-Methoxyphenyl)methyl)-4-nitrobenzenesulfonamide. PubChem. [Link][23]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

This guide applies the precautionary principle, treating the compound with the caution afforded to its chemical class.[3] The procedures outlined below are synthesized from best practices for handling halogenated organic compounds and general laboratory chemical waste, ensuring the safety of personnel and compliance with environmental regulations.

Core Safety & Handling Protocols

Before beginning any work that will generate waste, it is imperative to establish a safe handling environment. The causality here is simple: preventing exposure and contamination is the most effective risk mitigation strategy.

Personal Protective Equipment (PPE): A non-negotiable baseline for handling this compound includes:

• Eye Protection: ANSI Z87.1-compliant safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for integrity before use and change them immediately if contamination is suspected.

• Body Protection: A standard laboratory coat.

Engineering Controls: All handling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, whether in solid or solution form, must be conducted within a certified chemical fume hood to prevent inhalation of dusts or vapors.[3][4] Ensure that an eyewash station and safety shower are readily accessible.[4]

Waste Characterization and Segregation: A Logic-Based Approach

Proper disposal begins with correct identification. Based on its structure, this compound falls into a specific waste category that dictates its disposal pathway.

Chemical Class: 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide is a halogenated organic compound . The presence of bromine is the key identifier.[5] Halogenated wastes are regulated due to the potential for forming acid gases (e.g., hydrogen bromide) and other hazardous byproducts like nitrogen and sulfur oxides upon improper treatment or incineration.[4][6]

Segregation is Paramount:

• Primary Waste Stream: Designate this waste as "Halogenated Organic Waste."

• Incompatibilities: Do not mix this waste with other streams. It should be kept separate from strong oxidizing agents, strong acids, and strong bases to prevent unforeseen hazardous reactions.[4][6]

• Physical State: Collect solid waste (pure compound, contaminated weigh boats, wipes) and liquid waste (solutions, rinsates) in separate, appropriately designated halogenated waste containers.

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Roboto", fontsize=12]; edge [fontname="Roboto", fontsize=10];

} caption { label="Figure 1. Waste Segregation Decision Flowchart."; font-size: 12; font-family: "Roboto"; } enddot Caption: Figure 1. Waste Segregation Decision Flowchart.

Step-by-Step Disposal Protocol

This protocol ensures that waste is handled, stored, and disposed of in a manner that is safe, compliant, and self-validating.

Step 1: Containerization

• Use only approved, chemically compatible hazardous waste containers that are in good condition with a secure, leak-proof lid.[3]

• For liquid waste, do not fill containers beyond 90% capacity to allow for vapor expansion.

Step 2: Labeling

• Affix a hazardous waste label to the container before adding any waste.

• The label must clearly state:

  • The words "Hazardous Waste."

  • The full chemical name: "4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide."

  • An accurate list of all other constituents and their approximate percentages.

  • The date accumulation started.

Step 3: Accumulation and Storage

• Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[3] This area must be at or near the point of generation and under the control of laboratory personnel.

• The storage area should be cool, dry, well-ventilated, and away from sources of ignition or heat.[6]

Step 4: Final Disposal

• Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.

• Never attempt to dispose of this chemical down the sanitary sewer or in the regular trash.[6]

• The standard and required method for treating halogenated organic waste is high-temperature incineration in a facility permitted under the Resource Conservation and Recovery Act (RCRA).[7] This process ensures the complete destruction of the organic molecule and employs scrubbers to neutralize the resulting acid gases.[7][8]

Step 5: Decontamination

• Thoroughly decontaminate all non-disposable labware (e.g., glassware, spatulas) that has come into contact with the chemical.

• Perform a triple rinse with a suitable solvent (e.g., acetone or ethanol).

• Collect all rinsate as liquid halogenated hazardous waste.

• Dispose of contaminated disposable items (e.g., gloves, absorbent pads, weigh paper) in the solid halogenated hazardous waste container.

dot graph G { rankdir=TB; bgcolor="#F1F3F4"; node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", fontname="Roboto", fontsize=12]; edge [color="#5F6368", fontname="Roboto", fontsize=10];

} caption { label="Figure 2. Disposal Workflow for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide."; font-size: 12; font-family: "Roboto"; } enddot Caption: Figure 2. Disposal Workflow.

Spill and Emergency Procedures

In Case of a Spill:

• Alert personnel in the immediate area and evacuate if necessary.

• Wearing appropriate PPE, carefully sweep up solid material, avoiding dust generation.[6] For solutions, cover with an inert absorbent material.

• Collect all contaminated materials into a sealed, labeled hazardous waste container for disposal.

• Wash the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2]

• Inhalation: Move the individual to fresh air.[2]

• In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for a similar compound if a specific one is unavailable.

Data Summary

Property	Value / Classification	Source
Chemical Name	4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide	-
CAS Number	1178100-39-4	[1]
Chemical Class	Halogenated Aromatic Sulfonamide	-
Waste Category	Halogenated Organic Waste	[5]
Known Incompatibilities	Strong oxidizing agents, Strong acids, Strong bases	[4][6]
Primary Disposal Method	High-Temperature Incineration	[7]
Hazardous Decomp. Products	Nitrogen oxides (NOx), Carbon oxides (CO, CO2), Sulfur oxides (SOx), Hydrogen bromide (HBr)	[4][6]

References

• 4-BROMO-N,N-DIETHYL-3-METHYLBENZENESULFONAMIDE Product Detail. 2a biotech. Available from: [Link]

• ECHA: new guidance on waste and recovered substances. Practical Law. Available from: [Link]

• Guidance documents. ECHA - European Union. Available from: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency. Available from: [Link]

• Halogenated Waste. University of California, Santa Cruz. Available from: [Link]

• 4-Bromo-N,N-dimethylaniline Safety Data Sheet. Fisher Scientific. Available from: [Link]

• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. U.S. Environmental Protection Agency. Available from: [Link]

• In-Laboratory Treatment of Chemical Waste. The University of British Columbia. Available from: [Link]

• Need to dispose chemicals. Health and Safety Executive. Available from: [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. Available from: [Link]

Sources

• 1. 2abiotech.net [2abiotech.net]
• 2. 4-Bromo-N,3-dimethylbenzenesulfonamide - Safety Data Sheet [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. uakron.edu [uakron.edu]
• 6. fishersci.com [fishersci.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. ic.ptb.de [ic.ptb.de]

Comprehensive Safety and Handling Guide for 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide

As a Senior Application Scientist, it is imperative to approach novel or less-documented compounds with a structured and cautious methodology. The following guide for handling 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide has been developed by synthesizing data from structurally analogous compounds due to the absence of a specific Safety Data Sheet (SDS) for this exact molecule. This approach, grounded in chemical first principles, allows us to anticipate potential hazards and establish robust safety protocols. The guidance provided herein is designed to empower researchers to work safely and effectively, transforming potential uncertainty into a well-managed operational plan.

Hazard Analysis Based on Structural Analogs

The toxicological and safety profile of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide can be inferred by examining its core functional groups and comparing it to similar, well-documented molecules.

• Benzenesulfonamide Core : The foundational structure, benzenesulfonamide, and its derivatives are known to be irritants.

• Aromatic Bromine : The presence of a bromine atom on the aromatic ring can enhance skin and respiratory irritation.

• N,N-diethyl Substitution : The diethylamino group can influence the compound's absorption properties, potentially increasing its ability to penetrate the skin.

Based on the SDS for analogous compounds like N,N-Dimethyl-4-bromobenzenesulfonamide and 4-Methyl-N,N-diethylbenzenesulfonamide, we can anticipate the following primary hazards.

Hazard Classification	Anticipated Effect	GHS Hazard Statement
Skin Corrosion/Irritation	Causes skin irritation.	H315
Serious Eye Damage/Irritation	Causes serious eye irritation.	H319
Specific Target Organ Toxicity	May cause respiratory irritation.	H335

This data underscores the necessity for stringent control measures to prevent dermal, ocular, and respiratory exposure.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not merely a checklist; it is a comprehensive system designed to provide a barrier against all potential routes of exposure. The following details the required PPE and the rationale behind each selection.

All handling of 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This is the primary engineering control to mitigate inhalation risks from dust or vapors.

The following table outlines the minimum required PPE for handling this compound.

Body Area	Required PPE	Standard/Specification	Rationale
Hands	Nitrile Gloves	ASTM F1671 / EN 374	Provides protection against incidental splashes. For prolonged contact, double-gloving is required.
Eyes	Safety Goggles	ANSI Z87.1	Offers superior protection against splashes compared to safety glasses. Must form a seal around the eyes.
Body	Laboratory Coat	---	Protects against minor spills and contamination of personal clothing.
Respiratory	N95 Respirator (or higher)	NIOSH Approved	Recommended when handling the solid powder outside of a fume hood, or if aerosolization is possible.

Operational Workflow for Safe Handling

The following diagram and procedural steps outline the standard workflow for safely handling 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide from initial setup to final waste disposal.

Caption: Workflow for handling 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.

Step-by-Step Handling Procedures

• Preparation :

  • Verify that the chemical fume hood has been certified within the last year.

  • Don all required PPE: laboratory coat, safety goggles, and nitrile gloves.

  • Assemble all necessary equipment (spatula, weigh paper, glassware, etc.) inside the fume hood to minimize movement in and out of the containment area.

• Weighing and Transfer :

  • When handling the solid, use a spatula to carefully transfer the desired amount to weigh paper or a tared container. Avoid any actions that could generate dust.

  • Slowly add the solid to the reaction vessel. If dissolving in a solvent, add the solvent to the solid in the flask to prevent splashing.

• Post-Reaction Workup :

  • Ensure any quenching or workup procedures are also performed within the fume hood.

  • Prepare for waste disposal by having designated, clearly labeled waste containers ready.

Spill and Emergency Plan

A proactive emergency plan is a hallmark of a safe laboratory environment.

• Minor Spill (Solid) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with a chemical absorbent pad or vermiculite.

  • Carefully sweep the absorbed material into a designated waste container.

  • Wipe the area with a damp cloth (using a solvent like ethanol or isopropanol if appropriate), and dispose of the cloth as hazardous waste.

• Skin Contact :

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.

  • Remove any contaminated clothing while continuing to flush.

  • Seek immediate medical attention.

• Eye Contact :

  • Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.

  • Seek immediate medical attention.

Disposal Plan

Improper disposal of chemical waste poses a significant environmental and safety risk.

• Waste Segregation : All waste contaminated with 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide must be treated as hazardous.

  • Solid Waste : Contaminated items such as gloves, weigh paper, and absorbent materials should be placed in a sealed, labeled container for solid hazardous waste.

  • Liquid Waste : Unused solutions and reaction mixtures should be collected in a designated, sealed container for "Halogenated Organic Waste."

• Disposal Workflow :

Caption: Waste disposal workflow for halogenated organic compounds.

By adhering to these detailed protocols, researchers can confidently and safely handle 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide, ensuring both personal safety and the integrity of their work.

References

• Safety Data Sheet for N,N-Dimethyl-4-bromobenzenesulfonamide. Santa Cruz Biotechnology.
• Safety Data Sheet for 4-Methyl-N,N-diethylbenzenesulfonamide.